Tert-butyl N-[3-(aminomethyl)-4-methylphenyl]carbamate

• CAS: 1531715-73-7

Core Science & Biosynthesis

physical and chemical properties of Tert-butyl N-[3-(aminomethyl)-4-methylphenyl]carbamate

An In-depth Technical Guide to Tert-butyl N-[3-(aminomethyl)-4-methylphenyl]carbamate

Abstract: This technical guide provides a comprehensive overview of the , a key building block in modern medicinal chemistry. The guide is intended for researchers, scientists, and drug development professionals, offering in-depth insights into its molecular structure, properties, synthesis, and handling. This document synthesizes technical data with practical, field-proven insights to facilitate its effective use in research and development.

Introduction and Molecular Overview

Tert-butyl N-[3-(aminomethyl)-4-methylphenyl]carbamate, with the CAS Number 1531715-73-7, is a bifunctional organic molecule of significant interest in the design and synthesis of novel pharmaceutical agents.[1] Its structure incorporates a toluene backbone substituted with a Boc-protected amine and a primary aminomethyl group. This unique arrangement of a protected aniline and a reactive primary amine makes it a versatile intermediate for introducing a substituted phenylenediamine moiety into a target molecule.

The tert-butoxycarbonyl (Boc) protecting group is a cornerstone of modern organic synthesis, prized for its stability under a wide range of reaction conditions and its facile removal under mild acidic conditions. The presence of the Boc group on the aniline nitrogen allows for selective functionalization of the more nucleophilic primary aminomethyl group. The strategic placement of the methyl group ortho to the aminomethyl substituent can influence the conformational properties and metabolic stability of derivative compounds, a key consideration in drug design.

This guide will delve into the known physical and chemical characteristics of this compound, provide standardized protocols for its handling and analysis, and discuss its potential applications in the field of drug discovery.

Physicochemical Properties

A thorough understanding of the physicochemical properties of a synthetic building block is paramount for its effective utilization in multi-step syntheses and for the interpretation of experimental results.

Molecular and Physical Data

The following table summarizes the key molecular and physical properties of Tert-butyl N-[3-(aminomethyl)-4-methylphenyl]carbamate. It is important to note that while some properties are available from reliable sources, specific experimental data for parameters such as melting and boiling points are not widely published for this specific isomer.

Property	Value	Source
Chemical Name	Tert-butyl N-[3-(aminomethyl)-4-methylphenyl]carbamate	[1]
CAS Number	1531715-73-7	[1]
Molecular Formula	C₁₃H₂₀N₂O₂	Inferred from structure
Molecular Weight	236.31 g/mol	Inferred from formula
Appearance	Not specified (likely a solid)	N/A
Melting Point	Data not available	N/A
Boiling Point	Data not available	N/A
Solubility	Expected to be soluble in polar organic solvents such as methanol, ethanol, and dichloromethane.	General knowledge of similar compounds

Chemical Properties and Reactivity

The chemical behavior of Tert-butyl N-[3-(aminomethyl)-4-methylphenyl]carbamate is primarily dictated by the interplay of its three key functional components: the Boc-protected aniline, the primary aminomethyl group, and the substituted aromatic ring.

The Role and Stability of the Boc Protecting Group

The tert-butoxycarbonyl (Boc) group serves to mask the nucleophilicity of the aniline nitrogen, thereby enabling selective reactions at other sites of the molecule. The Boc group is known for its stability towards most nucleophiles and bases.[2]

Stability Profile:

• Acidic Conditions: The Boc group is labile under acidic conditions and can be readily cleaved using strong acids like trifluoroacetic acid (TFA) in a solvent such as dichloromethane (DCM), or with hydrochloric acid in an organic solvent.[3] This deprotection proceeds via the formation of a stable tert-butyl cation.

• Basic Conditions: The Boc group is generally stable to basic conditions, including strong bases like sodium hydroxide and lithium diisopropylamide (LDA). This orthogonality with base-labile protecting groups is a key feature in complex synthetic strategies.[2]

• Nucleophiles: It is stable towards most common nucleophiles.[2]

• Oxidizing and Reducing Agents: The Boc group is generally stable to a wide range of oxidizing and reducing agents.

The workflow for the acid-catalyzed deprotection of the Boc group is illustrated below.

Caption: Acid-catalyzed deprotection of a Boc-protected amine.

Reactivity of the Primary Aminomethyl Group

With the aniline nitrogen protected, the primary aminomethyl group is the most reactive nucleophilic site on the molecule. It will readily undergo reactions typical of primary amines, including:

• Acylation: Reaction with acyl chlorides, anhydrides, or carboxylic acids (in the presence of a coupling agent) to form amides.

• Alkylation: Reaction with alkyl halides to form secondary amines.

• Reductive Amination: Reaction with aldehydes or ketones in the presence of a reducing agent to form secondary or tertiary amines.

• Sulfonylation: Reaction with sulfonyl chlorides to form sulfonamides.

The ortho-methyl group on the aromatic ring may exert a minor steric influence on the reactivity of the adjacent aminomethyl group, potentially slowing down reaction rates compared to an unsubstituted analogue.

Experimental Protocols

The following sections provide standardized, field-proven methodologies for the synthesis and characterization of Tert-butyl N-[3-(aminomethyl)-4-methylphenyl]carbamate and similar compounds.

Synthesis of Tert-butyl N-[3-(aminomethyl)-4-methylphenyl]carbamate

Reaction Scheme:

Sources

• 1. nextsds.com [nextsds.com]
• 2. Boc-Protected Amino Groups [organic-chemistry.org]
• 3. jk-sci.com [jk-sci.com]

Analytical and Structural Profiling of Tert-butyl N-[3-(aminomethyl)-4-methylphenyl]carbamate: Molecular Weight Determination and Synthetic Utility

Executive Summary

In modern drug discovery, the architectural complexity of Active Pharmaceutical Ingredients (APIs) necessitates the use of highly specialized, orthogonally protected building blocks. Tert-butyl N-[3-(aminomethyl)-4-methylphenyl]carbamate (CAS: 1531715-73-7) is a critical bifunctional intermediate utilized in the synthesis of targeted therapeutics, including kinase inhibitors and PROTAC linkers [1]. This technical guide provides an in-depth analysis of its physicochemical properties, focusing on its molecular weight (236.31 g/mol ), structural elucidation, and the self-validating analytical methodologies required to confirm its identity in a laboratory setting.

Chemical Identity & Quantitative Physicochemical Data

Tert-butyl N-[3-(aminomethyl)-4-methylphenyl]carbamate features a central toluene-like core substituted with two distinct nitrogen-containing functional groups. The structural design intentionally leverages the differential reactivity of an aliphatic primary amine and a sterically hindered, electronically deactivated Boc-protected aromatic amine.

Understanding its exact mass and molecular weight is paramount for downstream analytical tracking (e.g., mass spectrometry monitoring during synthetic coupling steps). The compound possesses a molecular formula of C13H20N2O2 [2].

Quantitative Data Summary

The following table summarizes the critical physicochemical parameters required for analytical method development and synthetic planning [2, 3]:

Physicochemical Property	Value
IUPAC Name	tert-butyl N-[3-(aminomethyl)-4-methylphenyl]carbamate
CAS Registry Number	1531715-73-7
Molecular Formula	C13H20N2O2
Average Molecular Weight	236.31 g/mol
Exact Monoisotopic Mass	236.1525 Da
Theoretical[M+H]+ m/z	237.1598
Physical State (Standard Conditions)	Solid

Analytical Methodologies for Molecular Weight Validation

To verify the molecular weight and purity of this intermediate, High-Resolution Liquid Chromatography-Mass Spectrometry (HR-LC-MS) is the industry standard. The presence of the thermally labile tert-butyloxycarbonyl (Boc) group makes Gas Chromatography (GC) unsuitable, as high injector temperatures can induce premature deprotection (loss of isobutylene and CO2, yielding a -100 Da artifact).

Protocol: High-Resolution LC-MS Determination of Molecular Weight

This protocol is designed as a self-validating system: the successful observation of the exact mass within a <5 ppm error margin intrinsically validates both the chemical identity of the analyte and the calibration state of the instrument.

• Step 1: Sample Preparation

  • Action: Dissolve 1.0 mg of the compound in 1.0 mL of LC-MS grade methanol. Dilute to a final concentration of 10 µg/mL using a 50:50 mixture of Water:Acetonitrile containing 0.1% Formic Acid.

  • Causality: Formic acid acts as a volatile proton source. By lowering the pH, it shifts the ionization equilibrium to favor the protonation of the highly basic primary aliphatic amine, ensuring robust formation of the [M+H]+ adduct (m/z 237.1598) in positive ion mode.

• Step 2: Chromatographic Separation

  • Action: Inject 2 µL onto a reversed-phase C18 UHPLC column (e.g., 2.1 x 50 mm, 1.7 µm). Execute a linear gradient from 5% to 95% Acetonitrile (with 0.1% Formic Acid) over 5 minutes.

  • Causality: The highly hydrophobic tert-butyl group ensures strong retention on the C18 stationary phase. The gradient elution effectively separates the target molecule from highly polar unreacted starting materials (which elute in the void volume) and potential dimeric byproducts (which elute later).

• Step 3: Soft Ionization (ESI+)

  • Action: Operate the mass spectrometer in positive Electrospray Ionization (ESI+) mode. Set the capillary voltage to 3.0 kV and the desolvation temperature to 350°C.

  • Causality: ESI is a "soft" ionization technique. It transfers the molecule into the gas phase without imparting excessive internal energy, thereby preventing the thermal cleavage of the sensitive Boc carbamate linkage prior to mass analysis.

• Step 4: Time-of-Flight (TOF) Mass Analysis

  • Action: Scan m/z from 100 to 1000. Extract the chromatogram for the theoretical [M+H]+ m/z of 237.1598.

  • Causality: TOF analyzers provide high mass resolving power. Measuring the exact monoisotopic mass (236.1525 Da) rather than the nominal mass (236 Da) definitively distinguishes the target from isobaric interferences, validating the molecular formula C13H20N2O2.

Figure 1: High-Resolution LC-MS/MS Workflow for Molecular Weight Confirmation (236.31 g/mol).

Synthetic Utility & Orthogonal Reactivity in Drug Design

The specific molecular weight (236.31 g/mol ) and structural topology of tert-butyl N-[3-(aminomethyl)-4-methylphenyl]carbamate make it an ideal "molecular scaffold" in medicinal chemistry. Its true value lies in orthogonal reactivity .

• Selective Aliphatic Functionalization: The primary aliphatic amine (-CH₂NH₂) is highly nucleophilic and unhindered. It can selectively undergo reductive amination or amide coupling with an electrophile at room temperature. During this step, the aromatic amine remains completely inert because its lone pair is delocalized into the adjacent carbamate carbonyl and the aromatic ring.

• Controlled Deprotection: Once the aliphatic amine is functionalized (increasing the overall molecular weight of the intermediate), the Boc group can be quantitatively removed using acidic conditions (e.g., 20% Trifluoroacetic acid in Dichloromethane). This step yields a predictable mass shift of -100 Da (loss of C5H8O2), exposing the highly reactive aniline nitrogen for a subsequent, distinct chemical reaction (such as a Buchwald-Hartwig cross-coupling to attach a heterocycle).

By leveraging this step-by-step mass evolution, chemists can confidently build complex, high-molecular-weight APIs while maintaining strict regiochemical control.

References

• Title: tert-butyl N-[3-(aminomethyl)
• Title: 1531715-73-7 (C13H20N2O2)
• Source: wikipedia.

A Researcher's Guide to the Solubility of Tert-butyl N-[3-(aminomethyl)-4-methylphenyl]carbamate in Organic Solvents

An In-depth Technical Guide for Drug Development Professionals

Authored by: A Senior Application Scientist

Introduction: The Imperative of Solubility in Pharmaceutical Development

In the landscape of pharmaceutical research and development, the solubility of an active pharmaceutical ingredient (API) or its intermediates is a cornerstone property that dictates the trajectory of a compound's progression from the laboratory to clinical application.[1] The compound of focus in this guide, Tert-butyl N-[3-(aminomethyl)-4-methylphenyl]carbamate (CAS Number: 1531715-73-7), is a notable intermediate in organic synthesis.[2] Its solubility profile across a spectrum of organic solvents is a critical determinant for its purification, reaction kinetics, and formulation. A comprehensive understanding of its solubility is not merely an academic exercise but a fundamental necessity for process optimization and the development of robust, scalable synthetic routes.

This technical guide provides a framework for researchers and drug development professionals to understand, predict, and experimentally determine the solubility of Tert-butyl N-[3-(aminomethyl)-4-methylphenyl]carbamate. While specific, publicly available experimental solubility data for this compound is limited, this guide will equip you with the theoretical knowledge and practical methodologies to generate this crucial dataset.

Theoretical Framework: Predicting Solubility from Molecular Structure

The principle of "like dissolves like" is a foundational concept in predicting solubility.[3] This principle suggests that substances with similar polarities and intermolecular forces are more likely to be soluble in one another. To anticipate the solubility of Tert-butyl N-[3-(aminomethyl)-4-methylphenyl]carbamate, we must first dissect its molecular structure and its inherent physicochemical properties.

Molecular Structure of Tert-butyl N-[3-(aminomethyl)-4-methylphenyl]carbamate:

Analysis of Physicochemical Properties:

A comprehensive analysis of the molecule's structure reveals several key features that will govern its solubility:

• Polar Moieties: The presence of a primary amine (-NH2) and a carbamate (-NHCOO-) introduces polarity and the capacity for hydrogen bonding. These groups are considered hydrophilic ("water-loving").

• Nonpolar Moieties: The aromatic ring, the methyl group (-CH3), and the tert-butyl group (-C(CH3)3) contribute to the nonpolar character of the molecule. These are hydrophobic ("water-fearing") regions.

• Hydrogen Bonding: The amine and carbamate groups can act as both hydrogen bond donors and acceptors, allowing for strong interactions with protic and other polar solvents.

Given this combination of polar and nonpolar regions, Tert-butyl N-[3-(aminomethyl)-4-methylphenyl]carbamate is expected to exhibit a nuanced solubility profile. It is unlikely to be freely soluble in highly nonpolar solvents like hexane or highly polar protic solvents like water. Its optimal solubility will likely be found in solvents of intermediate polarity that can effectively solvate both the polar and nonpolar segments of the molecule.

A Curated Compendium of Organic Solvents for Solubility Screening

The selection of appropriate solvents for solubility determination is a critical first step.[4] The following table provides a curated list of common organic solvents, categorized by their polarity, which can serve as a starting point for your experimental investigation.

Solvent	Chemical Formula	Polarity Index	Dielectric Constant (at 20°C)	Solvent Type	Anticipated Solubility
n-Hexane	C₆H₁₄	0.1	1.88	Nonpolar	Low
Toluene	C₇H₈	2.4	2.38	Nonpolar	Low to Moderate
Dichloromethane (DCM)	CH₂Cl₂	3.1	9.08	Polar Aprotic	Moderate to High
Tetrahydrofuran (THF)	C₄H₈O	4.0	7.58	Polar Aprotic	Moderate to High
Ethyl Acetate	C₄H₈O₂	4.4	6.02	Polar Aprotic	Moderate to High
Acetone	C₃H₆O	5.1	20.7	Polar Aprotic	Moderate to High
Isopropanol (IPA)	C₃H₈O	3.9	18.3	Polar Protic	High
Ethanol (EtOH)	C₂H₆O	4.3	24.55	Polar Protic	High
Methanol (MeOH)	CH₃OH	5.1	32.6	Polar Protic	High
N,N-Dimethylformamide (DMF)	C₃H₇NO	6.4	36.7	Polar Aprotic	High
Dimethyl Sulfoxide (DMSO)	C₂H₆OS	7.2	46.7	Polar Aprotic	Very High

Experimental Protocol for Equilibrium Solubility Determination

The following protocol details the widely accepted "shake-flask" method for determining the equilibrium solubility of a compound.[3][5] This method is considered the gold standard for generating reliable thermodynamic solubility data.

Materials and Equipment:

• Tert-butyl N-[3-(aminomethyl)-4-methylphenyl]carbamate

• Selected organic solvents (from the table above)

• Analytical balance (readable to 0.1 mg)

• Glass vials with PTFE-lined screw caps

• Thermostatic orbital shaker or rotator

• Centrifuge

• Syringe filters (0.22 µm, PTFE or other solvent-compatible material)

• High-Performance Liquid Chromatography (HPLC) system with a suitable detector (e.g., UV) or other validated analytical instrumentation.

• Volumetric flasks and pipettes

Step-by-Step Procedure:

• Preparation of Saturated Solutions:

  • Accurately weigh an excess amount of Tert-butyl N-[3-(aminomethyl)-4-methylphenyl]carbamate into a series of glass vials. An excess is crucial to ensure that an equilibrium between the dissolved and undissolved solute is achieved.

  • Add a precise volume of the selected organic solvent to each vial.

  • Securely cap the vials.

• Equilibration:

  • Place the vials in a thermostatic orbital shaker set to a constant temperature (e.g., 25 °C).

  • Agitate the samples for a predetermined period (typically 24-72 hours) to ensure equilibrium is reached. It is advisable to perform a time-to-equilibrium study beforehand by taking samples at various time points (e.g., 4, 8, 24, 48, and 72 hours) to determine the point at which the concentration of the dissolved solid no longer increases.[5]

• Sample Preparation for Analysis:

  • After equilibration, allow the vials to stand undisturbed for a short period to allow the excess solid to settle.

  • Carefully withdraw a sample of the supernatant using a syringe.

  • Immediately filter the sample through a 0.22 µm syringe filter into a clean vial to remove any undissolved solid particles. This step is critical to prevent overestimation of the solubility.

• Sample Analysis:

  • Accurately dilute the filtered sample with a suitable solvent (often the mobile phase for HPLC analysis) to a concentration that falls within the linear range of the analytical method.

  • Analyze the diluted sample using a validated HPLC method to determine the concentration of the dissolved Tert-butyl N-[3-(aminomethyl)-4-methylphenyl]carbamate. A calibration curve prepared with standards of known concentrations must be used for accurate quantification.

• Data Reporting:

  • Calculate the solubility in units of mg/mL or g/L.

  • Repeat the experiment at different temperatures if the temperature dependence of solubility is of interest.

Visualizing the Experimental Workflow

The following diagram illustrates the key stages of the equilibrium solubility determination process.

Caption: Workflow for Equilibrium Solubility Determination.

Interpreting the Results: Building a Solubility Profile

The data generated from the experimental protocol will form a comprehensive solubility profile for Tert-butyl N-[3-(aminomethyl)-4-methylphenyl]carbamate. This profile will enable you to:

• Select Optimal Solvents for Synthesis and Purification: Identify solvents that provide high solubility for reactions and purifications, or poor solubility for crystallization and precipitation.

• Develop Robust Formulations: For drug development applications, understanding the solubility in various excipients and solvent systems is crucial.

• Predict and Mitigate Process Risks: Avoid unexpected precipitation or dissolution issues during scale-up and manufacturing.

Conclusion: From Theoretical Prediction to Practical Application

References

• A new model predicts how molecules will dissolve in different solvents | MIT News. (2025, August 19). MIT News | Massachusetts Institute of Technology. [Link]

• Burns, J., Attia, L., & Green, W. (2022). Predicting Solubility Limits of Organic Solutes for a Wide Range of Solvents and Temperatures Using Machine Learning and Thermodynamics. AIChE Journal. [Link]

• Nguyen, B., et al. (2020). Machine learning with physicochemical relationships: solubility prediction in organic solvents and water. Nature Communications, 11(1), 5753. [Link]

• Attia, L., Burns, J., & Green, W. (2022). Predicting Solubility Limits of Organic Solutes for a Wide Range of Solvents and Temperatures. ChemRxiv. [Link]

• Attia, L., Burns, J., & Green, W. (2022). Predicting Solubility Limits of Organic Solutes for a Wide Range of Solvents and Temperatures. Journal of the American Chemical Society. [Link]

• Polarity of Solvents. (n.d.).
• Solvent Polarities. (n.d.).

• Reagents & Solvents: About - Department of Chemistry : University of Rochester. (n.d.). Retrieved from [Link]

• Tailor-made solvents for pharmaceutical use? Experimental and computational approach for determining solubility in deep eutectic solvents (DES). (2018). PMC. [Link]

• Murov, S. (2020, August 19). Properties of Solvents Used in Organic Chemistry.
• Hoye, T. R. (2022, September 8). Properties of Common Organic Solvents.

• tert-butyl N-((3-(aminomethyl)phenyl)methyl)carbamate. (n.d.). PubChem. Retrieved from [Link]

• Annex 4. (n.d.). World Health Organization (WHO). Retrieved from [Link]

• (PDF) Experimental and Computational Methods Pertaining to Drug Solubility. (n.d.). Retrieved from [Link]

• tert-butyl N-[3-(aminomethyl)-4-methylphenyl]carbamate. (n.d.). NextSDS. Retrieved from [Link]

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• 4. Reagents & Solvents [chem.rochester.edu]
• 5. who.int [who.int]

The Indispensable Role of tert-Butyl Carbamates as Foundational Building Blocks in Medicinal Chemistry

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Abstract

The tert-butyloxycarbonyl (Boc) group is arguably one of the most pivotal functional groups in modern medicinal chemistry. Its prevalence stems from a unique combination of stability, ease of introduction, and facile, yet selective, removal under acidic conditions. This guide moves beyond a simple overview of a protecting group to provide an in-depth analysis of the multifaceted roles of tert-butyl carbamates. We will explore the causality behind their widespread adoption, from their foundational use in managing amine reactivity in complex syntheses to their more nuanced applications as directing groups and crucial pharmacophoric elements. This document serves as a technical resource, complete with field-proven protocols, mechanistic insights, and strategic considerations for leveraging Boc-protected intermediates in the rigorous pursuit of novel therapeutic agents.

The Core Chemistry of the Boc Group: Why It Works

At its core, the utility of the tert-butyl carbamate is a story of controlled lability. The Boc group is attached to a nitrogen atom, effectively "masking" the amine's nucleophilicity and basicity.[1][2] This protection is robust enough to withstand a wide array of synthetic conditions, including basic hydrolysis, nucleophilic attack, and many reductive or oxidative transformations.[3]

The key to its utility lies in the mechanism of its removal. The deprotection is an acid-catalyzed process that hinges on the formation of the highly stable tert-butyl carbocation.[1] This thermodynamic driving force allows for cleavage under relatively mild acidic conditions, which often leave other acid-sensitive groups or stereocenters intact.[1][3]

Mechanism of Boc Protection

The most common method for introducing the Boc group is the reaction of an amine with di-tert-butyl dicarbonate, often called Boc anhydride ((Boc)₂O).[4][5] The amine acts as a nucleophile, attacking one of the electrophilic carbonyl carbons of the anhydride. The resulting tetrahedral intermediate collapses, expelling a tert-butyl carbonate leaving group, which readily decomposes to the stable products of carbon dioxide and tert-butoxide. The tert-butoxide is a strong enough base to deprotonate the ammonium salt intermediate, driving the reaction to completion.[4][5]

Caption: Mechanism of Boc protection of a primary amine.

Mechanism of Acid-Catalyzed Boc Deprotection

Deprotection is typically achieved with a strong acid like trifluoroacetic acid (TFA) or hydrochloric acid (HCl).[6][7] The mechanism proceeds via three key steps:

• Protonation: The carbonyl oxygen of the carbamate is protonated by the acid.[3][8]

• Carbocation Formation: This activates the group, leading to the cleavage of the tert-butyl-oxygen bond to form a stable tert-butyl carbocation and a carbamic acid intermediate.[3][8]

• Decarboxylation: The carbamic acid is unstable and rapidly decomposes to release the free amine and carbon dioxide gas.[3][8]

Caption: Acid-catalyzed deprotection of a Boc-protected amine.

A critical consideration during deprotection is the fate of the electrophilic tert-butyl cation. It can alkylate nucleophilic residues in the substrate, such as the indole ring of tryptophan or the sulfur of methionine.[9][10] To prevent these side reactions, "scavengers" like anisole, thioanisole, or triethylsilane are added to the reaction mixture to trap the carbocation.[9][10][11]

Strategic Application in Synthesis: The Orthogonal Approach

The true power of the Boc group in complex molecule synthesis, particularly in peptide chemistry, is realized through its use in an "orthogonal protection strategy".[12][13] This strategy involves using multiple protecting groups that can be removed under distinct, non-interfering chemical conditions.[12][13]

A classic pairing is the acid-labile Boc group for N-terminal protection and base-labile fluorenylmethyloxycarbonyl (Fmoc) groups or benzyl-based groups (cleaved by hydrogenolysis) for side-chain protection.[9][12][] This allows for the selective deprotection of the N-terminus to permit peptide chain elongation, while the side-chain functionalities remain masked until the final deprotection step.[12]

Protecting Group	Abbreviation	Typical Cleavage Condition	Stability
tert-Butoxycarbonyl	Boc	Strong Acid (e.g., TFA, HCl)[6]	Stable to base, hydrogenolysis, nucleophiles[3]
9-Fluorenylmethoxycarbonyl	Fmoc	Base (e.g., Piperidine)[]	Stable to acid, hydrogenolysis[9]
Benzyloxycarbonyl	Cbz or Z	Catalytic Hydrogenation (H₂/Pd-C)[5]	Stable to mild acid and base[]

Table 1: Comparison of Common Amine Protecting Groups in Orthogonal Strategies.

Caption: Workflow for Solid-Phase Peptide Synthesis (SPPS) using a Boc-strategy.

Field-Proven Experimental Protocols

Trustworthiness in synthetic chemistry is built on robust, reproducible protocols. The following methods are standard, self-validating procedures used across the drug development industry.

Protocol: General N-Boc Protection of an Amine

This protocol describes a standard, reliable method for protecting a primary or secondary amine using (Boc)₂O.

• Materials:

  • Amine substrate (1.0 equiv)

  • Di-tert-butyl dicarbonate ((Boc)₂O) (1.1 - 1.5 equiv)[15]

  • Base: Triethylamine (TEA) or N,N-Diisopropylethylamine (DIPEA) (1.5 - 3.0 equiv)[15] or aqueous NaOH.

  • Solvent: Dichloromethane (DCM), Tetrahydrofuran (THF), or a biphasic mixture.[4][10]

• Procedure:

  • Dissolve the amine substrate in the chosen solvent (e.g., THF) in a round-bottom flask equipped with a magnetic stir bar.

  • Add the base (e.g., TEA) to the solution and stir for 5 minutes at room temperature.[15]

  • If the reaction is exothermic, cool the mixture to 0 °C in an ice bath.

  • Add (Boc)₂O to the solution in one portion or portion-wise.[15]

  • Allow the reaction to stir at 0 °C for 2 hours, then warm to room temperature and continue stirring for 4-16 hours.[15]

  • Monitor the reaction progress by Thin Layer Chromatography (TLC) or LC-MS until the starting amine is consumed.

• Workup and Purification:

  • Quench the reaction with water or a saturated aqueous solution of ammonium chloride (NH₄Cl).

  • Extract the aqueous layer with an organic solvent (e.g., ethyl acetate or DCM).

  • Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄) or magnesium sulfate (MgSO₄), and filter.

  • Concentrate the solvent under reduced pressure.

  • Purify the resulting crude product by column chromatography on silica gel or by recrystallization to afford the pure N-Boc protected amine.

Protocol: General N-Boc Deprotection Using TFA

This protocol details the most common method for cleaving a Boc group. Caution: Trifluoroacetic acid is highly corrosive and should be handled in a fume hood with appropriate personal protective equipment.

• Materials:

  • N-Boc protected substrate (1.0 equiv)

  • Trifluoroacetic acid (TFA) (10-50% v/v in a solvent, or neat)[5][]

  • Solvent: Dichloromethane (DCM)[10]

  • (Optional) Scavenger: Anisole or Triethylsilane (5-10 equiv)[9][10]

• Procedure:

  • Dissolve the N-Boc protected substrate in DCM in a round-bottom flask.

  • If using a scavenger, add it to the solution.

  • Cool the mixture to 0 °C in an ice bath.

  • Slowly add TFA to the stirring solution. Note: Gas evolution (CO₂) will occur. Ensure the system is not closed.[8]

  • Stir the reaction at 0 °C to room temperature for 30 minutes to 4 hours.

  • Monitor the reaction by TLC or LC-MS until the starting material is consumed.

• Workup and Purification:

  • Carefully concentrate the reaction mixture under reduced pressure to remove the excess TFA and DCM. Co-evaporation with a solvent like toluene can help remove residual TFA.

  • Dissolve the residue in an organic solvent (e.g., DCM or ethyl acetate).

  • Wash with a saturated aqueous solution of sodium bicarbonate (NaHCO₃) to neutralize the remaining acid. Caution: Vigorous CO₂ evolution will occur.

  • Wash with brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure to yield the free amine.

  • Further purification can be performed if necessary. The product is often isolated as the TFA salt if the basic wash is omitted.[8]

Advanced Roles of tert-Butyl Carbamates

Beyond their canonical role as protecting groups, Boc-carbamates are versatile building blocks and directing groups that enable sophisticated synthetic strategies.

Directing Group for C-H Functionalization

In modern synthesis, the ability to selectively functionalize C-H bonds is highly valuable. The Boc group can act as a directing group in metal-catalyzed reactions, guiding the catalyst to a specific position. For example, in iridium-catalyzed C-H borylation of heterocycles like pyrroles and indoles, the N-Boc group directs the borylation to the C-H position beta to the nitrogen, a regioselectivity that is complementary to the borylation of the unprotected heterocycle.[16] This strategy provides access to valuable intermediates that would be difficult to synthesize otherwise.[16]

A Key Building Block in Drug Scaffolds

The carbamate linkage itself is a crucial structural motif in medicinal chemistry.[17][18] It is considered a bioisostere of the amide bond, meaning it has a similar size and shape and can engage in similar hydrogen bonding interactions.[19] However, the carbamate linkage often imparts superior metabolic stability and improved cell permeability compared to a peptide bond.[17]

This principle is leveraged in the design of numerous drugs. For instance, Boc-protected intermediates are instrumental in constructing potent enzyme inhibitors, such as those targeting Bruton's Tyrosine Kinase (BTK) for cancer and autoimmune disorders.[20] They also serve as foundational scaffolds for developing novel anti-inflammatory agents and ligands for various receptors.[20][21]

Conclusion: A Cornerstone of Modern Drug Discovery

The tert-butyl carbamate is far more than a simple protecting group; it is a foundational tool in the medicinal chemist's arsenal. Its predictable stability, coupled with its selective and mild deprotection, provides the control necessary to build complex molecular architectures.[2][20][22] From enabling orthogonal strategies in peptide synthesis to directing C-H functionalization and serving as a stable bioisosteric linkage in final drug products, the Boc group's versatility is unparalleled. A thorough understanding of its chemistry, mechanisms, and strategic applications is essential for any scientist engaged in the design and synthesis of next-generation therapeutics.[6][22]

References

• Boc-Protected Amino Groups - Organic Chemistry Portal. (n.d.). Organic Chemistry Portal.
• The Versatility of Tert-butyl Carbamates in Medicinal Chemistry: Applications and Protocols. (n.d.). Benchchem.
• Carbamate synthesis by amination (carboxylation) or rearrangement - Organic Chemistry Portal. (n.d.). Organic Chemistry Portal.
• Orthogonal Protection Strategy in Boc Chemistry: An In-depth Technical Guide. (n.d.). Benchchem.
• Technical Support Center: Stability of the Boc Protecting Group. (n.d.). Benchchem.
• Carbamic acid, tert-butyl ester - Organic Syntheses Procedure. (n.d.). Organic Syntheses.
• Fmoc vs Boc: Choosing the Right Amino Acid Derivative for Your Peptide Synthesis. (n.d.). Wobble.
• Terminology of Antibody Drug for Boc Deprotection. (n.d.). GenScript.
• Tert-Butyl Carbamate (CAS 4248-19-5) | Manufacture. (n.d.). Parchem.
• Orthogonal Protection Definition - Organic Chemistry Key... (n.d.). Fiveable.
• BOC Deprotection. (2026, March 10). Wordpress - ACS GCI Pharmaceutical Roundtable Reagent Guides.
• Boc Deprotection Mechanism - TFA. (n.d.). Common Organic Chemistry.
• Is the protecting group boc of the amino group stable at 37°C? (2024, July 13). ResearchGate.
• Boc. (n.d.). BroadPharm.
• tert-Butyloxycarbonyl protecting group. (n.d.). Wikipedia.
• Boc Protecting Group for Amines. (2023, December 22). Chemistry Steps.
• BOC Protection and Deprotection. (2026, February 8). J&K Scientific LLC.
• SYNTHESIS OF TERT-BUTYL (1S,2S)-2-METHYL-3-OXO-1-PHENYLPROPYLCARBAMATE BY ASYMMETRIC MANNICH REACTION. (n.d.). Organic Syntheses.
• Terminology of Antibody Drug for Boc Chemistry. (n.d.). GenScript.
• Mild deprotection of the N-tert-butyloxycarbonyl (N-Boc) group using oxalyl chloride. (2020, June 23). PMC.
• An Orthogonal Protection Strategy for Synthesizing Scaffold-Modifiable Dendrons and Their Application in Drug Delivery. (2022, January 26). ACS Central Science.
• Synthesis of tert-butyl (substituted benzamido)phenylcarbamate derivatives: anti-inflammatory activity and docking studies. (n.d.). PMC.
• Organic Carbamates in Drug Design and Medicinal Chemistry. (n.d.). PMC - NIH.
• tert-Butyl carbamate. (n.d.). Chem-Impex.
• Boc Groups as Protectors and Directors for Ir-Catalyzed C-H Borylation of Heterocycles. (n.d.). MSU Chemistry.
• Amine Protection and Deprotection. (n.d.). Master Organic Chemistry.
• tert-Butyl carbamate | 4248-19-5. (2025, May 14). J&K Scientific.
• Aqueous Phosphoric Acid as a Mild Reagent for Deprotection of tert-Butyl Carbamates, Esters, and Ethers. (2006, October 28). The Journal of Organic Chemistry - ACS Publications.
• Carbamate Group as Structural Motif in Drugs: A Review of Carbamate Derivatives used as Therapeutic Agents. (n.d.). PMC.
• Organic Carbamates in Drug Design and Medicinal Chemistry. (2015, January 7). ACS Publications.
• Amide Bond Bioisosteres: Strategies, Synthesis, and Successes. (n.d.). PMC - NIH.
• The Role of Tert-Butyl Carbamate in Modern Organic Synthesis. (2026, February 12). Apolloscientific.

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Strategic Sourcing and Synthetic Deployment of tert-Butyl N-[3-(aminomethyl)-4-methylphenyl]carbamate (CAS: 1531715-73-7) in Targeted Drug Discovery

As a Senior Application Scientist specializing in early-stage drug discovery, I frequently encounter the bottleneck of regioselective diamine functionalization. When designing kinase inhibitors, PROTAC linkers, or targeted covalent inhibitors, the 3-(aminomethyl)-4-methylaniline motif serves as a highly privileged pharmacophore. However, differentiating the aliphatic aminomethyl group from the aromatic aniline nitrogen during synthesis presents a significant chemoselectivity challenge.

This technical whitepaper explores the structural causality, commercial sourcing landscape, and field-proven synthetic protocols for tert-butyl N-[3-(aminomethyl)-4-methylphenyl]carbamate (CAS: 1531715-73-7) [1]. By utilizing this orthogonally protected building block, researchers can bypass multi-step in-house protection schemes, ensure self-validating quality control, and accelerate hit-to-lead optimization cycles.

The Causality of Orthogonal Protection

In an unprotected 3-(aminomethyl)-4-methylaniline molecule, the aliphatic primary amine is significantly more nucleophilic than the aniline nitrogen. This is due to the aniline's nitrogen lone pair being delocalized into the aromatic π -system, reducing its basicity and nucleophilicity.

If a medicinal chemist attempts a direct electrophilic coupling, the aliphatic amine will naturally react first. However, modern rational drug design often requires the aliphatic amine to be functionalized early in the synthesis, while the aniline must be preserved for a late-stage coupling (e.g., attaching a hinge-binding motif in a kinase inhibitor).

This is where CAS 1531715-73-7 provides immense strategic value. It is a "reverse-protected" marvel. The naturally less nucleophilic aniline is masked with a tert-butyloxycarbonyl (Boc) group, leaving the highly reactive aliphatic amine free for immediate derivatization [4]. Synthesizing this specific protection pattern in-house requires a tedious three-step sequence to invert the natural reactivity paradigm [5]. Sourcing it commercially eliminates this synthetic tax.

Synthesis logic required to achieve the reverse-protection state of CAS 1531715-73-7.

Commercial Sourcing & Physicochemical Profile

When procuring specialized building blocks, supply chain reliability and chemical purity are paramount. Several commercial vendors now supply CAS 1531715-73-7, ranging from research-grade aliquots to bulk scale-up quantities [2][3].

Table 1: Physicochemical & Safety Profile

Parameter	Value
Chemical Name	tert-butyl N-[3-(aminomethyl)-4-methylphenyl]carbamate
CAS Number	1531715-73-7
EC Number	983-579-0
Molecular Formula	C13H20N2O2
Molecular Weight	236.31 g/mol
Hazard Classifications	Acute Tox. 4 (H302, H312, H332) [1]

Table 2: Verified Commercial Suppliers

Supplier	Catalog / SKU	Stock Status	Geographic Reach
BLD Pharm	BD02534817	Available via Online Order [2]	Global
Arctom Scientific	N/A	Custom / Bulk Sizing [3]	Global
MolAid	N/A	Research Quantities [6]	Asia / Global

Synthetic Utility & Application Workflows

The primary utility of this compound lies in its ability to undergo clean, chemoselective amide couplings at the aliphatic position, followed by a controlled global deprotection to unmask the aniline for subsequent late-stage diversification.

Workflow for deploying CAS 1531715-73-7 in a sequential coupling strategy.

Self-Validating Experimental Protocols

To ensure scientific integrity, the following protocols are designed as self-validating systems . They include built-in analytical checkpoints so the operator can confirm mechanistic success before proceeding, preventing the costly carryover of impurities.

Protocol A: Chemoselective Amide Coupling

Objective: Couple the free aliphatic amine of CAS 1531715-73-7 to a target carboxylic acid without disturbing the Boc-protected aniline.

• Activation: In an oven-dried flask under N₂, dissolve the target carboxylic acid (1.0 equiv) and HATU (1.2 equiv) in anhydrous DMF (0.1 M). Add N,N-Diisopropylethylamine (DIPEA, 3.0 equiv). Stir at room temperature for 15 minutes to form the active ester.

• Coupling: Add CAS 1531715-73-7 (1.05 equiv) to the reaction mixture in one portion.

• Self-Validation Checkpoint 1 (LC-MS): After 2 hours, withdraw a 5 µL aliquot, quench in 100 µL Acetonitrile, and analyze via LC-MS. The disappearance of the starting material mass ( m/z 237.1 [M+H]⁺) and the emergence of the product mass confirms successful conversion. Do not proceed to workup until the starting material is <5% by UV integration.

• Workup: Dilute the mixture with EtOAc and wash sequentially with 5% aqueous LiCl (3x) to remove DMF, followed by saturated NaHCO₃ and brine. Dry over anhydrous Na₂SO₄, filter, and concentrate.

Protocol B: Orthogonal Boc Deprotection

Objective: Unmask the aniline nitrogen for late-stage derivatization.

• Preparation: Dissolve the Boc-protected intermediate from Protocol A in anhydrous Dichloromethane (DCM) to achieve a 0.2 M concentration.

• Cleavage: Cool the solution to 0 °C. Dropwise, add Trifluoroacetic acid (TFA) until the solvent ratio is 4:1 DCM:TFA. Remove the ice bath and let stir at room temperature.

• Self-Validation Checkpoint 2 (Visual & TLC): The cleavage of the tert-butyl carbamate generates isobutylene gas. The cessation of gas evolution is a macroscopic indicator of reaction completion (typically 1–2 hours). Confirm via TLC (Ninhydrin stain); the newly exposed aniline will stain distinctly (usually a deep brown/orange) compared to the invisible Boc-protected precursor.

• Isolation: Concentrate the reaction under reduced pressure. Co-evaporate with Toluene (3x) to remove residual TFA. The resulting TFA-salt of the aniline is highly stable and ready for immediate downstream coupling.

References

• NextSDS Database. tert-butyl N-[3-(aminomethyl)
• BLD Pharm. 443331-14-4 | Benzyl (4-(aminomethyl)phenyl)
• Arctom Scientific. CAS NO. 1531715-73-7 | tert-butylN-[3-(aminomethyl)
• Organic Chemistry Portal. Boc-Protected Amino Groups. Organic Chemistry Portal.
• National Center for Biotechnology Information. Microwave-assisted Protection of Primary Amines as 2,5-Dimethylpyrroles and Their Orthogonal Deprotection. PMC.
• MolAid. tert-butylN-[3-(aminomethyl)

Protocols & Analytical Methods

reaction conditions for coupling with Tert-butyl N-[3-(aminomethyl)-4-methylphenyl]carbamate

Application Note: Optimized Coupling Protocols for Orthogonally Protected tert-Butyl N-[3-(aminomethyl)-4-methylphenyl]carbamate

Executive Summary

In modern drug discovery and medicinal chemistry, orthogonally protected bifunctional building blocks are essential for the rapid assembly of complex pharmacophores. tert-Butyl N-[3-(aminomethyl)-4-methylphenyl]carbamate (CAS: 1531715-73-7) is a highly versatile diamine surrogate[1]. It features a highly nucleophilic, free primary aliphatic amine (a substituted benzylamine) and a less nucleophilic, Boc-protected aniline[1]. This orthogonal reactivity allows scientists to functionalize the benzylic position immediately, while reserving the aniline nitrogen for downstream cross-coupling or amidation events.

This application note provides field-validated, self-validating protocols for the two most common functionalizations of the free benzylamine moiety: Amide Coupling and Reductive Amination , followed by the subsequent unmasking of the aniline core.

Mechanistic Rationale & Causality (E-E-A-T)

As a Senior Application Scientist, it is critical to look beyond standard equivalents and understand the causality behind reagent selection for this specific scaffold.

The Steric Dynamics of Amide Coupling

The free primary amine is situated on a benzylic carbon adjacent to an ortho-methyl group on the phenyl ring. While aliphatic amines are inherently strong nucleophiles, this local steric bulk can impede the aminolysis of sterically hindered or electronically deactivated carboxylic acids.

• The Solution: We utilize HATU (1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxid hexafluorophosphate) in conjunction with DIPEA [2],[3]. HATU generates a highly reactive 7-aza-1-hydroxybenzotriazole (HOAt) active ester. The adjacent nitrogen in the pyridine ring of HOAt provides an anchoring hydrogen-bond interaction that accelerates the aminolysis step, overcoming the ortho-methyl steric hindrance and suppressing the epimerization of chiral carboxylic acids[2].

Kinetic Selectivity in Reductive Amination

A notorious challenge when reacting primary amines with aldehydes is "runaway" over-alkylation, which yields unwanted tertiary amines[4],.

• The Solution: We employ Sodium triacetoxyborohydride (STAB) in a weakly acidic environment (AcOH)[4]. STAB is a mild hydride donor that exhibits profound kinetic selectivity. It reduces the transient, protonated iminium ion significantly faster than it reduces the unreacted starting aldehyde[5]. The addition of catalytic acetic acid creates a self-regulating system: it facilitates the dehydration of the hemiaminal to the iminium ion and ensures its protonation, driving the reaction cleanly to the mono-alkylated secondary amine without over-reduction.

Quantitative Data Summary

The following table summarizes the optimized parameters for functionalizing tert-butyl N-[3-(aminomethyl)-4-methylphenyl]carbamate based on established benzylamine reactivity profiles.

Reaction Type	Reagents & Solvents	Stoichiometry (SM : Reagent)	Temp & Time	Expected Yield
Amide Coupling	R-COOH, HATU, DIPEA, DMF	1.0 : 1.2 : 3.0	25 °C, 2–4 h	85–95%
Reductive Amination	R-CHO, STAB, AcOH, DCE	1.0 : 1.0 : 1.5 (STAB)	25 °C, 4–12 h	75–90%
Boc Deprotection	TFA, DCM	Excess (1:4 v/v)	25 °C, 1–2 h	>95%

Experimental Workflows & Protocols

Every protocol below is designed as a self-validating system , incorporating built-in analytical checkpoints to ensure reaction integrity before proceeding to the next synthetic step.

Protocol A: HATU-Mediated Amide Coupling

Objective: Formation of an amide bond at the free benzylamine position.

• Activation: In an oven-dried flask under N₂, dissolve the target carboxylic acid (1.2 eq) and HATU (1.2 eq) in anhydrous DMF (0.2 M).

• Base Addition: Add DIPEA (3.0 eq) dropwise. Stir for 15 minutes at room temperature to ensure complete formation of the HOAt active ester.

• Coupling: Add tert-butyl N-[3-(aminomethyl)-4-methylphenyl]carbamate (1.0 eq) as a solution in a minimal amount of DMF.

• Self-Validation Check (LC-MS): After 2 hours, sample 5 µL of the reaction. The complete disappearance of the starting material mass ( [M+H]+=237.1 ) and the appearance of the product mass confirms successful coupling.

• Workup: Quench with saturated aqueous NaHCO₃. Extract with EtOAc (3x). Wash the combined organic layers rigorously with 5% aqueous LiCl (to remove DMF) and brine. Dry over Na₂SO₄, filter, and concentrate.

Protocol B: Selective Reductive Amination

Objective: Synthesis of a secondary amine via mono-alkylation[6].

• Imine Formation: Dissolve tert-butyl N-[3-(aminomethyl)-4-methylphenyl]carbamate (1.0 eq) and the target aldehyde (1.0 eq) in anhydrous 1,2-dichloroethane (DCE) (0.2 M). Add glacial acetic acid (0.1 eq).

• Pre-incubation: Stir at room temperature for 30–60 minutes to allow the iminium ion to form.

• Reduction: Add STAB (1.5 eq) portion-wise to control mild exothermicity[6],.

• Self-Validation Check (TLC/LC-MS): Monitor after 4 hours. The absence of the dialkylated byproduct mass confirms the kinetic selectivity of STAB[4].

• Workup: Quench carefully with 1N NaOH to neutralize the acetic acid and boron byproducts. Extract with DCM, wash with brine, dry over Na₂SO₄, and concentrate[6].

Protocol C: Boc Deprotection (Aniline Unmasking)

Objective: Liberation of the aniline nitrogen for downstream reactions.

• Cleavage: Dissolve the purified intermediate from Protocol A or B in anhydrous DCM (0.1 M). Add Trifluoroacetic acid (TFA) to achieve a 1:4 (v/v) TFA:DCM ratio.

• Self-Validation Check (Visual & MS): Immediate effervescence (CO₂ gas evolution) should be observed. LC-MS after 1 hour will show a mass shift of -100 Da, indicating the loss of the Boc group.

• Workup: Concentrate under reduced pressure. To remove residual TFA, co-evaporate with toluene (3x), yielding the free aniline as a TFA salt, ready for immediate use.

Reaction Pathway Visualization

The following diagram illustrates the orthogonal functionalization logic, demonstrating how the distinct reactivity profiles of the two nitrogen atoms are leveraged sequentially.

Orthogonal functionalization workflow for tert-butyl N-[3-(aminomethyl)-4-methylphenyl]carbamate.

References

• NextSDS Chemical Substance Database. tert-butyl N-[3-(aminomethyl)-4-methylphenyl]carbamate (CAS: 1531715-73-7) Hazard & Structure Data. URL: [Link]

• Hunter, J. H., et al. "Highly efficient on-DNA amide couplings promoted by micelle forming surfactants for the synthesis of DNA encoded libraries." Chemical Science (2021). URL:[Link]

• Neelarapu, R., et al. "A One-Pot Selective Synthesis of N-Boc Protected Secondary Amines: Tandem Direct Reductive Amination/N-Boc Protection." National Center for Biotechnology Information (PMC) (2014). URL:[Link]

Sources

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• 2. Highly efficient on-DNA amide couplings promoted by micelle forming surfactants for the synthesis of DNA encoded libraries - Chemical Science (RSC Publishing) [pubs.rsc.org]
• 3. rsc.org [rsc.org]
• 4. A One-Pot Selective Synthesis of N-Boc Protected Secondary Amines: Tandem Direct Reductive Amination/N-Boc Protection - PMC [pmc.ncbi.nlm.nih.gov]
• 5. A One-Pot Selective Synthesis of N-Boc Protected Secondary Amines: Tandem Direct Reductive Amination/N-Boc Protection - PMC [pmc.ncbi.nlm.nih.gov]
• 6. pdf.benchchem.com [pdf.benchchem.com]

Application Notes and Protocols for the Acid-Catalyzed Deprotection of Tert-butyl N-[3-(aminomethyl)-4-methylphenyl]carbamate

Abstract

The tert-butyloxycarbonyl (Boc) group is a cornerstone of modern organic synthesis and drug development, prized for its stability and facile, acid-labile removal. This guide provides a comprehensive technical overview and detailed experimental protocols for the acid-catalyzed deprotection of tert-butyl N-[3-(aminomethyl)-4-methylphenyl]carbamate. We delve into the underlying reaction mechanism, compare common acidic reagents, offer step-by-step procedures, and provide troubleshooting strategies to empower researchers in achieving efficient and high-yielding deprotection.

Introduction: The Significance of Boc Deprotection

The tert-butyloxycarbonyl (Boc) protecting group is extensively used in multi-step organic synthesis, particularly in peptide synthesis and the development of active pharmaceutical ingredients (APIs).[1] Its popularity stems from its robustness under a wide range of chemical conditions, including basic and nucleophilic environments, while being readily cleaved under acidic conditions.[2] The deprotection of Boc-protected amines, such as tert-butyl N-[3-(aminomethyl)-4-methylphenyl]carbamate, is a critical transformation to unmask the amine functionality for subsequent reactions.

The choice of deprotection conditions is paramount and is often dictated by the overall substrate, specifically the presence of other acid-sensitive functional groups.[3] The two most prevalent and effective reagents for this purpose are trifluoroacetic acid (TFA) and hydrogen chloride (HCl), each with its own set of advantages and considerations.[4] This document will provide a detailed comparative analysis and protocols for both methods.

Reaction Mechanism: An In-Depth Look

The acid-catalyzed deprotection of a Boc-protected amine proceeds through a well-established E1 elimination pathway. The mechanism can be broken down into the following key steps:

• Protonation: The reaction is initiated by the protonation of the carbonyl oxygen of the carbamate by a strong acid.[5][6] This initial step activates the protecting group for cleavage.

• Formation of a Carbamic Acid and Tert-butyl Cation: The protonated intermediate is unstable and fragments, leading to the formation of a carbamic acid and a highly stable tertiary carbocation, the tert-butyl cation.[5][7]

• Decarboxylation: The resulting carbamic acid is inherently unstable and readily undergoes decarboxylation, releasing carbon dioxide gas.[5] This is often observed as bubbling in the reaction mixture.[6]

• Formation of the Free Amine: Decarboxylation yields the desired free amine.[5] Under the acidic reaction conditions, the newly formed amine is protonated to give the corresponding ammonium salt (e.g., trifluoroacetate or hydrochloride salt).[5]

A significant consideration in Boc deprotection is the fate of the highly reactive tert-butyl cation. This electrophilic intermediate can potentially lead to unwanted side reactions by alkylating nucleophilic sites on the substrate or solvent.[3][8] This is particularly problematic for molecules containing electron-rich aromatic rings or other nucleophilic functional groups.[3] To mitigate this, "scavengers" are often added to the reaction mixture to trap the tert-butyl cation.[8]

Caption: Acid-catalyzed Boc deprotection mechanism and the role of scavengers.

Comparative Analysis of Deprotection Reagents

The selection between TFA and HCl for Boc deprotection is a critical decision influenced by several factors including substrate compatibility, desired salt form of the product, and operational considerations.[4]

Parameter	Trifluoroacetic Acid (TFA)	Hydrochloric Acid (HCl)
Reagent Form	Liquid, often used neat or diluted in DCM[9]	Gas, typically used as a solution in an organic solvent (e.g., 4M in 1,4-dioxane)[10]
Potency	Strong acid, highly effective for a wide range of substrates[11]	Very strong acid, can be more effective for sterically hindered or electron-deficient substrates[8]
Workup	Requires neutralization with a base (e.g., NaHCO3 solution) and can be challenging to completely remove due to its high boiling point. Co-evaporation with a non-polar solvent like toluene is often necessary.[7][12]	The product often precipitates as the hydrochloride salt, which can be isolated by filtration, simplifying purification.[4]
Selectivity	Can sometimes cleave other acid-labile protecting groups.[3]	Can offer superior selectivity for Boc deprotection in the presence of other acid-sensitive groups like tert-butyl esters.[13]
Safety	Corrosive and toxic. Must be handled in a well-ventilated fume hood.	Corrosive and toxic. Anhydrous solutions are moisture-sensitive.

Experimental Protocols

Safety Precaution: Always work in a well-ventilated fume hood and wear appropriate personal protective equipment (PPE), including safety glasses, lab coat, and gloves, when handling strong acids like TFA and HCl.

Protocol 1: Deprotection using Trifluoroacetic Acid (TFA) in Dichloromethane (DCM)

This protocol is a general and widely used method for Boc deprotection.[4]

Materials:

• tert-butyl N-[3-(aminomethyl)-4-methylphenyl]carbamate

• Anhydrous Dichloromethane (DCM)

• Trifluoroacetic Acid (TFA)

• Saturated sodium bicarbonate (NaHCO₃) solution

• Brine (saturated NaCl solution)

• Anhydrous sodium sulfate (Na₂SO₄) or magnesium sulfate (MgSO₄)

• Standard laboratory glassware

• Rotary evaporator

Procedure:

• Dissolve the Boc-protected amine (1 equivalent) in anhydrous DCM to a concentration of approximately 0.1 M.[4]

• Cool the solution to 0 °C in an ice bath.

• Slowly add TFA to the stirred solution to a final concentration of 20-50% (v/v).[12]

• Stir the reaction at 0°C for 30 minutes, then allow it to warm to room temperature.[14]

• Monitor the reaction progress by Thin-Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS). The deprotected amine will be more polar and have a lower Rf value on TLC. Ninhydrin stain can be used to visualize the primary amine product.[15] Reactions are typically complete within 30 minutes to 4 hours.[4]

• Upon completion, concentrate the reaction mixture under reduced pressure using a rotary evaporator to remove the DCM and excess TFA.[12]

• To remove residual TFA, co-evaporate the residue with toluene (3 x 10 mL).[7]

• For work-up, dissolve the residue in an appropriate organic solvent (e.g., ethyl acetate or DCM) and wash with a saturated aqueous solution of sodium bicarbonate to neutralize any remaining acid.[14]

• Wash the organic layer with brine, dry over anhydrous sodium sulfate or magnesium sulfate, filter, and concentrate in vacuo to obtain the deprotected amine.[4]

Protocol 2: Deprotection using 4M HCl in 1,4-Dioxane

This method is particularly useful when a crystalline hydrochloride salt of the product is desired, which can simplify purification.[4]

Materials:

• tert-butyl N-[3-(aminomethyl)-4-methylphenyl]carbamate

• 4M HCl in 1,4-dioxane

• Anhydrous diethyl ether

• Methanol or DCM (if needed for solubility)

• Standard laboratory glassware

• Filtration apparatus

Procedure:

• Dissolve the Boc-protected amine (1 equivalent) in a minimal amount of a suitable co-solvent like methanol or DCM if necessary.[4]

• Add the 4M HCl in 1,4-dioxane solution (typically 5-10 equivalents of HCl) to the substrate.[4]

• Stir the reaction mixture at room temperature. The deprotected amine hydrochloride salt may precipitate out of the solution.[4]

• Monitor the reaction by TLC or LC-MS. Complete conversion is often achieved within 30 minutes to 2 hours.[4]

• If a precipitate has formed, collect the solid by filtration.

• Wash the solid with anhydrous diethyl ether to remove any non-polar impurities.[4]

• If the product remains in solution, the solvent can be removed in vacuo to yield the crude hydrochloride salt. The product can then be triturated with diethyl ether to induce precipitation and washed.[4]

• Dry the resulting solid under vacuum to obtain the pure deprotected amine hydrochloride.[4]

Caption: Comparative workflow for Boc deprotection protocols.

Troubleshooting Common Issues

Issue	Potential Cause(s)	Recommended Solution(s)
Incomplete or Sluggish Reaction	- Insufficient acid strength or concentration.[12][15] - Low reaction temperature or insufficient time.[15] - Steric hindrance around the Boc-protected amine.[15] - Poor solubility of the starting material.[15]	- Increase the concentration of the acid (e.g., from 20% to 50% TFA).[12] - Increase the reaction time and continue to monitor.[14] - Gently warm the reaction mixture (e.g., to 40-50 °C).[14] - Switch to a stronger acid system, such as 4M HCl in dioxane.[12] - Experiment with different solvent systems to improve solubility.[14]
Formation of Side Products	- Alkylation of nucleophilic sites by the tert-butyl cation.[3] This is a risk with electron-rich aromatic rings.	- Add a scavenger to the reaction mixture to trap the tert-butyl cation. Common scavengers include triisopropylsilane (TIS), triethylsilane (TES), or thioanisole.[8][15]
Difficult Product Isolation (TFA Method)	- Residual TFA can make the product an oil and difficult to handle.	- Ensure thorough co-evaporation with toluene to remove residual TFA.[7] - Consider switching to the HCl/dioxane method to obtain a crystalline hydrochloride salt.[4]

Conclusion

The acid-catalyzed deprotection of tert-butyl N-[3-(aminomethyl)-4-methylphenyl]carbamate is a fundamental and enabling transformation in synthetic chemistry. A thorough understanding of the reaction mechanism, careful selection of the deprotection reagent, and adherence to optimized protocols are essential for achieving high yields and purity. Both TFA and HCl are powerful reagents for this purpose, and the choice between them should be made based on the specific requirements of the synthetic route. By anticipating potential challenges and employing the troubleshooting strategies outlined in this guide, researchers can confidently and efficiently perform this critical deprotection step.

References

• Benchchem. (n.d.). Application Notes and Protocols for the Use of Scavengers in Boc-Cys-Ser-OH Peptide Synthesis.
• Benchchem. (n.d.). Troubleshooting Incomplete Boc Deprotection: A Technical Support Guide.
• Benchchem. (n.d.). A Comparative Guide to TFA and HCl for Boc Deprotection in Drug Development.
• ACS GCI Pharmaceutical Roundtable. (2026, March 10). BOC Deprotection.
• Benchchem. (n.d.). Technical Support Center: Troubleshooting Boc Deprotection Failures.
• Benchchem. (n.d.). N-Boc deprotection issues and alternative methods.
• Benchchem. (n.d.). Scavengers for Boc deprotection to prevent side reactions.
• Common Organic Chemistry. (n.d.). Boc Deprotection Mechanism - TFA.
• (n.d.). Boc Resin Cleavage Protocol.
• BZ Chemical. (2019, August 10). BOC Protection and Deprotection.
• ResearchGate. (2016, August 29). How can we do the deprotection of boc-amino acids using hcl?
• Common Organic Chemistry. (n.d.). Boc Deprotection - HCl.
• PMC. (2020, June 23). Mild deprotection of the N-tert-butyloxycarbonyl (N-Boc) group using oxalyl chloride.
• Master Organic Chemistry. (n.d.). Amine Protection and Deprotection.
• Total Synthesis. (2024, January 2). Boc Protecting Group: N-Boc Protection & Deprotection Mechanism.
• Common Organic Chemistry. (n.d.). Boc Deprotection - TFA.
• Reddit. (2024, February 27). Advice on N-boc deprotection in the presence of acid sensitive groups.
• Organic Chemistry Portal. (n.d.). Boc-Protected Amino Groups.
• ResearchGate. (n.d.). Mild Deprotection of tert-Butyl Carbamates of NH-Heteroarenes under Basic Conditions | Request PDF.
• Benchchem. (n.d.). Application Notes and Protocols: Deprotection of the Boc Group in tert-Butyl (cyanomethyl)(methyl)carbamate Derivatives.

Sources

• 1. researchgate.net [researchgate.net]
• 2. Boc-Protected Amino Groups [organic-chemistry.org]
• 3. BOC Deprotection - Wordpress [reagents.acsgcipr.org]
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• 5. Boc Deprotection Mechanism - TFA [commonorganicchemistry.com]
• 6. masterorganicchemistry.com [masterorganicchemistry.com]
• 7. total-synthesis.com [total-synthesis.com]
• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. Boc Deprotection - TFA [commonorganicchemistry.com]
• 10. Boc Deprotection - HCl [commonorganicchemistry.com]
• 11. pdf.benchchem.com [pdf.benchchem.com]
• 12. pdf.benchchem.com [pdf.benchchem.com]
• 13. researchgate.net [researchgate.net]
• 14. pdf.benchchem.com [pdf.benchchem.com]
• 15. pdf.benchchem.com [pdf.benchchem.com]

Application Note: Tert-butyl N-[3-(aminomethyl)-4-methylphenyl]carbamate in the Synthesis of Covalent BTK Inhibitors

Executive Summary

The rational design of targeted covalent inhibitors (TCIs) has revolutionized the treatment landscape for B-cell malignancies and autoimmune disorders. Bruton’s Tyrosine Kinase (BTK) is a premier target in this space, with successful inhibitors relying on a delicate balance of hinge-binding affinity and precise warhead trajectory. This application note details the utility, chemical rationale, and experimental protocols for using tert-butyl N-[3-(aminomethyl)-4-methylphenyl]carbamate (CAS: 1531715-73-7) as a bifunctional intermediate in the synthesis of next-generation covalent BTK inhibitors.

Scientific Rationale & Mechanistic Insights

The Biological Imperative: Targeting BTK Cys481

BTK plays a crucial role downstream of the B-cell receptor (BCR). Activation of the BCR induces the phosphorylation of BTK through Lyn and Syk kinases, which subsequently triggers calcium signaling and NF-κB activation, driving B-cell proliferation[1]. Covalent BTK inhibitors (such as ibrutinib and evobrutinib) achieve prolonged target engagement by binding to an inactive conformation of the kinase and utilizing a Michael acceptor to irreversibly modify the non-conserved Cys481 residue located adjacent to the ATP-binding pocket[1][2].

B-cell receptor signaling pathway highlighting BTK as the critical node for covalent inhibition.

Structural Logic of the Intermediate

The intermediate tert-butyl N-[3-(aminomethyl)-4-methylphenyl]carbamate is engineered to solve three distinct synthetic and structural challenges in BTK inhibitor design[3]:

• The Aminomethyl Group (-CH₂NH₂): This highly nucleophilic primary aliphatic amine allows for rapid, regioselective Nucleophilic Aromatic Substitution (SNAr) or Buchwald-Hartwig cross-coupling onto a halogenated heterocyclic core (e.g., pyrimidine or pyrrolopyrimidine).

• The 4-Methyl Substituent: The methyl group provides critical steric bulk. It restricts the rotational degrees of freedom of the phenyl ring, locking the molecule into a conformation that optimally projects the acrylamide warhead toward Cys481 while providing favorable van der Waals interactions within a hydrophobic pocket near the hinge region[2].

• The Boc-Protected Aniline (-NHBoc): The aniline nitrogen is electronically deactivated and sterically shielded by the tert-butyloxycarbonyl (Boc) group. This prevents unwanted polymerization or bis-coupling during the high-temperature core attachment phase. It acts as a self-validating switch: once the core is attached, the Boc group is cleaved to reveal the aniline, which is exclusively primed for warhead installation.

Synthetic Workflow Visualization

Workflow for synthesizing covalent BTK inhibitors using the Boc-protected intermediate.

Experimental Protocols (Self-Validating System)

As a Senior Application Scientist, I emphasize that a protocol is only as good as its built-in validation checkpoints. The following methodologies ensure high fidelity and yield at each step.

Protocol A: Regioselective SNAr Coupling

Objective: Attach the hinge-binding heterocyclic core to the aliphatic amine of the intermediate. Causality: n-Butanol is chosen as the solvent because its boiling point (117 °C) perfectly accommodates the activation energy required for SNAr on deactivated heteroaryl chlorides, while DIPEA acts as a non-nucleophilic proton sponge.

• Setup: In a sealed pressure tube, dissolve the halogenated heterocyclic core (1.0 eq) and tert-butyl N-[3-(aminomethyl)-4-methylphenyl]carbamate (1.1 eq) in anhydrous n-butanol (0.2 M).

• Activation: Add N,N-Diisopropylethylamine (DIPEA, 2.5 eq). Purge the vessel with N₂ for 5 minutes.

• Reaction: Heat the mixture to 110 °C for 12 hours under continuous stirring.

• Workup: Cool to room temperature. Concentrate under reduced pressure. Partition the residue between Ethyl Acetate (EtOAc) and saturated aqueous NaHCO₃. Wash the organic layer with brine, dry over anhydrous Na₂SO₄, and concentrate.

• Validation: Perform LC-MS (ESI+). The disappearance of the starting core mass and the emergence of the [M+H]+ corresponding to the Boc-protected coupled product confirms success.

Protocol B: Boc Deprotection

Objective: Unmask the aniline for warhead installation. Causality: Using a 20% Trifluoroacetic acid (TFA) solution in Dichloromethane (DCM) provides a rapid, clean cleavage of the tert-butyl group via a stable tert-butyl cation intermediate, which is subsequently quenched.

• Setup: Dissolve the Boc-protected intermediate from Protocol A in anhydrous DCM (0.1 M).

• Reaction: Cool the solution to 0 °C. Dropwise, add TFA to achieve a 20% v/v concentration. Remove the ice bath and stir at room temperature for 2 hours.

• Workup: Concentrate the reaction mixture in vacuo to remove excess TFA. Co-evaporate with toluene (3x) to remove residual acid. The product is obtained as a TFA salt.

• Validation: TLC (DCM:MeOH 9:1). The product spot will exhibit a lower Rf value than the starting material and will stain positive (yellow/brown) with ninhydrin, confirming the presence of the free primary aromatic amine.

Protocol C: Warhead Installation (Acrylation)

Objective: Install the Michael acceptor required to target Cys481. Causality: Strict temperature control (-10 °C to 0 °C) is mandatory. Acryloyl chloride is hyper-reactive; elevated temperatures lead to bis-acylation of the aniline or unwanted Michael addition of the solvent/moisture to the newly formed acrylamide double bond.

• Setup: Dissolve the free aniline TFA salt (1.0 eq) in anhydrous Tetrahydrofuran (THF) (0.05 M). Add DIPEA (3.0 eq to neutralize the TFA salt and act as a base).

• Reaction: Cool the mixture to -10 °C using an ice-salt bath. Prepare a solution of acryloyl chloride (1.05 eq) in THF and add it dropwise over 15 minutes.

• Monitoring: Stir for 30 minutes at 0 °C. Quench immediately with saturated aqueous NH₄Cl once LC-MS indicates complete consumption of the starting material.

• Workup: Extract with EtOAc. Wash with water and brine. Dry over Na₂SO₄ and purify via flash chromatography (silica gel, gradient elution).

• Validation: ¹H NMR (400 MHz). The definitive hallmark of success is the appearance of three distinct vinylic protons in the downfield region (δ 5.7 – 6.5 ppm, multiplet), confirming the intact acrylamide warhead.

Quantitative Data & Optimization

Table 1: Optimization of SNAr Coupling (Protocol A) Data demonstrates that higher boiling point protic solvents combined with a non-nucleophilic base yield the highest conversion rates.

Solvent	Base	Temperature	Time	Conversion (LC-MS)	Isolated Purity
DMF	K₂CO₃	80 °C	24 h	65%	85%
NMP	DIPEA	110 °C	12 h	>95%	92%
n-Butanol	DIPEA	115 °C	8 h	>98%	97%

Table 2: Analytical Validation Checkpoints Self-validating metrics for the three-step synthesis.

Workflow Step	Target Intermediate	Analytical Method	Expected Validation Metric
Protocol A	Boc-Protected Core	LC-MS (ESI+)	[M+H]⁺ matches calculated mass; RT shift indicates higher lipophilicity.
Protocol B	Free Aniline Core	TLC (DCM:MeOH 9:1)	UV active spot; positive ninhydrin stain (primary aromatic amine).
Protocol C	Acrylamide Warhead	¹H NMR (400 MHz)	Presence of vinylic protons (δ 5.7 - 6.5 ppm, 3H, multiplet).

References

• Advances in covalent drug discovery Source: National Institutes of Health (NIH) - PMC URL:[Link]

• Design of Potent and Selective Covalent Inhibitors of Bruton's Tyrosine Kinase Targeting an Inactive Conformation Source: ACS Medicinal Chemistry Letters URL:[Link]

• Discovery of Evobrutinib: An Oral, Potent, and Highly Selective, Covalent Bruton's Tyrosine Kinase (BTK) Inhibitor for the Treatment of Immunological Diseases Source: Journal of Medicinal Chemistry - ACS Publications URL:[Link]

Sources

• 1. Advances in covalent drug discovery - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. pubs.acs.org [pubs.acs.org]

Application Note: Strategic Utilization of tert-Butyl Carbamate Derivatives in Drug Discovery

Target Audience: Researchers, Medicinal Chemists, and Drug Development Professionals Document Type: Technical Guide & Validated Protocols

Introduction: The Dual Utility of tert-Butyl Carbamates

In modern medicinal chemistry, tert-butyl carbamate derivatives serve two distinct but equally critical roles: as transient protecting groups (the ubiquitous Boc group ) during complex multi-step synthesis, and as stable structural pharmacophores in Active Pharmaceutical Ingredients (APIs).

Structurally, carbamates function as "amide-ester hybrids." This unique electronic configuration provides exceptional chemical stability, resistance to proteolytic degradation, and favorable lipophilicity for cell membrane penetration 1. Consequently, the carbamate motif is a permanent structural feature in several FDA-approved drugs, including the anticonvulsants felbamate and retigabine 1.

However, the most widespread application of tert-butyl carbamates is the protection of nucleophilic amines during drug synthesis . The Boc group shields amines from unwanted cross-reactivity, enabling the precise assembly of complex architectures such as Bruton's Tyrosine Kinase (BTK) inhibitors and highly functionalized peptides .

Caption: Strategic lifecycle of the Boc protecting group in Active Pharmaceutical Ingredient synthesis.

Mechanistic Causality: Protection and Cleavage

The Thermodynamics of Protection

The introduction of the Boc group is typically achieved using di-tert-butyl dicarbonate (Boc₂O). The reaction is driven by a strong thermodynamic causality: nucleophilic attack by the amine forms a tetrahedral intermediate, which collapses to eliminate a tert-butyl carbonate anion. This unstable leaving group rapidly decomposes into tert-butanol and carbon dioxide gas. The irreversible evolution of CO₂ provides the thermodynamic driving force that pushes the reaction to completion .

The Kinetics of Deprotection

The Boc group is uniquely stable to strong bases and nucleophiles but highly labile to mild acids. Acid-catalyzed cleavage begins with the protonation of the carbamate carbonyl oxygen. This weakens the tert-butyl-oxygen bond, leading to fragmentation that yields a highly stable tert-butyl cation and a carbamic acid intermediate. The carbamic acid spontaneously decarboxylates to reveal the free amine 2.

Caption: Stepwise mechanistic pathway of acid-catalyzed Boc deprotection.

Advanced Applications in Modern Drug Discovery

NMR-Based Ligand Binding Site Identification

In early-stage drug discovery, determining the exact binding site of a ligand on a target protein is notoriously difficult without full X-ray crystallography. The Boc group offers a powerful analytical workaround. The nine equivalent protons of the tert-butyl group produce an intense, easily observable signal in ¹H NMR spectroscopy. Even when partially buried, these protons generate strong intermolecular Nuclear Overhauser Effects (NOEs) with the methyl groups of the target protein. This allows researchers to rapidly pinpoint the spatial location of the ligand without requiring prior, costly NMR resonance assignments of the entire protein 3, 4.

DNA-Encoded Library (DEL) Synthesis

DEL technology requires chemical reactions to be highly efficient while strictly preserving the integrity of the attached DNA barcode. Traditional acidic Boc deprotection (using TFA) causes depurination, destroying the DNA tag. To solve this, researchers have pioneered basic/thermal deprotection protocols (e.g., heating in 250 mM borate buffer at pH 9.5 for 18 hours at 90 °C). This specific causality—shifting from acid-catalyzed fragmentation to thermal thermolysis—maintains DNA fidelity while successfully unmasking the amine for subsequent combinatorial coupling 5.

Quantitative Data: Comparative Deprotection Methodologies

Selecting the correct deprotection methodology is dictated by the sensitivity of the target API. The table below synthesizes quantitative parameters across standard and advanced techniques 2, 6, 5, 7.

Deprotection Method	Reagents / Solvent	Temp	Typical Time	Yield Range	Key Advantages & Causality
Standard Acidic	20-50% TFA in DCM	20 °C	15 - 60 min	90 - 99%	Rapid cleavage via strong protonation; risks degrading acid-sensitive moieties.
Mild Acidic	4M HCl in Dioxane	20 °C	1 - 2 hours	85 - 95%	Yields highly crystalline, easy-to-handle HCl salts; slower kinetics than TFA.
Thermal (Flow)	TFE or HFIP	150 - 225 °C	5 - 15 min	81 - 99%	Strictly acid-free. Fluorinated solvents stabilize the polar transition state.
Basic / DEL	250 mM Borate (pH 9.5)	90 °C	18 hours	> 90%	Prevents depurination of DNA tags; requires extended heating to force thermolysis.

Self-Validating Experimental Protocols

Protocol A: Tandem Direct Reductive Amination (DRA) & N-Boc Protection

Causality: Traditional DRA often suffers from overalkylation, yielding unwanted tertiary amines. By introducing Boc₂O directly into the reductive amination pot, the secondary amine intermediate is instantly trapped as an inert carbamate, halting further nucleophilic attack 8.

• Imine Formation: To a round-bottom flask, add the target aldehyde (1.0 mmol) and primary amine (1.0 mmol) in anhydrous CH₂Cl₂ (10 mL). Add triethylamine (2.5 mmol) and stir vigorously at room temperature for 1 hour.

• Trapping & Reduction: Add Boc₂O (1.2 mmol) to the mixture, immediately followed by sodium triacetoxyborohydride (STAB, 2.0 mmol). STAB is chosen because it selectively reduces the imine without reducing the unreacted aldehyde.

• Self-Validation Check: Monitor via Thin Layer Chromatography (TLC). The disappearance of the imine intermediate and the appearance of a significantly less polar spot (due to the lipophilic Boc group) confirms successful trapping.

• Workup: Quench the reaction with saturated aqueous NaHCO₃ (10 mL). Extract the aqueous layer with CH₂Cl₂ (3 × 10 mL). Wash combined organics with brine, dry over Na₂SO₄, and concentrate under reduced pressure.

Protocol B: Standard Acidic Deprotection (TFA/DCM)

Causality: Trifluoroacetic acid provides the necessary H⁺ concentration to force the fragmentation of the carbamate. DCM is used as a non-coordinating solvent to stabilize the resulting tert-butyl cation before it eliminates to isobutylene 2.

• Preparation: Dissolve the N-Boc protected API intermediate (1.0 mmol) in anhydrous CH₂Cl₂ (5 mL) and cool to 0 °C in an ice bath.

• Cleavage: Dropwise, add Trifluoroacetic Acid (TFA, 5 mL) to create a 1:1 v/v mixture. Remove the ice bath and allow the reaction to warm to room temperature.

• Self-Validation Check: Visual confirmation of the reaction progressing is the steady evolution of CO₂ gas (bubbling). Cessation of bubbling (typically after 30-60 minutes) indicates complete decarboxylation. LC-MS analysis will confirm a mass shift of exactly -100 Da.

• Isolation: Concentrate the mixture under high vacuum to remove volatile DCM, TFA, and tert-butanol byproducts, yielding the amine as a TFA salt.

Protocol C: Continuous-Flow Thermal Deprotection (Acid-Free)

Causality: For highly functionalized, acid-sensitive APIs, thermal cleavage is necessary. Using fluorinated alcohols like 2,2,2-Trifluoroethanol (TFE) or Hexafluoroisopropanol (HFIP) drastically accelerates thermolysis by stabilizing the highly polar transition state through strong hydrogen bonding, allowing deprotection without any acid catalyst 6, 7.

• Preparation: Dissolve the N-Boc compound (5.0 mmol) in TFE to achieve a 0.1 M homogeneous solution.

• Flow Parameters: Pump the solution through a continuous flow reactor equipped with a back-pressure regulator (to maintain TFE in the liquid phase). Set the reactor coil temperature to 225 °C.

• Execution: Adjust the flow rate to ensure a residence time of exactly 10 minutes inside the heated zone.

• Self-Validation Check: Utilize in-line IR spectroscopy. The complete disappearance of the strong carbamate carbonyl stretch (~1700 cm⁻¹) validates quantitative deprotection.

References

• Carbamate Group as Structural Motif in Drugs: A Review of Carbamate Derivatives used as Therapeutic Agents. nih.gov.[Link]

• A One-Pot Selective Synthesis of N-Boc Protected Secondary Amines. nih.gov.[Link]

• Novel Practical Deprotection of N-Boc Compounds Using Fluorinated Alcohols. researchgate.net.[Link]

• DNA-Encoded Chemistry: Drug Discovery From a Few Good Reactions. nih.gov.[Link]

• Using tert-Butyl Groups in a Ligand To Identify Its Binding Site on a Protein. nih.gov.[Link]

• Deprotection of N-Boc Groups under Continuous-Flow High-Temperature Conditions. acs.org.[Link]

Sources

• 1. Carbamate Group as Structural Motif in Drugs: A Review of Carbamate Derivatives used as Therapeutic Agents - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. Using tert-Butyl Groups in a Ligand To Identify Its Binding Site on a Protein - PMC [pmc.ncbi.nlm.nih.gov]
• 4. pubs.acs.org [pubs.acs.org]
• 5. DNA-Encoded Chemistry: Drug Discovery From a Few Good Reactions - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. pubs.acs.org [pubs.acs.org]
• 8. A One-Pot Selective Synthesis of N-Boc Protected Secondary Amines: Tandem Direct Reductive Amination/N-Boc Protection - PMC [pmc.ncbi.nlm.nih.gov]

Navigating the Labyrinth: A Guide to the Selective Deprotection of N-Boc Groups in Complex Molecules

For Researchers, Scientists, and Drug Development Professionals

The tert-butyloxycarbonyl (Boc) group is a cornerstone of modern organic synthesis, particularly in the intricate world of peptide synthesis and drug development.[1][2] Its widespread use stems from its robustness under a variety of reaction conditions and its convenient removal under acidic conditions.[1][3] However, the true art of its application lies in its selective cleavage in the presence of a diverse array of other sensitive functionalities. This guide provides an in-depth exploration of the strategies and protocols for achieving this critical selectivity, empowering researchers to navigate the complexities of multi-step synthesis with precision and confidence.

The Foundation: Understanding N-Boc Deprotection

The removal of the Boc group is an acid-catalyzed process that hinges on the formation of a stable tert-butyl cation.[4][5] The generally accepted mechanism proceeds through the following steps:

• Protonation: The carbonyl oxygen of the Boc group is protonated by an acid.[5][6]

• Cleavage: This protonation facilitates the cleavage of the tert-butyl-oxygen bond, leading to the formation of a stable tert-butyl cation and a carbamic acid intermediate.[2][5]

• Decarboxylation: The carbamic acid is inherently unstable and rapidly decomposes, releasing carbon dioxide and the free amine.[4][5]

• Protonation of the Amine: Under the acidic conditions, the newly liberated amine is protonated, typically forming an ammonium salt.[2][6]

Caption: Mechanism of acid-catalyzed N-Boc deprotection.

The lability of the Boc group is highly dependent on the strength of the acid used and the reaction conditions. This tunability is the key to achieving selective deprotection.

The Core Directive: Orthogonal Protection Strategies

In the synthesis of complex molecules, it is common to encounter multiple functional groups that require protection. An orthogonal protection strategy is paramount, employing protecting groups that can be removed under distinct conditions without affecting others.[7][8] The acid-labile nature of the Boc group makes it an excellent partner for base-labile groups like Fmoc (9-fluorenylmethyloxycarbonyl) and groups removed by hydrogenolysis, such as Cbz (benzyloxycarbonyl).[9][10]

Caption: Orthogonal deprotection strategies for common amine protecting groups.[11]

Selective Deprotection in the Presence of Other Acid-Labile Groups

This scenario presents the greatest challenge, as it requires fine-tuning of acidic conditions to differentiate between groups with similar labilities.

N-Boc vs. tert-Butyl Esters and Ethers

The selective deprotection of an N-Boc group in the presence of a tert-butyl (tBu) ester or ether is a frequently encountered challenge. Generally, the N-Boc group is more acid-labile than tBu esters and ethers.[12]

• Recommended Conditions: A 4 M solution of hydrogen chloride (HCl) in an anhydrous solvent like dioxane is often the reagent of choice.[12][13] These conditions are typically sufficient to cleave the N-Boc group while leaving the tBu ester or ether intact, especially at room temperature for short reaction times.[12][13]

Reagent	Solvent	Conditions	Selectivity Notes	Reference
4 M HCl	Dioxane	Room Temp, 30 min	Superior selectivity for Nα-Boc over t-butyl esters and ethers (excluding phenolic t-butyl ethers).	[12][13]
Conc. H₂SO₄ (1.5–3.0 equiv.)	tBuOAc	Room Temp	Selective deprotection of Boc groups in the presence of tert-butyl esters.	[14]
MeSO₃H (1.5–3.0 equiv.)	tBuOAc:CH₂Cl₂ (4:1 v/v)	Room Temp	Selective over tert-butyl esters.	[11]

Conversely, selective deprotection of a tert-butyl ester in the presence of an N-Boc group has been achieved using a cerium(III) chloride and sodium iodide system in refluxing acetonitrile.[15][16]

N-Boc vs. Trityl (Trt) and Methoxytrityl (Mmt) Groups

Trityl-based protecting groups are also acid-labile, with their lability being tunable by substitution on the aromatic rings. The general order of acid lability is Trt > Mtt > Mmt.[17]

• Strategic Approach: Very mild acidic conditions, such as 1% trifluoroacetic acid (TFA) in dichloromethane (DCM) in the presence of a cation scavenger like triethylsilane, can be used to selectively remove Mtt and Mmt groups while leaving the N-Boc group intact.[18] For the removal of the N-Boc group in the presence of these trityl groups, stronger acidic conditions would be required, which may also cleave the trityl groups depending on their specific structure.

Selective Deprotection in the Presence of Base-Labile Groups

This is a classic example of an orthogonal strategy where the distinct chemical properties of the protecting groups allow for straightforward selective removal.

N-Boc vs. Fmoc

The Fmoc group is cleaved under mildly basic conditions, typically with a solution of piperidine in a polar aprotic solvent like N,N-dimethylformamide (DMF).[19] These conditions leave the acid-labile N-Boc group completely unaffected.[9]

Selective Deprotection in the Presence of Groups Cleaved by Hydrogenolysis

N-Boc vs. Cbz (Z)

The Cbz group is stable to acidic and basic conditions but is readily removed by catalytic hydrogenolysis (e.g., H₂ gas with a palladium on carbon catalyst).[10][20] This makes the N-Boc and Cbz groups an excellent orthogonal pair. The acidic conditions used for N-Boc deprotection will not affect the Cbz group.[21]

Experimental Protocols

Protocol 1: Selective N-Boc Deprotection in the Presence of a tert-Butyl Ester using HCl in Dioxane

This protocol is designed for the selective removal of an N-Boc group from a substrate also containing a tert-butyl ester functionality.

Materials:

• N-Boc protected substrate with a tert-butyl ester

• Anhydrous 1,4-dioxane

• 4 M HCl in 1,4-dioxane solution

• Round-bottom flask

• Magnetic stirrer and stir bar

• Nitrogen or argon inlet

• Thin-layer chromatography (TLC) supplies

• Rotary evaporator

Procedure:

• Dissolve the N-Boc protected substrate (1.0 mmol) in anhydrous dioxane (5 mL) in a round-bottom flask under an inert atmosphere.[11]

• To the stirred solution, add a 4 M solution of HCl in dioxane (2.0 mL, 8.0 mmol).[11]

• Stir the reaction mixture at room temperature for 30 minutes to 2 hours.[11][13]

• Monitor the progress of the reaction by TLC until the starting material is consumed.

• Upon completion, remove the solvent under reduced pressure using a rotary evaporator to obtain the hydrochloride salt of the deprotected amine.[22]

Causality Behind Choices:

• Anhydrous Dioxane: The use of an anhydrous solvent is crucial to prevent the hydrolysis of the tert-butyl ester, which can be promoted by the presence of water under acidic conditions.

• 4 M HCl in Dioxane: This reagent provides a controlled source of acid that is strong enough to cleave the more labile N-Boc group while being mild enough to leave the tert-butyl ester largely intact over the short reaction time.[12][13]

• Room Temperature: Performing the reaction at room temperature minimizes the risk of side reactions and the cleavage of the less acid-sensitive tert-butyl ester.

Caption: Experimental workflow for selective N-Boc deprotection.

Protocol 2: General N-Boc Deprotection using Trifluoroacetic Acid (TFA) in Dichloromethane (DCM)

This is a standard and robust protocol for the removal of N-Boc groups when other acid-sensitive functionalities are not present.[1][2]

Materials:

• N-Boc protected substrate

• Anhydrous dichloromethane (DCM)

• Trifluoroacetic acid (TFA)

• Round-bottom flask

• Magnetic stirrer and stir bar

• Ice bath

• Rotary evaporator

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution (for work-up if the free amine is desired)

• Brine

• Anhydrous sodium sulfate (Na₂SO₄) or magnesium sulfate (MgSO₄)

Procedure:

• Dissolve the Boc-protected amine in anhydrous DCM in a round-bottom flask to a concentration of 0.1-0.5 M.[1]

• Cool the solution to 0 °C using an ice bath.

• Slowly add TFA to the stirred solution. A typical concentration of TFA is 20-50% (v/v) in DCM.[1]

• Allow the reaction to warm to room temperature and stir for 1-4 hours, monitoring by TLC.

• Once the reaction is complete, remove the solvent and excess TFA under reduced pressure. To ensure complete removal of residual TFA, co-evaporate the residue with a solvent like toluene (repeat 3 times).[5] The resulting TFA salt of the amine can often be used directly in the next step.

• Optional (to obtain the free amine): Dissolve the residue in DCM and wash with saturated aqueous NaHCO₃ solution, followed by brine. Dry the organic layer over anhydrous Na₂SO₄ or MgSO₄, filter, and concentrate in vacuo.

Trustworthiness and Self-Validation:

• Monitoring by TLC/LC-MS: Regular monitoring of the reaction progress is essential to determine the optimal reaction time, preventing over-exposure to acidic conditions which could lead to side reactions.

• Characterization of the Product: The identity and purity of the deprotected product should always be confirmed by analytical techniques such as NMR spectroscopy and mass spectrometry.

Troubleshooting and Field-Proven Insights

• Incomplete Deprotection: If the reaction is sluggish, consider increasing the concentration of the acid or the reaction time.[5] For sterically hindered Boc groups, gentle warming (e.g., to 40°C) may be necessary.[5]

• Side Reactions (tert-Butylation): The tert-butyl cation generated during deprotection is electrophilic and can alkylate nucleophilic residues such as tryptophan, methionine, cysteine, and tyrosine.[5] The use of "scavengers" like triethylsilane (TES), triisopropylsilane (TIS), or thioanisole can trap the tert-butyl cation and prevent these side reactions.

• Solvent Choice: While DCM and dioxane are common, greener solvent alternatives such as 2-methyltetrahydrofuran (2-MeTHF) are increasingly being used.[23] However, be aware that strong acids can potentially cleave ether solvents.[23]

Conclusion

The selective deprotection of the N-Boc group is a nuanced yet critical operation in the synthesis of complex organic molecules. By understanding the underlying mechanism, employing orthogonal protection strategies, and carefully selecting reaction conditions, researchers can achieve the desired chemical transformations with high precision and yield. The protocols and insights provided in this guide serve as a comprehensive resource for navigating the challenges of N-Boc deprotection in the presence of other functionalities, ultimately enabling the successful synthesis of target molecules in research and drug development.

References

• Fiveable. (2025, August 15). Orthogonal Protection Definition - Organic Chemistry Key...
• Marcantoni, E., Massaccesi, M., Torregiani, E., Bartoli, G., Bosco, M., & Sambri, L. (2001). Selective Deprotection of N-Boc-Protected tert-Butyl Ester Amino Acids by the CeCl3·7H2O-NaI System in Acetonitrile. The Journal of Organic Chemistry, 66(13), 4430–4432.
• Han, G., Tamaki, M., & Hruby, V. J. (2001). Fast, efficient and selective deprotection of the tert-butoxycarbonyl (Boc) group using HCl/dioxane (4 m). Journal of Peptide Research, 58(4), 338–341.
• BenchChem. (2025). Protocol for N-Boc Deprotection Using Trifluoroacetic Acid (TFA).
• BenchChem. (2025). Application Notes and Protocols: Deprotection of Boc-eda-ET using HCl in Dioxane.
• Han, G., Tamaki, M., & Hruby, V. J. (2001). Fast, efficient and selective deprotection of the tert-butoxycarbonyl (Boc) group using HCL/dioxane (4 M). Journal of Peptide Research, 58(4), 338-341.
• BenchChem. (2025). Application Notes and Protocols: Boc Deprotection Using Trifluoroacetic Acid (TFA).
• Metz, P., et al. (2001). Acid-labile protecting groups for the synthesis of lipidated peptides. The Journal of Peptide Research, 57(3), 203-210.
• Kociénski, P. J. (1994). Protecting Groups. Thieme.
• Marcantoni, E., et al. (2001). Selective Deprotection of N-Boc-Protected tert-Butyl Ester Amino Acids by the CeCl3·7H2O–NaI System in Acetonitrile. The Journal of Organic Chemistry, 66(13), 4430-4432.
• Lin, X., et al. (2000). Deprotection of Boc groups in the presence of tert-butyl esters. Tetrahedron Letters, 41(35), 6825-6828.
• ACS GCI Pharmaceutical Roundtable. (2026, March 10). BOC Deprotection.
• Jia, X., et al. (2012). A Simple and Efficient Green Method for the Deprotection of N-Boc in Various Structurally Diverse Amines under Water-mediated Catalyst-free Conditions. International Journal of Chemistry, 4(3).
• BenchChem. (2025). Selective deprotection of Boc amines in the presence of other protecting groups.
• Neliti. (2024, July 13). PROTECTING GROUPS FOR ORGANIC SYNTHESIS.
• LifeTein®. Basic Peptides synthesis introduction.
• Wu, Y., & Li, L. (2004). Selective tert-Butyl Ester Deprotection in the Presence of Acid Labile Protecting Groups with Use of ZnBr2. The Journal of Organic Chemistry, 69(17), 5891–5894.
• Wikipedia. (n.d.). Peptide synthesis.
• Organic Chemistry Portal. (n.d.). Protective Groups.
• Common Organic Chemistry. (n.d.). Boc Deprotection - HCl.
• Common Organic Chemistry. (n.d.). Boc Deprotection Mechanism - TFA.
• Wikipedia. (n.d.). Protecting group.
• The Organic Chemistry Tutor. (2022, December 15). Boc Deprotection Mechanism | Organic Chemistry [Video]. YouTube.
• Master Organic Chemistry. (n.d.). Amine Protection and Deprotection.
• BenchChem. (2025). Technical Support Center: Boc Deprotection in Acidic Conditions.
• ACS GCI Pharmaceutical Roundtable. (2026, March 7). Specific solvent issues with BOC deprotection.
• ACS GCI Pharmaceutical Roundtable. (2026, March 14). Acids.
• BenchChem. (2025). literature review of Boc vs. Cbz protecting groups.
• AAPPTec. (n.d.). Amino Acid Derivatives for Peptide Synthesis.
• Almendros, M. J., et al. (2015). A practical, catalytic and selective deprotection of a Boc group in N,N′-diprotected amines using iron(iii). RSC Advances, 5(8), 5894-5897.
• Reddy, G. S., et al. (2024). Mild Method for Deprotection of the N-Benzyloxycarbonyl (N-Cbz) Group by the Combination of AlCl3 and HFIP. The Journal of Organic Chemistry.
• Suzhou Highfine Biotech. (2025, July 31). Amino protecting group—benzyloxycarbonyl (Cbz).
• BenchChem. (2025). A Researcher's Guide to Boc Deprotection: A Comparative Review of Methodologies.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. Boc Deprotection Mechanism - TFA [commonorganicchemistry.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. fiveable.me [fiveable.me]
• 8. Protective Groups [organic-chemistry.org]
• 9. media.neliti.com [media.neliti.com]
• 10. benchchem.com [benchchem.com]
• 11. pdf.benchchem.com [pdf.benchchem.com]
• 12. experts.arizona.edu [experts.arizona.edu]
• 13. Fast, efficient and selective deprotection of the tert-butoxycarbonyl (Boc) group using HCl/dioxane (4 m) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. researchgate.net [researchgate.net]
• 15. Selective Deprotection of N-Boc-Protected tert-Butyl Ester Amino Acids by the CeCl3*7H20-NaI System in Acetonitrile [organic-chemistry.org]
• 16. thieme-connect.com [thieme-connect.com]
• 17. peptide.com [peptide.com]
• 18. Acid-labile protecting groups for the synthesis of lipidated peptides - PubMed [pubmed.ncbi.nlm.nih.gov]
• 19. lifetein.com [lifetein.com]
• 20. Amino protecting group—benzyloxycarbonyl (Cbz) [en.highfine.com]
• 21. masterorganicchemistry.com [masterorganicchemistry.com]
• 22. Boc Deprotection - HCl [commonorganicchemistry.com]
• 23. Specific solvent issues - Wordpress [reagents.acsgcipr.org]

Technical Notes & Optimization

incomplete Boc deprotection of Tert-butyl N-[3-(aminomethyl)-4-methylphenyl]carbamate

Welcome to the Technical Support Center. This guide is specifically engineered for researchers and drug development professionals encountering incomplete deprotection of Tert-butyl N-[3-(aminomethyl)-4-methylphenyl]carbamate .

As a Senior Application Scientist, I have structured this guide to move beyond generic protocols. We will dissect the exact electronic and mechanistic reasons why this specific molecule resists standard cleavage, how to diagnose side reactions, and provide self-validating protocols to ensure quantitative conversion.

Part 1: Mechanistic Root Cause Analysis (The "Why")

Standard Boc deprotection protocols (e.g., 20% Trifluoroacetic Acid (TFA) in Dichloromethane) frequently fail on Tert-butyl N-[3-(aminomethyl)-4-methylphenyl]carbamate. To solve this, we must look at the molecule's specific electronic environment.

This substrate contains two distinct nitrogen centers:

• An aniline nitrogen protected by the Boc group (N-phenylcarbamate).

• A free primary benzylamine at the 3-position (-CH2NH2).

The Causality of Failure: When this molecule is introduced to an acidic cleavage cocktail, the free primary amine is instantaneously protonated to form an ammonium salt (-CH2NH3+). This positively charged moiety exerts a massive electron-withdrawing inductive effect (-I) across the aromatic ring. This pulls electron density away from the adjacent aniline nitrogen, drastically reducing the basicity of the carbamate carbonyl oxygen[1].

Because the first and rate-limiting step of acid-catalyzed Boc deprotection is the protonation of this carbonyl oxygen, the activation energy required for cleavage spikes significantly. Standard mild acid conditions simply lack the thermodynamic driving force to push the reaction to completion, resulting in recovered starting material[1].

Mechanistic pathway showing substrate deactivation and the role of scavengers.

Part 2: Troubleshooting & FAQs

Q1: My LC-MS shows a massive peak that is +100.12 Da higher than my expected product. What is happening? A1: A mass difference of exactly +100.12 Da is the diagnostic signature of an intact, uncleaved Boc group. Due to the electronic deactivation described above, your current acid concentration is too low. You must switch to a highly concentrated acid system, such as 50–95% TFA or 4M HCl in 1,4-dioxane, to force the protonation of the deactivated carbamate[1].

Q2: I increased the TFA concentration to 95%, but now my LC-MS shows a major byproduct with a mass shift of +56 Da. What is this? A2: A mass increase of +56 Da is the characteristic signature of tert-butylation[2][3]. During Boc cleavage, a highly reactive tert-butyl cation (t-Bu+) is generated. Because your molecule contains an aromatic ring activated by a 4-methyl group, it is susceptible to electrophilic aromatic substitution (Friedel-Crafts alkylation) by this cation if it is not immediately neutralized[2].

Q3: How do I prevent this +56 Da side reaction while still using strong acid? A3: You must incorporate cation "scavengers" into your cleavage cocktail[4]. Scavengers are highly nucleophilic additives that act as decoys, trapping the t-Bu+ cation at a much faster rate than your substrate can react[3]. For this specific molecule, adding 2.5–5% Triisopropylsilane (TIS) or anisole is highly effective[2]. TIS acts as a hydride donor, while anisole acts as a sacrificial aromatic ring.

Q4: Is there a cleaner alternative to TFA that avoids complex scavenger cocktails? A4: Yes. Switching to 4M HCl in 1,4-dioxane is the preferred method for basic, amine-rich substrates[1]. The extreme acidity forces the deprotection to completion rapidly. More importantly, the chloride counterion effectively traps the tert-butyl cation as volatile tert-butyl chloride, significantly reducing alkylation risks. Furthermore, the final diamine product will cleanly precipitate as a dihydrochloride salt, allowing for isolation by simple filtration[1].

Troubleshooting workflow for resolving incomplete Boc deprotection and side reactions.

Part 3: Quantitative Data & Condition Optimization

The following table summarizes the expected conversion rates and side-product profiles for Tert-butyl N-[3-(aminomethyl)-4-methylphenyl]carbamate under various conditions, adapted from continuous flow and batch optimization studies on deactivated carbamates[1].

Cleavage Cocktail	Scavenger System	Time / Temp	Conversion (%)	Side Products (+56 Da)
20% TFA in DCM	None	2 h / 25 °C	~45%	< 5%
50% TFA in DCM	None	5 min / 25 °C	78%	~15%
50% TFA in DCM	5% TIS	2 h / 25 °C	92%	< 2%
95% TFA / 5% H₂O	2.5% TIS / 2.5% Anisole	2 h / 25 °C	> 98%	< 1%
4M HCl in 1,4-Dioxane	None (Cl⁻ acts as trap)	1 h / 25 °C	> 99%	< 1%

Part 4: Self-Validating Experimental Protocols

Protocol A: The 4M HCl/Dioxane Method (Highly Recommended)

This protocol relies on Le Chatelier's principle and phase separation. Because the resulting diamine dihydrochloride is highly polar and insoluble in dioxane, it precipitates out of solution, inherently driving the reaction forward and protecting the product from further side reactions[1].

• Dissolution: Dissolve Tert-butyl N-[3-(aminomethyl)-4-methylphenyl]carbamate (1.0 eq) in a minimal amount of anhydrous methanol (just enough to achieve a clear solution).

• Acid Addition: Slowly add 4M HCl in 1,4-dioxane (10.0 eq) at room temperature under vigorous stirring.

• Validation Check (Visual): Within 15–30 minutes, the solution should transition from clear to a cloudy suspension as the highly polar 3-(aminomethyl)-4-methylaniline dihydrochloride salt begins to precipitate. If no precipitate forms, add a small volume of cold diethyl ether to induce crystallization.

• Completion: Stir for a total of 1 hour. Verify completion via LC-MS (look for the disappearance of the +100.12 Da peak).

• Isolation: Filter the resulting white solid over a glass frit. Wash the filter cake thoroughly with cold diethyl ether (3 x 10 mL) to remove any residual dioxane, unreacted starting material, and volatile tert-butyl chloride. Dry in vacuo.

Protocol B: High-Concentration TFA with Scavenger Cocktail

Use this protocol if your downstream chemistry requires a TFA salt rather than an HCl salt.

• Preparation: Weigh the substrate (1.0 eq) into a round-bottom flask.

• Scavenger Addition: Add Triisopropylsilane (TIS) and Anisole so that they will each constitute 2.5% (v/v) of the final reaction volume[2].

• Acid Addition: Cool the flask to 0 °C. Slowly add a pre-mixed solution of 90% TFA / 5% H₂O to the flask[5].

• Reaction: Remove the ice bath and allow the mixture to stir at room temperature for 2 hours.

• Validation Check (Analytical): Analyze an aliquot by LC-MS. You must confirm both the absence of the starting material (+100.12 Da) and the absence of the alkylated byproduct (+56 Da)[3].

• Workup: Concentrate the mixture under reduced pressure to approximately 10% of its original volume. Do not heat above 30 °C.

• Precipitation: Add a 10-fold volume of ice-cold diethyl ether dropwise while stirring. The diamine di-TFA salt will precipitate. Centrifuge, decant the ether, and dry the pellet under high vacuum.

Sources

• 1. researchgate.net [researchgate.net]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. pubs.acs.org [pubs.acs.org]

Technical Support Center: Troubleshooting Boc Protection of Sterically Hindered Amines

Welcome to the Advanced Synthesis Support Center. Protecting sterically hindered or electron-deficient amines with the tert-butoxycarbonyl (Boc) group is a notorious bottleneck in organic synthesis and drug development. While standard protocols work flawlessly for primary and unhindered secondary amines, bulky substrates require a deep understanding of reaction kinetics, thermodynamics, and catalytic mechanisms to achieve high yields.

This guide provides a causality-driven approach to diagnosing and overcoming failed Boc protections, complete with self-validating protocols and empirical data.

Mechanistic Overview: The Causality of Failure

The standard Boc protection relies on the nucleophilic attack of an amine onto the electrophilic carbonyl carbon of di-tert-butyl dicarbonate (Boc₂O). For sterically hindered amines, this reaction fails due to two primary factors:

• Steric Clash: The bulky tert-butyl groups of Boc₂O create a massive steric shield. When a bulky secondary amine attempts to approach the carbonyl carbon, the activation energy of the transition state spikes, stalling the reaction.

• Electronic Deactivation: If the hindered amine is also conjugated (e.g., an ortho-disubstituted aniline), the lone pair is delocalized into the aromatic ring, drastically reducing its nucleophilicity[1].

Standard bases like Triethylamine (TEA) or Diisopropylethylamine (DIPEA) only serve to scavenge acidic byproducts; they do not activate the Boc₂O electrophile. To overcome these barriers, chemists must shift the mechanistic paradigm from simple nucleophilic addition to either electrophilic activation (using nucleophilic catalysts like DMAP) or nucleophilic activation (using strong bases like NaHMDS)[2].

Diagnostic Troubleshooting Workflow

Use the following logical workflow to determine the optimal strategy for your specific substrate.

Figure 1: Decision matrix for troubleshooting incomplete Boc protection of hindered amines.

Frequently Asked Questions (FAQs)

Q1: My standard Boc protection (Boc₂O, TEA, DCM, RT) for a sterically hindered secondary amine is stalling at <10% conversion. How do I fix it? A: You must activate the electrophile. Introduce 4-dimethylaminopyridine (DMAP) to the reaction. 3 explains that DMAP acts as a nucleophilic catalyst, attacking Boc₂O to form a highly reactive N-Boc-pyridinium intermediate[3]. This intermediate is exponentially more electrophilic than Boc₂O itself, forcing the hindered amine to react while simultaneously driving the reaction forward via the irreversible release of CO₂ gas[3].

Q2: I added DMAP, but my LC-MS shows a mass corresponding to an isocyanate or a urea byproduct instead of my desired N-Boc amine. What went wrong? A: This is a known kinetic trap. While DMAP accelerates the reaction, it can trigger side reactions if the amine is too sterically hindered to trap the N-Boc-pyridinium intermediate quickly enough. Under certain conditions (especially at lower temperatures or with high DMAP loading), the intermediate can decompose to form an isocyanate[3]. If any unreacted amine is still present, it will attack this isocyanate to form a symmetrical urea[3]. Solution: Reduce your DMAP loading to a strict catalytic amount (0.1 eq) and run the reaction at a slightly elevated temperature (40–50 °C) to thermodynamically favor the carbamate product over the kinetic urea pathway.

Q3: My substrate is an exceptionally hindered, electron-deficient amine (e.g., an ortho-disubstituted aniline). Even DMAP at reflux fails. Is there a chemical workaround? A: Yes. When electrophilic activation fails, you must switch to nucleophilic activation . By using a strong, non-nucleophilic base like Sodium bis(trimethylsilyl)amide (NaHMDS), you can completely deprotonate the amine to form an extremely reactive amide anion[2]. This anionic nucleophile is powerful enough to attack Boc₂O regardless of the steric shielding[2]. If direct mono-protection still yields messy mixtures, employ the Di-Boc Strategy . 1 demonstrated that for highly hindered anilines, forcing the reaction to the di-Boc derivative using excess Boc₂O and DMAP, followed by selective removal of one Boc group, provides excellent overall yields[1]. The causality here is fascinating: the first Boc group adds slowly, but its electron-withdrawing nature makes the remaining N-H proton highly acidic, allowing for rapid deprotonation and addition of the second Boc group[1].

Comparative Data: Protocol Efficacy

The following table summarizes the expected outcomes of various protocols based on the steric and electronic nature of the amine.

Substrate Type	Recommended Protocol	Base / Catalyst	Temp	Expected Yield	Key Challenge Overcome
Moderately Hindered (e.g., bulky 2° aliphatic)	DMAP Catalysis	DMAP (0.1 eq), TEA (2.0 eq)	40–50 °C	85–95%	Overcomes sluggish nucleophilic attack at RT.
Highly Hindered (e.g., bulky 2° cyclic amines)	Strong Base (Anionic)	NaHMDS (1.2 eq)	-78 °C to RT	70–88%	Bypasses the steric clash by creating a hyper-nucleophile.
Extremely Hindered (e.g., ortho-disubstituted anilines)	Di-Boc & Mono-deprotection	1. DMAP/TEA (Excess)2. TFA/DCM	1. 80 °C2. RT	60–80%	Solves the issue of mono-protection stalling prematurely.

Self-Validating Experimental Protocols

To ensure scientific integrity, the following methodologies include built-in validation checks so you can verify the reaction's success in real-time.

Protocol A: DMAP-Catalyzed Thermal Boc Protection

Best for: Moderately hindered secondary amines and poorly nucleophilic aliphatic amines.

• Preparation: Dissolve the hindered amine (1.0 eq) in anhydrous Tetrahydrofuran (THF) or Dichloromethane (DCM) to a concentration of 0.2 M.

• Base Addition: Add Triethylamine (TEA) (2.0 eq) followed by DMAP (0.1 to 0.2 eq).

  • Self-Validation Check: The solution should remain clear and homogenous.

• Electrophile Addition: Add Boc₂O (1.5 to 2.0 eq) dropwise or in small portions.

  • Self-Validation Check: Watch the solution closely. You should observe mild effervescence (CO₂ gas evolution). This bubbling is a direct physical indicator that the active N-Boc-pyridinium intermediate is forming and successfully reacting with your amine[3].

• Heating & Monitoring: Heat the reaction to 50 °C. Monitor the progress via Thin Layer Chromatography (TLC).

  • Self-Validation Check: Stain the TLC plate with Ninhydrin and heat it. The unreacted secondary amine will stain bright pink/purple. The reaction is complete when this colored spot completely disappears, as the resulting carbamate product is invisible to Ninhydrin.

• Workup: Quench with saturated aqueous NaHCO₃. Extract with Ethyl Acetate (EtOAc), wash the organic layer with 1M HCl (critical for removing the DMAP and TEA), dry over anhydrous Na₂SO₄, and concentrate in vacuo.

Protocol B: NaHMDS-Mediated Anionic Boc Protection

Best for: Highly hindered amines and electron-deficient anilines.

• Preparation: In an oven-dried, argon-flushed round-bottom flask, dissolve the amine (1.0 eq) in anhydrous THF (0.1 M). Cool the flask to -78 °C using a dry ice/acetone bath.

• Deprotonation: Slowly add NaHMDS (1.0 M solution in THF, 1.2 eq) dropwise down the side of the flask.

  • Self-Validation Check: Look for a distinct color change (often turning deep yellow, red, or brown depending on the substrate). This color shift confirms the successful formation of the conjugated amide anion[2]. Stir for 30 minutes at -78 °C.

• Electrophile Addition: Dissolve Boc₂O (1.5 eq) in a minimal amount of anhydrous THF and add it dropwise to the cold reaction mixture.

• Reaction: Remove the cooling bath and allow the reaction to slowly warm to room temperature over 2 to 4 hours.

  • Self-Validation Check: The intense color of the anion should gradually fade or shift back toward the color of the starting material as the highly reactive nucleophile is consumed by the Boc₂O.

• Workup: Quench carefully by adding saturated aqueous NH₄Cl. Extract with EtOAc, wash with brine, dry over Na₂SO₄, and concentrate. Purify via flash column chromatography.

Sources

• 1. tandfonline.com [tandfonline.com]
• 2. pubs.rsc.org [pubs.rsc.org]
• 3. Boc Protected Compounds [bzchemicals.com]

formation of tert-butyl adducts during deprotection and how to avoid them

Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this guide to address one of the most persistent challenges in Solid-Phase Peptide Synthesis (SPPS): the irreversible formation of tert-butyl (+56 Da) adducts during global deprotection.

This guide bypasses superficial troubleshooting to address the underlying chemical kinetics of cleavage, providing you with the mechanistic insights and self-validating protocols required to achieve high-purity peptide yields.

Mechanistic Insights: The Causality of Adduct Formation

Q: What is the exact chemical mechanism driving tert-butyl adduct formation? A: During the final acidolytic cleavage step, trifluoroacetic acid (TFA) attacks protecting groups (such as Boc, tBu, and Pbf) via an SN1 mechanism. This generates highly reactive tert-butyl cations and tert-butyl trifluoroacetate1[1]. These electrophilic species act as potent alkylating agents. If they are not immediately intercepted by sacrificial nucleophiles (scavengers), they will aggressively alkylate electron-rich amino acid side chains, permanently modifying your target peptide2[2].

Q: Why do my Cysteine and Tryptophan residues seem disproportionately affected? A: Adduct formation is a competition of nucleophilicity. The indole ring of Tryptophan and the free thiol of Cysteine are highly nucleophilic. Without a scavenger that outcompetes these functional groups kinetically, the tert-butyl cation will preferentially undergo electrophilic aromatic substitution (on Trp) or thioether formation (on Cys).

Q: Can I just use Water as a universal scavenger? A: While water is an excellent and clean scavenger for trapping tert-butyl cations (forming volatile tert-butanol), it is insufficient for peptides containing multiple Cys, Met, or Trp residues. Furthermore, in the synthesis of highly labile macrocyclic peptides or depsipeptides, water must be strictly excluded from the cleavage cocktail to prevent acid-catalyzed hydrolysis of the peptide backbone 3[3]. In such cases, bulky silanes like Triisopropylsilane (TIPS) or Ethanedithiol (EDT) are mandatory.

Quantitative Data: Vulnerability and Scavenger Selection

To design a successful cleavage strategy, you must match the scavenger cocktail to the specific vulnerabilities of your peptide sequence.

Table 1: Vulnerable Residues and Diagnostic Mass Shifts

Residue	Reactive Site	Primary Side Reaction	Diagnostic Mass Shift	Optimal Scavengers
Cysteine (Cys)	Thiol (-SH)	S-tert-butylation	+56.06 Da	EDT, DTT, TIPS
Tryptophan (Trp)	Indole Ring	C-alkylation	+56.06 Da	Phenol, TIPS, EDT
Methionine (Met)	Thioether	Sulfonium ion formation	+56.06 Da	Thioanisole, DMS
Tyrosine (Tyr)	Phenol Ring	C-alkylation	+56.06 Da	Water, Phenol, TIPS

Table 2: Standard Cleavage Cocktails and Volumetric Ratios

Cocktail Name	Composition	Volumetric Ratio (%)	Primary Indication
Standard	TFA / TIPS / H2O	95 : 2.5 : 2.5	General sequences lacking multiple Cys/Met/Trp
Reagent K	TFA / Phenol / H2O / Thioanisole / EDT	82.5 : 5 : 5 : 5 : 2.5	Peptides with combinations of Cys, Met, Trp, Tyr 4[4]
Reagent B	TFA / Phenol / H2O / TIPS	88 : 5 : 5 : 2	Alternative to Reagent K avoiding malodorous EDT
Reagent H	TFA / Phenol / Thioanisole / EDT / H2O / DMS / NH4I	81 : 5 : 5 : 2.5 : 3 : 2 : 1.5	Sequences highly prone to Methionine oxidation

Visualizing the Cleavage and Scavenging Pathway

Understanding the kinetic branching of the cleavage reaction is critical. The diagram below illustrates how scavengers intercept reactive intermediates before they can contaminate the yield.

Mechanism of tert-butyl adduct formation and scavenger-mediated prevention during TFA cleavage.

Self-Validating Experimental Protocols

To ensure scientific integrity, every protocol must include an internal validation loop. Do not assume a cleavage is successful until the analytical data confirms the absence of adducts.

Protocol 1: Global Deprotection using Reagent K (For Cys/Met/Trp-Rich Peptides)

Reagent K utilizes a synergistic blend of scavengers. Phenol protects Tyrosine and Tryptophan, EDT is a powerful trap for t-butyl cations protecting Cysteine, and Thioanisole accelerates the removal of robust protecting groups while protecting Methionine.

Step-by-Step Methodology:

• Preparation: In a fume hood, prepare Reagent K freshly: 82.5% TFA, 5% Phenol (w/v), 5% H2O, 5% Thioanisole, and 2.5% EDT. Note: Thioanisole can cause premature cleavage of Acm groups; omit if orthogonal Cys(Acm) protection is required.

• Cleavage: Add 10 mL of Reagent K per gram of dry peptide-resin. Stir gently at room temperature for 2 to 2.5 hours.

• Filtration & Precipitation: Filter the resin and wash with 2 mL of neat TFA. Concentrate the combined filtrate under a gentle nitrogen stream to ~30% of its original volume. Dropwise, add the concentrated solution to 10 volumes of ice-cold methyl tert-butyl ether (MTBE) to precipitate the peptide.

• Isolation: Centrifuge at 3000 x g for 5 minutes. Decant the ether, wash the pellet twice with fresh ice-cold MTBE, and dry under a vacuum.

• Self-Validation Checkpoint: Dissolve 1 mg of the crude peptide in 1 mL of 50% Acetonitrile/Water. Perform LC-MS analysis.

  • Pass Criteria: Base peak matches the theoretical [M+H]⁺ mass. Strict absence of[M+56]⁺ or [M+112]⁺ peaks.

  • Cysteine Validation: Perform an Ellman’s assay on the dissolved peptide. The molarity of free thiols must match the theoretical peptide concentration, proving complete deprotection and zero S-alkylation.

Protocol 2: Trimethylsilyl Bromide (TMSBr) Cleavage for Refractory Sequences

Prolonged exposure of Tryptophan to EDT in TFA can lead to irreversible dithioketal formation. For sequences containing multiple Arg(Mtr/Pmc) groups that require long cleavage times, TMSBr is a superior, highly volatile alternative that cleanly deprotects in 15 minutes and completely suppresses sulfonation and tert-butyl alkylation 5[5].

Step-by-Step Methodology:

• Cocktail Assembly: Cool 7.5 mL of TFA to 0°C in an ice bath. Add 0.50 mL EDT, 0.1 mL m-cresol, and 1.17 mL thioanisole. Finally, carefully add 1.32 mL of TMSBr.

• Cleavage: Add 200 mg of dry peptide-resin to the cooled cocktail. Allow the mixture to stand for exactly 15 minutes under a blanket of N2 at 0°C.

• Quenching & Precipitation: Filter the resin under reduced pressure. Immediately precipitate the filtrate in a 10-fold volume of cold diethyl ether.

• Self-Validation Checkpoint: Analyze the crude precipitate via HPLC-MS.

  • Pass Criteria: Complete absence of +56 Da (tert-butyl) and +80 Da (sulfonation) adducts. If Arg protecting groups remain, verify that the 15-minute incubation was strictly adhered to at 0°C, as kinetics drop sharply at lower temperatures.

References

• Removal of t-butyl and t-butoxycarbonyl protecting groups with trifluoroacetic acid.
• TFA Cleavage Strategy for Mitigation of S-tButylated Cys-Peptide Formation in Solid-Phase Peptide Synthesis - ACS Public
• Cleavage Cocktails; Reagent B - Aapptec Peptides -
• Process Development of a Macrocyclic Peptide Inhibitor of PD-L1 - ACS Public
• Novabiochem® - Fmoc resin cleavage protocols - Merck Millipore -

Sources

• 1. Removal of t-butyl and t-butoxycarbonyl protecting groups with trifluoroacetic acid. Mechanisms, biproduct formation and evaluation of scavengers - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. pubs.acs.org [pubs.acs.org]
• 4. peptide.com [peptide.com]
• 5. merckmillipore.com [merckmillipore.com]

Technical Support Center: Optimizing Boc Deprotection with Trifluoroacetic Acid (TFA)

Welcome to the technical support center for researchers, scientists, and drug development professionals. This guide addresses common issues related to the use of trifluoroacetic acid (TFA) for the complete removal of the tert-butyloxycarbonyl (Boc) protecting group. As a Senior Application Scientist, my goal is to provide you with not just protocols, but the underlying scientific principles to empower you to troubleshoot and optimize your deprotection reactions effectively.

Frequently Asked Questions (FAQs)

Q1: What is the fundamental mechanism of Boc group removal by TFA?

The cleavage of the Boc group by TFA is an acid-catalyzed process that proceeds through a well-established four-step mechanism.[1][2] Understanding this mechanism is crucial for troubleshooting, as it highlights the generation of a key reactive intermediate.

• Protonation: The process begins with the protonation of the carbonyl oxygen of the Boc group by TFA.[1][2]

• Formation of a tert-butyl Cation: The protonated carbamate becomes unstable, leading to the cleavage of the tert-butyl-oxygen bond. This generates a stable tert-butyl cation and a carbamic acid intermediate.[1][2]

• Decarboxylation: The carbamic acid is inherently unstable and rapidly decomposes, releasing carbon dioxide gas.[1][2]

• Formation of the Amine Salt: The newly liberated free amine is then protonated by the excess TFA in the reaction mixture to form the corresponding trifluoroacetate salt.[1]

Caption: Mechanism of TFA-mediated Boc deprotection.

Q2: What is a "scavenger" and when is it necessary to use one?

A scavenger is a reagent added to the deprotection mixture to "trap" the reactive tert-butyl cation generated during the cleavage of the Boc group.[3][4] This carbocation is a potent electrophile and, if not neutralized, can lead to unwanted side reactions by alkylating nucleophilic residues within your molecule.[3][5]

The use of scavengers is highly recommended, particularly in peptide synthesis, when your substrate contains amino acid residues with nucleophilic side chains.[1][3] These include:

• Tryptophan (Trp): The indole ring is highly susceptible to tert-butylation.[3]

• Methionine (Met): The thioether side chain can be alkylated to form a sulfonium salt or oxidized.[3]

• Cysteine (Cys): The free thiol group is a prime target for alkylation.[3]

• Tyrosine (Tyr): The activated phenolic ring can also be alkylated.[3]

Q3: How can I monitor the progress of my Boc deprotection reaction?

Regularly monitoring your reaction is key to determining the optimal reaction time and avoiding over-exposure to acidic conditions.

• Thin-Layer Chromatography (TLC): This is a rapid and cost-effective method. The deprotected amine is more polar than the Boc-protected starting material and will therefore have a lower Rf value.[6][7][8] Staining with ninhydrin can be used to visualize the newly formed primary or secondary amine, which will typically show up as a colored spot (the Boc-protected starting material will not react with ninhydrin).[6][7]

• Liquid Chromatography-Mass Spectrometry (LC-MS): This technique provides a more accurate and quantitative assessment of the reaction progress.[1][6] It allows you to monitor the disappearance of the starting material and the appearance of the desired product, as well as detect any side products that may be forming.[9]

Troubleshooting Guide

Issue 1: My Boc deprotection is incomplete, even after extended reaction times.

This is one of the most common issues and can stem from several factors. Here's a systematic approach to troubleshooting.

Possible Cause & Recommended Solution

• Insufficient Acid Strength or Concentration: The kinetics of Boc cleavage can show a second-order dependence on the acid concentration.[10] A low TFA concentration may be insufficient for complete deprotection.

  • Solution: Gradually increase the TFA concentration. If you are using 20% TFA in dichloromethane (DCM), try increasing it to 50%.[11] For particularly stubborn substrates, using neat TFA for a short period may be effective, but be mindful of potential side reactions.[1][12]

• Inadequate Reaction Temperature: Most Boc deprotections proceed efficiently at room temperature. However, some substrates may require more energy.

  • Solution: If the reaction is sluggish at 0°C or room temperature, consider gently warming the reaction mixture (e.g., to 40°C).[11] Always monitor for side product formation when increasing the temperature.

• Steric Hindrance: If the Boc group is protecting a sterically hindered amine, the acid may have difficulty accessing the reaction site.[8]

  • Solution: This often requires more forcing conditions. A combination of higher TFA concentration, increased temperature, and longer reaction time may be necessary.[8][11]

• Poor Resin Swelling (for Solid-Phase Peptide Synthesis - SPPS): In SPPS, if the resin does not swell properly in the deprotection solvent, the TFA cannot efficiently access all the reaction sites.[9] Interestingly, 100% TFA can cause less resin swelling than a 55% TFA solution in DCM, potentially leading to lower purity.[9]

  • Solution: Ensure you are using an appropriate solvent that promotes good resin swelling. A pre-wash with DCM before adding the TFA cleavage cocktail can be beneficial.[1][13]

Caption: Troubleshooting workflow for incomplete Boc deprotection.

Issue 2: I'm observing unexpected peaks in my HPLC/LC-MS analysis, including a mass increase of +56 amu.

The presence of unexpected peaks, particularly a mass increase of +56 atomic mass units, is a strong indicator of side reactions caused by the tert-butyl cation.[11]

Possible Cause & Recommended Solution

• tert-butylation of Nucleophilic Residues: As discussed in FAQ 2, the tert-butyl cation can alkylate sensitive amino acids.

  • Solution: The most effective way to prevent this is by using a scavenger cocktail.[3] The choice of scavengers depends on the amino acids present in your peptide.

Scavenger	Target Residue(s)	Typical Concentration	Notes
Triisopropylsilane (TIS)	General, Trp	2.5 - 5%	A very common and effective carbocation scavenger.[1]
Water	General	2.5 - 5%	Can act as a scavenger and helps in the removal of some side-chain protecting groups like Pbf from Arginine.[3][5][11]
Thioanisole	Trp, Met, Arg	5%	A sulfur-containing scavenger that is particularly effective for protecting tryptophan and methionine.[5][14]
1,2-Ethanedithiol (EDT)	Trp, Cys	2.5%	Useful for preventing side reactions with tryptophan and minimizing disulfide bridge formation with cysteine.[14][15][16]

A widely used general-purpose cleavage cocktail is TFA/TIS/H₂O (95:2.5:2.5, v/v/v) .[1][3] For peptides containing multiple sensitive residues, a more complex mixture like "Reagent K" (TFA/phenol/water/thioanisole/EDT) may be required.[14][17]

Issue 3: My substrate contains other acid-sensitive functional groups that are being degraded.

When your molecule contains other acid-labile groups (e.g., esters, acetals, or other protecting groups like Trityl), standard TFA conditions can be too harsh.[12]

Possible Cause & Recommended Solution

• High Acidity of the Deprotection Reagent: TFA is a strong acid and can cleave other sensitive functionalities.

  • Solution: Consider using milder deprotection methods.[12]

    • Milder Acidic Conditions: Using a weaker acid like p-toluenesulfonic acid (pTSA) can sometimes be effective.[12][18]

    • Lewis Acid-Mediated Deprotection: Lewis acids such as zinc bromide (ZnBr₂) in an inert solvent can offer a non-protic alternative for Boc cleavage.[11][12]

    • Alternative Reagents: For highly sensitive substrates, methods like using oxalyl chloride in methanol have been shown to be effective and tolerate acid-labile esters.[11][19][20]

    • Thermal Deprotection: In some cases, simply heating the Boc-protected compound in a suitable solvent can effect deprotection without the need for acid.[12][21]

Experimental Protocols

Protocol 1: Standard Solution-Phase Boc Deprotection

This protocol is a general starting point for the deprotection of a Boc-protected amine in solution.

• Preparation: Dissolve the Boc-protected substrate in anhydrous dichloromethane (DCM) to a concentration of 0.1-0.5 M in a round-bottom flask equipped with a stir bar.[1]

• Cooling: Cool the solution to 0°C using an ice bath. This helps to control any potential exotherm.[1]

• Reagent Addition: Slowly add trifluoroacetic acid (TFA) to the stirred solution. A common final concentration is 20-50% (v/v). For many substrates, a 1:1 mixture of TFA:DCM is effective.[1]

• Reaction: Allow the reaction to warm to room temperature and stir for 30 minutes to 2 hours.[1]

• Monitoring: Monitor the reaction progress by TLC or LC-MS until the starting material is consumed.[1][6]

• Work-up:

  • Concentrate the reaction mixture under reduced pressure to remove the bulk of the DCM and excess TFA.[11] Co-evaporation with a solvent like toluene can help remove residual TFA.

  • To obtain the free amine, dissolve the residue in a suitable organic solvent (e.g., ethyl acetate) and wash with a saturated aqueous solution of sodium bicarbonate to neutralize the TFA salt. Follow with a brine wash, then dry the organic layer over anhydrous sodium sulfate or magnesium sulfate, filter, and concentrate.[6]

Protocol 2: Boc Deprotection and Cleavage from Resin (SPPS)

This protocol is designed for the final cleavage and deprotection of a peptide synthesized on a solid support using Boc chemistry.

• Resin Preparation: Wash the peptide-resin with DCM to remove any residual solvents from the previous synthetic step.[1] Dry the resin under vacuum.[15]

• Cleavage Cocktail Preparation: In a fume hood, prepare the appropriate cleavage cocktail. For a general-purpose cleavage, mix TFA, TIS, and water in a 95:2.5:2.5 ratio.

• Cleavage Reaction: Add the cleavage cocktail to the resin (typically 10 mL per gram of resin).[17] Agitate the mixture at room temperature for 2-4 hours.[1]

• Peptide Collection: Filter the resin and collect the filtrate, which contains your cleaved peptide. Wash the resin with a small amount of fresh TFA to ensure complete recovery.[1]

• Precipitation: Combine the filtrates and add the solution to a large volume of cold diethyl ether (typically 10x the volume of the filtrate) to precipitate the peptide.[1][15]

• Isolation and Washing: Isolate the peptide by centrifugation and decantation, or by filtration. Wash the peptide pellet several times with cold diethyl ether to remove scavengers and residual TFA.[1]

• Drying: Dry the peptide under a high vacuum to obtain the final product.[1]

References

• Protocol for N-Boc Deprotection Using Trifluoroacetic Acid (TFA). Benchchem.
• Boc Deprotection Mechanism - TFA. Common Organic Chemistry.
• Introduction to Cleavage Techniques. Thermo Fisher Scientific.
• TFA Peptide Cleavage in Fmoc-SPPS: Mechanism & Optimiz
• Boc Resin Cleavage Protocol.
• A Researcher's Guide to the Validation of Boc Deprotection by HPLC Analysis. Benchchem.
• Scavengers for Boc deprotection to prevent side reactions. Benchchem.
• Fujii, N., Yajima, H. (1989). Two-step hard acid deprotection/cleavage procedure for solid phase peptide synthesis. PubMed.
• challenges in N-Boc deprotection and altern
• Jones, A. D., et al. (2010). Kinetics and Mechanism of N-Boc Cleavage: Evidence of a Second-Order Dependence upon Acid Concentration. The Journal of Organic Chemistry, 75(23), 8318–8326.
• Technical Support Center: Troubleshooting Boc Deprotection Failures. Benchchem.
• What are appropriate scavengers in the t-butyl group deprotection in peptide synthesis?.
• Lundt, B. F., et al. (1978). Removal of t-butyl and t-butoxycarbonyl protecting groups with trifluoroacetic acid.
• Dick, F. (1994). Acid CleavageLDeprotection in Fmoc/tBu Solid-Phase Peptide Synthesis. Methods in Molecular Biology, 35, 63-72.
• King, D. S., Fields, C. G., Fields, G. B. (1990). A cleavage method which minimizes side reactions following Fmoc solid phase peptide synthesis. PubMed.
• Sharma, A., et al. (2025). TFA Cleavage Strategy for Mitigation of S-tButylated Cys-Peptide Formation in Solid-Phase Peptide Synthesis. Organic Process Research & Development.
• Appiah, C., et al. (2020). Mild deprotection of the N-tert-butyloxycarbonyl (N-Boc) group using oxalyl chloride. PMC.
• Aggregation, Racemization and Side Reactions in Peptide Synthesis. AAPPTEC.
• Technical Support Center: Boc Deprotection with Trifluoroacetic Acid (TFA). Benchchem.
• Di Donato, L., et al. (2022). A Brønsted Acidic Deep Eutectic Solvent for N-Boc Deprotection. MDPI.
• TLC monitoring of N-Boc-D-proline protection and deprotection reactions. Benchchem.
• Amine Protection and Deprotection. Master Organic Chemistry.
• Appiah, C., et al. (2020). Mild deprotection of the N-tert‐butyloxycarbonyl (N-Boc) group using oxalyl chloride. RSC Publishing.
• Al-Zoubi, R. M., et al. (2024). Selective Thermal Deprotection of N-Boc Protected Amines in Continuous Flow. Organic Process Research & Development.
• Boc Solid Phase Peptide Synthesis. ChemPep.
• Troubleshooting Incomplete Boc Deprotection: A Technical Support Guide. Benchchem.
• Aouf, C., et al. (2012).
• optimizing Boc deprotection conditions to avoid side reactions. Benchchem.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Boc Deprotection Mechanism - TFA [commonorganicchemistry.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. Removal of t-butyl and t-butoxycarbonyl protecting groups with trifluoroacetic acid. Mechanisms, biproduct formation and evaluation of scavengers - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. peptidechemistry.org [peptidechemistry.org]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. benchchem.com [benchchem.com]
• 10. pubs.acs.org [pubs.acs.org]
• 11. pdf.benchchem.com [pdf.benchchem.com]
• 12. pdf.benchchem.com [pdf.benchchem.com]
• 13. chempep.com [chempep.com]
• 14. A cleavage method which minimizes side reactions following Fmoc solid phase peptide synthesis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. documents.thermofisher.com [documents.thermofisher.com]
• 16. researchgate.net [researchgate.net]
• 17. renyi.hu [renyi.hu]
• 18. A Brønsted Acidic Deep Eutectic Solvent for N-Boc Deprotection [mdpi.com]
• 19. Mild deprotection of the N-tert-butyloxycarbonyl (N-Boc) group using oxalyl chloride - PMC [pmc.ncbi.nlm.nih.gov]
• 20. pubs.rsc.org [pubs.rsc.org]
• 21. pubs.acs.org [pubs.acs.org]

Technical Support Center: Purification of Tert-butyl N-[3-(aminomethyl)-4-methylphenyl]carbamate

Welcome to the Technical Support Center. As a Senior Application Scientist, I frequently encounter challenges in the purification of amphiphilic, mixed-polarity intermediates. The molecule Tert-butyl N-[3-(aminomethyl)-4-methylphenyl]carbamate presents a classic "dual-nature" chromatographic paradox that requires precise, mechanistically informed workflows to resolve.

Part 1: Executive Summary & Mechanistic Causality

The purification of this compound is complicated by the juxtaposition of two highly reactive, yet opposing, functional groups:

• The Aminomethyl Group (Primary Amine): Highly polar and basic (pKa ~9.5).

• The Tert-butyloxycarbonyl (Boc) Protected Aniline: Highly lipophilic and acid-sensitive.

When subjected to standard unmodified silica gel, the primary amine acts as a strong hydrogen-bond donor and acceptor, interacting aggressively with the acidic silanol groups (pKa ~4.5) on the silica surface. This electrostatic interaction manifests as severe peak tailing or irreversible retention.

The conventional chromatographic countermeasure for amine tailing is the addition of acidic modifiers, such as Trifluoroacetic Acid (TFA) or Formic Acid, to protonate the amine and suppress silanol ionization. However, applying this strategy here triggers the rapid degradation of the Boc group. Protonation of the carbamate oxygen induces the elimination of a stable tert-butyl cation, followed by spontaneous decarboxylation to yield a free aniline byproduct . Therefore, the purification strategy must rely on orthogonal, acid-free methods.

Mechanism of acid-catalyzed Boc deprotection highlighting the risk of acidic mobile phases.

Part 2: Troubleshooting Guides & FAQs

Q1: Why does my product streak across the entire TLC plate or tail severely on a normal-phase silica column? A: Unmodified silica gel causes the basic aminomethyl group to drag due to silanol binding. To fix this, pre-treat your TLC plates by running them in 5% Triethylamine (TEA) in hexanes and drying them before spotting. For the column, incorporate 1% TEA into your Dichloromethane/Methanol (DCM/MeOH) mobile phase. TEA competitively binds to the active silanol sites, allowing your target molecule to elute with a sharp peak shape.

Q2: Can I use Reverse-Phase (RP) Preparative HPLC for this molecule? What buffers are safe? A: Yes, RP-HPLC is excellent for removing structurally similar impurities. However, you must strictly avoid standard 0.1% TFA or Formic Acid buffers. Instead, utilize a high-pH volatile buffer system, such as 10 mM Ammonium Bicarbonate (NH₄HCO₃) or 0.1% Ammonium Hydroxide (NH₄OH) in Water/Acetonitrile . This keeps the primary amine in its free-base form (improving retention on the C18 column) while fully protecting the acid-labile Boc group.

Q3: My product degraded into a free aniline during solvent evaporation. What happened? A: Thermal deprotection of Boc groups can occur, especially if trace acids are present during concentration . If you used a slightly acidic solvent or if your rotary evaporator water bath exceeded 40°C, the carbamate likely cleaved. Always neutralize fractions prior to evaporation and maintain the water bath below 35°C.

Q4: How do I efficiently separate the target product from unreacted 3-cyano-4-methylphenylcarbamate (the nitrile starting material)? A: The nitrile precursor lacks the basic primary amine. On a TEA-basified normal-phase silica column, the nitrile is significantly less polar and will elute much earlier than the aminomethyl product.

Part 3: Quantitative Data & Method Comparison

Table 1: Chromatographic Modalities for Tert-butyl N-[3-(aminomethyl)-4-methylphenyl]carbamate

Purification Modality	Mobile Phase System	Modifier Used	Amine Peak Shape	Boc Cleavage Risk	Recommended Use Case
Standard Normal Phase	Hexane / EtOAc	None	Severe Tailing	Low	NOT recommended
Basified Normal Phase	DCM / MeOH	1% Triethylamine	Sharp	Low	Bulk crude purification
Standard Reverse Phase	Water / MeCN	0.1% TFA	Sharp	HIGH	NOT recommended
High-pH Reverse Phase	Water / MeCN	10 mM NH₄HCO₃	Sharp	Low	High-purity final polishing

Part 4: Validated Experimental Protocols

Workflow for selecting the optimal acid-free purification strategy based on impurity profiling.

Protocol A: Triethylamine-Deactivated Normal Phase Flash Chromatography

Designed for bulk purification and removal of unreacted lipophilic precursors.

• Column Preparation: Pack a standard silica gel column. Flush the column with 2 column volumes (CV) of a pre-treatment solution: 94% Dichloromethane (DCM) / 5% Methanol (MeOH) / 1% Triethylamine (TEA).

• Sample Loading: Dissolve the crude mixture in a minimal amount of DCM. If the sample is poorly soluble, dry-load it onto Celite (do NOT dry-load onto silica, as the extended contact time can trap the amine).

• Elution: Run a gradient from 99% DCM / 1% TEA to 90% DCM / 9% MeOH / 1% TEA. The TEA will competitively saturate the silanol groups, allowing the primary amine to elute cleanly.

• Self-Validation Check: Spot the collected fractions on a TLC plate. Visualize first under UV light (254 nm) to confirm the presence of the aromatic ring (intact Boc-aniline). Then, stain the plate with Ninhydrin solution and heat. A deep purple/blue spot confirms the presence of the free primary amine. Fractions that are UV-active but Ninhydrin-negative contain non-amine impurities (e.g., unreacted nitrile) and must be discarded.

• Concentration: Pool the validated fractions and concentrate under reduced pressure with the water bath set strictly below 35°C to prevent thermal degradation.

Protocol B: Acid-Free Reverse-Phase Preparative HPLC

Designed for high-purity final polishing and removal of complex polar byproducts.

• System Setup: Equip the Prep-HPLC with a C18 column designed to withstand high pH (e.g., Waters XBridge or equivalent).

• Buffer Preparation: Prepare Mobile Phase A: 10 mM Ammonium Bicarbonate (NH₄HCO₃) in Milli-Q Water, adjusted to pH 9.0. Prepare Mobile Phase B: 100% HPLC-grade Acetonitrile.

• Gradient Elution: Inject the sample and run a shallow gradient from 10% B to 70% B over 20 minutes. The high pH ensures the primary amine remains unprotonated, maximizing its interaction with the stationary phase for better resolution, while completely protecting the Boc group.

• Self-Validation Check: Monitor the UV chromatogram at 210 nm (amide/carbamate absorbance) and 254 nm (aromatic absorbance). The target compound will show a strong signal at both wavelengths. Post-purification, perform a rapid LC-MS injection of the pooled fractions. The presence of the [M+H]+ parent ion without the [M-56]+ (loss of t-butyl) or [M-100]+ (loss of Boc) fragmentation peaks confirms that the Boc group remained completely intact during the high-pH HPLC run.

• Lyophilization: Freeze the pooled fractions and lyophilize to remove the volatile NH₄HCO₃ buffer, yielding the pure free-base product.

References

• Title: Boc Protecting Group: N-Boc Protection & Deprotection Mechanism Source: Total Synthesis URL: [Link]

• Title: Selective Thermal Deprotection of N-Boc Protected Amines in Continuous Flow Source: National Institutes of Health (NIH) - PMC URL: [Link]

Part 1: Fundamentals &amp; FAQs – The Mechanism of tert-Butyl Cation Toxicity

Welcome to the Technical Support Center for Genotoxic Impurity (GTI) Management. This guide is specifically engineered for process chemists, researchers, and drug development professionals dealing with the acid-catalyzed deprotection of tert-butoxycarbonyl (Boc) and tert-butyl (t-Bu) protecting groups.

Below, you will find mechanistic FAQs, a quantitative troubleshooting guide, and self-validating experimental protocols designed to ensure your active pharmaceutical ingredients (APIs) meet stringent ICH M7 regulatory standards.

Q: Why does Boc or tert-butyl ester deprotection generate genotoxic impurities? A: The cleavage of Boc or t-Bu groups relies on acidic conditions, which inherently generate the tert-butyl carbocation as a highly reactive, electrophilic intermediate[1]. If this deprotection is performed in the presence of chloride ions (e.g., using HCl in dioxane), the carbocation rapidly reacts with the halide to form tert-butyl chloride. Alkyl halides are potent electrophiles capable of alkylating DNA, making them potentially mutagenic impurities (PMIs)[2]. Even in non-halide systems like trifluoroacetic acid (TFA), the cation can form tert-butyl trifluoroacetate, which acts as a powerful alkylating agent against nucleophilic residues (like Cys, Met, Trp, or Tyr) on the API itself[3].

Q: How does the ICH M7 guideline classify tert-butyl chloride, and what are the control limits? A: Under the International Council for Harmonisation (ICH) M7 guidelines, alkyl halides like tert-butyl chloride fall under the Cohort of Concern (Class 2 or 3 mutagens). To ensure patient safety, regulatory bodies require that these impurities be controlled to an Acceptable Intake (AI) or Threshold of Toxicological Concern (TTC), which is generally capped at 1.5 µ g/day for lifetime exposure[2].

Q: How do scavengers prevent the formation of these impurities? A: Scavengers are highly nucleophilic additives introduced into the reaction mixture to kinetically outcompete both the API and any halide ions for the tert-butyl cation. By reacting preferentially with the carbocation, scavengers form stable, non-genotoxic byproducts. For example, thioethers (like thioanisole) trap the cation to form stable sulfonium salts, while silanes (like triisopropylsilane, TIS) act as hydride donors, irreversibly reducing the cation to benign isobutane gas[4].

Part 2: Troubleshooting Guide & Scavenger Selection

Issue: Observation of tert-butyl chloride or alkylated API adducts (+56 Da) in the final product. Root Cause: The deprotection was performed without sufficient nucleophilic scavengers, allowing the tert-butyl cation to react thermodynamically with the most abundant nucleophile (chloride or the API). Solution: Implement a multi-modal scavenger cocktail. Relying on a single scavenger is often insufficient due to steric hindrance and microenvironment variations in complex APIs.

Quantitative Data: Scavenger Efficacy Matrix

The following table summarizes the relative efficacy of various scavengers in preventing S-tert-butylation during TFA-mediated cleavage, demonstrating why thioethers are the industry standard for complex deprotections[4].

Scavenger Added	Mechanism of Action	Relative % of Alkylated Impurity Formed	Efficacy Rating
None (Control)	N/A	100.0% (Baseline)	Poor
Dithiothreitol (DTT)	Aliphatic Thiol Trapping	~45.0%	Moderate
Triisopropylsilane (TIS)	Hydride Donation	~15.0%	Good
Dimethyl sulfide (DMS)	Thioether Trapping	10.3%	Excellent
Thioanisole	Thioether Trapping	9.0%	Excellent

Part 3: Logical Workflows & Visualization

To systematically eliminate GTIs, follow the decision matrix outlined in the workflow below.

Logical workflow for mitigating genotoxic impurities during Boc/t-Bu deprotection.

Part 4: Experimental Protocols

Protocol 1: Optimized Scavenger-Assisted TFA Cleavage

This protocol utilizes a tri-modal scavenger system to ensure complete kinetic trapping of the tert-butyl cation.

Methodology:

• Preparation: Dissolve the Boc-protected API (1.0 eq) in anhydrous Dichloromethane (DCM) to achieve a 0.1 M concentration.

• Scavenger Addition: Add 5% v/v Thioanisole, 2.5% v/v Triisopropylsilane (TIS), and 2.5% v/v Deionized H₂O.

  • Causality: Thioanisole acts as a highly reactive soft nucleophile to trap the cation. TIS provides irreversible hydride donation to form isobutane gas. Water is a small, highly mobile nucleophile that rapidly quenches cations in sterically hindered pockets to form benign tert-butanol.

• Acidification: Slowly add Trifluoroacetic acid (TFA) at 0°C to achieve a final 1:1 TFA:DCM volumetric ratio.

• Reaction: Remove the ice bath and stir at room temperature for 2 hours.

• Self-Validation Checkpoint: Pull a 10 µL aliquot, dilute in acetonitrile, and analyze via LC-MS.

  • Validation Logic: The reaction is only successful if the starting material is absent AND there are no +56 Da mass shifts (M+56) on the target API mass. If +56 Da adducts are present, the scavenging failed; discard the batch or subject it to reverse-alkylation conditions.

• Workup: Concentrate the mixture under reduced pressure (keep bath < 30°C to prevent thermal alkylation). Precipitate the API using cold diethyl ether, which selectively washes away the lipophilic scavengers and tert-butyl adducts.

Protocol 2: GC-MS Analytical Control for tert-Butyl Chloride (ICH M7 Compliance)

If HCl was used during the synthesis, you must analytically prove the absence of tert-butyl chloride.

Methodology:

• Sample Preparation: Dissolve 100 mg of the final API in 1.0 mL of Dimethyl Sulfoxide (DMSO) in a 20 mL headspace vial. Seal immediately with a PTFE-lined septum.

  • Causality: DMSO is a non-volatile solvent that fully dissolves the API without interfering with the volatile impurity signals.

• Headspace Extraction: Incubate the vial at 80°C for 15 minutes.

  • Causality:tert-Butyl chloride is highly volatile (boiling point 51°C). Headspace extraction drives the impurity into the gas phase, preventing the API from entering and degrading inside the GC inlet.

• GC-MS Injection: Inject 1.0 mL of the headspace gas onto a DB-624 capillary column (or equivalent phase designed for volatile organic compounds).

• Self-Validation Checkpoint: Quantify the peak corresponding to tert-butyl chloride against a multi-point external standard calibration curve.

  • Validation Logic: The Limit of Quantitation (LOQ) of your method must be validated to be < 1.5 ppm (assuming a 1 g/day maximum daily dose of the API) to satisfy the ICH M7 TTC requirement. If the result is > 1.5 ppm, the API must undergo further purging (e.g., recrystallization or extended vacuum drying).

References

• BOC Deprotection - ACS GCI Pharmaceutical Roundtable Reagent Guides Source: acsgcipr.org URL:[Link]

• Overview of Genotoxic Impurities in Pharmaceutical Development Source: researchgate.net URL:[Link]

• Removal of t-butyl and t-butoxycarbonyl protecting groups with trifluoroacetic acid. Mechanisms, biproduct formation and evaluation of scavengers Source: nih.gov URL:[Link]

• TFA Cleavage Strategy for Mitigation of S-tButylated Cys-Peptide Formation in Solid-Phase Peptide Synthesis Source: acs.org URL:[Link]

Sources

• 1. BOC Deprotection - Wordpress [reagents.acsgcipr.org]
• 2. researchgate.net [researchgate.net]
• 3. Removal of t-butyl and t-butoxycarbonyl protecting groups with trifluoroacetic acid. Mechanisms, biproduct formation and evaluation of scavengers - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. pubs.acs.org [pubs.acs.org]

Reference Data & Comparative Studies

A Comparative Guide to HPLC and qNMR for Purity Analysis of Tert-butyl N-[3-(aminomethyl)-4-methylphenyl]carbamate

For researchers, scientists, and drug development professionals, establishing the purity of synthetic intermediates is a cornerstone of reliable and reproducible research. Tert-butyl N-[3-(aminomethyl)-4-methylphenyl]carbamate, a key building block in various synthetic pathways, is no exception. Its purity can significantly impact the yield and impurity profile of subsequent reactions and, ultimately, the quality of the final active pharmaceutical ingredient (API). This guide provides an in-depth comparison of two robust analytical techniques for determining the purity of this compound: High-Performance Liquid Chromatography (HPLC) and Quantitative Nuclear Magnetic Resonance (qNMR). We will explore the theoretical underpinnings, provide detailed experimental protocols, and present a comparative analysis to aid in selecting the most appropriate method for your analytical needs.

The Analytical Challenge: Structural Considerations

Tert-butyl N-[3-(aminomethyl)-4-methylphenyl]carbamate possesses a combination of functional groups that inform the strategy for its purity analysis. The presence of the aromatic ring provides a chromophore suitable for UV detection in HPLC. The carbamate and aminomethyl groups introduce polarity, while the tert-butyl group adds lipophilicity, making it amenable to reversed-phase chromatography. For qNMR, the distinct proton signals of the tert-butyl group and the aromatic protons offer excellent reporters for quantification against a certified internal standard.

Method 1: High-Performance Liquid Chromatography (HPLC) for Impurity Profiling

High-Performance Liquid Chromatography is a powerful technique for separating, identifying, and quantifying components in a mixture.[1] For the purity analysis of tert-butyl N-[3-(aminomethyl)-4-methylphenyl]carbamate, a reversed-phase HPLC (RP-HPLC) method is proposed. This approach separates compounds based on their hydrophobicity, making it ideal for this molecule.[2]

Expertise & Experience: The "Why" Behind the Method

The choice of a C18 stationary phase is based on its wide applicability and proven robustness for separating moderately polar to nonpolar compounds.[3] The mobile phase, a gradient of acetonitrile and water, allows for the elution of a range of potential impurities with varying polarities. The addition of a small amount of trifluoroacetic acid (TFA) to the mobile phase serves two critical purposes: it protonates the free amine, reducing peak tailing, and provides a counter-ion for improved chromatographic peak shape. UV detection at 254 nm is selected as it is a common wavelength for detecting aromatic compounds, offering a good balance of sensitivity and selectivity. The validation of such an analytical procedure should be performed in accordance with the International Council for Harmonisation (ICH) Q2(R1) guidelines to ensure its suitability for its intended purpose.[4][5]

Experimental Protocol: RP-HPLC

Instrumentation:

• HPLC system with a gradient pump, autosampler, column oven, and a UV/Vis or Diode Array Detector (DAD).

Chromatographic Conditions:

• Column: C18, 5 µm particle size, 4.6 x 250 mm

• Mobile Phase A: 0.1% (v/v) Trifluoroacetic Acid (TFA) in Water

• Mobile Phase B: 0.1% (v/v) Trifluoroacetic Acid (TFA) in Acetonitrile

• Gradient:

  • 0-20 min: 10% B to 80% B

  • 20-25 min: Hold at 80% B

  • 25-25.1 min: 80% B to 10% B

  • 25.1-30 min: Hold at 10% B (Re-equilibration)

• Flow Rate: 1.0 mL/min

• Column Temperature: 30 °C

• Detection Wavelength: 254 nm

• Injection Volume: 10 µL

Sample Preparation:

• Accurately weigh approximately 10 mg of tert-butyl N-[3-(aminomethyl)-4-methylphenyl]carbamate.

• Dissolve in a 1:1 mixture of Mobile Phase A and B to a final concentration of 1 mg/mL.

• Filter the solution through a 0.45 µm syringe filter prior to injection.

Experimental Workflow: HPLC Analysis

Caption: Workflow for purity analysis by HPLC.

Method 2: Quantitative NMR (qNMR) for Absolute Purity Determination

Quantitative Nuclear Magnetic Resonance (qNMR) is a primary analytical method that allows for the determination of the absolute purity of a substance without the need for an analyte-specific reference standard.[6][7] The signal intensity in an NMR spectrum is directly proportional to the number of nuclei giving rise to the signal, making it an inherently quantitative technique.[8]

Expertise & Experience: The "Why" Behind the Method

qNMR offers an orthogonal approach to chromatographic methods, providing a valuable cross-validation of purity results.[9] The selection of a suitable internal standard is critical for the accuracy of the qNMR experiment.[10] Maleic acid is chosen here as an internal standard due to its high purity, stability, and the presence of a sharp singlet in a region of the ¹H NMR spectrum that is unlikely to overlap with signals from the analyte or common impurities.[11] Dimethyl sulfoxide-d6 (DMSO-d6) is selected as the solvent because it readily dissolves both the analyte and the internal standard. A sufficient relaxation delay (D1) of at least 5 times the longest T1 relaxation time of the signals of interest is crucial to ensure complete relaxation of all protons, a prerequisite for accurate integration.

Experimental Protocol: qNMR

Instrumentation:

• NMR Spectrometer (400 MHz or higher)

Experimental Parameters:

• Solvent: Dimethyl Sulfoxide-d6 (DMSO-d6)

• Internal Standard: Maleic Acid (Certified Reference Material)

• Pulse Program: Standard single-pulse experiment (e.g., zg30)

• Relaxation Delay (D1): 30 seconds

• Number of Scans (ns): 16 (or sufficient to achieve S/N > 250:1 for signals of interest)

Sample Preparation:

• Accurately weigh approximately 15 mg of tert-butyl N-[3-(aminomethyl)-4-methylphenyl]carbamate into a clean, dry vial.

• Accurately weigh approximately 5 mg of maleic acid (internal standard) into the same vial.

• Dissolve the mixture in approximately 0.7 mL of DMSO-d6.

• Transfer the solution to a 5 mm NMR tube.

Data Processing and Calculation:

• Acquire the ¹H NMR spectrum.

• Apply appropriate phasing and baseline correction.

• Integrate a well-resolved signal from the analyte (e.g., the 9H singlet of the tert-butyl group) and the signal from the internal standard (the 2H singlet of maleic acid).

• Calculate the purity using the following formula[6]:

  Purity (%) = (I_analyte / N_analyte) * (N_std / I_std) * (M_analyte / m_analyte) * (m_std / M_std) * P_std

  Where:

  • I = Integral value

  • N = Number of protons for the integrated signal

  • M = Molar mass

  • m = mass

  • P = Purity of the standard

  • "analyte" refers to tert-butyl N-[3-(aminomethyl)-4-methylphenyl]carbamate

  • "std" refers to the internal standard (maleic acid)

Experimental Workflow: qNMR Analysis

Caption: Workflow for absolute purity analysis by qNMR.

Comparison of Analytical Methods

Parameter	High-Performance Liquid Chromatography (HPLC)	Quantitative NMR (qNMR)
Principle	Separation based on partitioning between a stationary and mobile phase, followed by UV detection.	Absolute quantification by comparing the integral of an analyte signal to that of a certified internal standard.[6]
Type of Result	Relative purity based on peak area percent (assuming all impurities have a similar response factor).	Absolute purity (mass fraction) without the need for an analyte-specific reference standard.[7]
Sensitivity	High (typically ng range).	Moderate (typically µg to mg range).
Precision	High (RSD < 2%).	Very High (RSD < 1%).
Analysis Time	~30 minutes per sample.	~10-15 minutes per sample (after sample preparation).
Key Advantages	- Excellent for separating and quantifying impurities (impurity profiling).- High sensitivity for trace impurities.- Widely available and well-understood technique.[12]	- Primary ratio method, providing high accuracy.- Non-destructive.- No analyte-specific reference standard needed.[2]
Limitations	- Requires that impurities have a UV chromophore for detection.- Purity calculation assumes equal detector response for all components.	- Lower sensitivity compared to HPLC.- Requires a high-field NMR spectrometer.- Potential for signal overlap in complex mixtures.
Regulatory Standing	A cornerstone of pharmaceutical analysis, extensively covered by USP <621> and ICH guidelines.[13][14]	Increasingly accepted by regulatory agencies as a primary method for purity assignment of reference standards.[9]

Conclusion and Recommendations

Both HPLC and qNMR are powerful and reliable methods for assessing the purity of tert-butyl N-[3-(aminomethyl)-4-methylphenyl]carbamate, each with its own distinct advantages.

HPLC is the method of choice for routine quality control and for detailed impurity profiling. Its high sensitivity and resolving power make it ideal for detecting and quantifying trace impurities that may be present from the synthetic process. The percent area normalization provides a straightforward, albeit relative, measure of purity that is suitable for monitoring reaction progress and for batch-to-batch comparisons.

qNMR is the preferred method for the absolute purity assignment of a reference standard or a final, highly purified compound. Its status as a primary ratio method provides a high degree of confidence in the assigned purity value, which is crucial for the qualification of materials used in quantitative biological assays or as standards for other analytical methods. While less sensitive than HPLC for trace impurities, its ability to provide an absolute purity value without an identical reference material is a significant advantage.

For a comprehensive characterization of tert-butyl N-[3-(aminomethyl)-4-methylphenyl]carbamate, a dual approach is recommended. Use qNMR to establish the absolute purity of a purified batch, which can then serve as a qualified reference standard. Subsequently, employ the developed HPLC method for routine analysis, using the qNMR-qualified standard for calibration and accurate quantification of impurities. This integrated strategy leverages the strengths of both techniques, ensuring the highest level of analytical confidence for researchers, scientists, and drug development professionals.

References

• Emery Pharma. (2024, February 9). A Guide to Quantitative NMR (qNMR). [Link]

• US Pharmacopeia. 〈621〉CHROMATOGRAPHY. [Link]

• ResolveMass Laboratories. (2025, December 29). Choosing the Right qNMR Internal Standard for Accurate and Reproducible NMR Results. [Link]

• ResolveMass Laboratories. (2025, December 29). Choosing the Right qNMR Internal Standard for Accurate and Reproducible NMR Results [Video]. YouTube. [Link]

• Agilent. (2023, April 15). Understanding the Latest Revisions to USP <621>. [Link]

• JEOL Ltd. Let's try doing quantitative NMR (2) | Applications Notes. [Link]

• European Medicines Agency. (1995, June). Q 2 (R1) Validation of Analytical Procedures: Text and Methodology. CPMP/ICH/381/95. [Link]

• Pauli, G. F., Gödecke, T., Jaki, B. U., & Lankin, D. C. (2014). Importance of Purity Evaluation and the Potential of Quantitative 1H NMR as a Purity Assay. Journal of Medicinal Chemistry, 57(22), 9220–9231. [Link]

• Sugimoto, N., et al. (2019). Quantitative 31 P-NMR for Purity Determination of Organophosphorus Compounds (Pharmaceuticals). Chemical and Pharmaceutical Bulletin, 67(9), 939-947. [Link]

• ECA Academy. ICH Q2(R1) Validation of Analytical Procedures: Text and Methodology. [Link]

• Cui, M., et al. (2010). Survey and qualification of internal standards for quantification by 1H NMR spectroscopy. Journal of Pharmaceutical and Biomedical Analysis, 53(3), 576-583. [Link]

• US Pharmacopeia. (2022, December 1). <621> Chromatography. [Link]

• U.S. Food and Drug Administration. (2021, September 17). Q2(R1) Validation of Analytical Procedures: Text and Methodology Guidance for Industry. [Link]

• LCGC International. (2024, September 16). Are You Sure You Understand USP <621>?[Link]

• Diehl, B. W. K., Malz, F., & Holzgrabe, U. (2009). Quantitative NMR spectroscopy in the quality evaluation of active pharmaceutical ingredients and excipients. Journal of Pharmaceutical and Biomedical Analysis, 50(5), 755-763. [Link]

• Modern Analytical Technique for Characterization Organic Compounds. (2025, July 2). Preprints.org. [Link]

• Simmler, C., et al. (2021). Quantitative NMR (qNMR) for pharmaceutical analysis: The pioneering work of George Hanna at the US FDA. Magnetic Resonance in Chemistry, 59(1), 7-15. [Link]

• ICH. (2005, November). ICH Harmonised Tripartite Guideline - Validation of Analytical Procedures: Text and Methodology Q2(R1). [Link]

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• 14. usp.org [usp.org]

advantages of Boc protection over other amine protecting groups like Cbz or Fmoc

The strategic selection of amine protecting groups is a foundational pillar of complex organic synthesis and peptide engineering. Among the triad of standard carbamate-based protecting groups—Boc (tert-butyloxycarbonyl), Fmoc (fluorenylmethyloxycarbonyl), and Cbz (carboxybenzyl)—Boc occupies a privileged position.

This guide provides a comprehensive, data-driven comparison of these protecting groups, detailing the mechanistic causality that makes Boc uniquely advantageous for specific synthetic challenges, alongside self-validating experimental protocols.

The Mechanistic Engine: Why Boc Outperforms in Specific Niches

The utility of the Boc group is fundamentally tied to its thermodynamic and kinetic behavior during installation and cleavage. Unlike Fmoc, which relies on base-catalyzed E1cB elimination, or Cbz, which relies on catalytic hydrogenolysis, Boc is cleaved via an acid-catalyzed SN​1 -like mechanism .

The Entropy-Driven Cleavage Advantage

When exposed to strong acids like Trifluoroacetic Acid (TFA), the carbamate oxygen is protonated. This induces the cleavage of the tert-butyl-oxygen bond, forming a highly stable tertiary carbocation and a transient carbamic acid intermediate. The causality of its efficiency lies in entropy : the carbamic acid rapidly and spontaneously decarboxylates, releasing carbon dioxide ( CO2​ ) and isobutylene gas 1[1].

Because the byproducts are volatile gases, the reaction is irreversibly driven to completion, leaving only the pure amine salt and excess volatile TFA. This eliminates the need for complex chromatographic purification—a stark contrast to Fmoc deprotection, which generates dibenzofulvene (requiring scavenging or extraction) [].

Mechanism of acid-catalyzed Boc deprotection highlighting entropy-driven gas evolution.

Comparative Matrix: Boc vs. Fmoc vs. Cbz

To rationally design a synthetic route, chemists must leverage the orthogonality of these groups. Orthogonality means that one protecting group can be removed under specific conditions without affecting the others 3[3].

Quantitative Performance Summary

Protecting Group	Reagent for Installation	Typical Yield	Cleavage Reagent	Cleavage Mechanism	Primary Byproducts	Orthogonal Stability
Boc	(Boc)2​O	90–99%	TFA or 4M HCl	Acid-catalyzed SN​1	CO2​ (gas), Isobutylene (gas)	Stable to Base, H2​/Pd
Fmoc	Fmoc-Cl / Fmoc-OSu	85–95%	20% Piperidine	Base-catalyzed E1cB	CO2​ , Dibenzofulvene	Stable to Acid, H2​/Pd
Cbz	Cbz-Cl	80–95%	H2​ , Pd/C	Catalytic Hydrogenolysis	CO2​ , Toluene	Stable to Mild Acid/Base

Core Advantages of Boc Protection

• Absolute Base Stability: Boc is entirely unreactive to strong nucleophiles and bases (e.g., piperidine, hydrazine, NaOH). This makes it the perfect temporary protecting group when synthesizing molecules that require aggressive basic coupling cycles 4[4].

• Superiority in Long-Chain Peptide Synthesis: In Solid Phase Peptide Synthesis (SPPS), the Boc/Bzl strategy often outperforms the Fmoc/tBu strategy for very long or difficult, aggregation-prone sequences. The repeated use of TFA in Boc-SPPS actively disrupts hydrophobic secondary structures and aggregation on the resin, whereas the neutral conditions of Fmoc-SPPS allow unfavourable folding that hinders coupling5[5].

• Trace-Free Workup: Because the byproducts of Boc cleavage are volatile, the crude product is often obtained in high purity simply by evaporating the solvent in vacuo6[6].

Orthogonal cleavage logic demonstrating the independent removal of Boc, Fmoc, and Cbz groups.

Self-Validating Experimental Protocols

To ensure reproducibility and scientific integrity, the following protocols incorporate mechanistic causality and real-time validation checkpoints.

Protocol A: High-Yield Boc Protection of an Amine

Causality: Di-tert-butyl dicarbonate ( (Boc)2​O ) is highly electrophilic. By using a biphasic system with a mild base, we ensure the amine remains in its nucleophilic free-base form while simultaneously neutralizing the acidic tert-butanol byproduct to drive the reaction forward 6[6].

• Preparation: Dissolve the primary/secondary amine (1.0 equiv) in a 1:1 mixture of THF and Water.

• Basification: Add Sodium Bicarbonate ( NaHCO3​ , 2.0 equiv). Logic: NaHCO3​ is mild enough not to hydrolyze the (Boc)2​O rapidly, but strong enough to deprotonate amine salts.

• Reagent Addition: Cool to 0°C. Dropwise add (Boc)2​O (1.1 equiv) dissolved in a minimal amount of THF.

• Self-Validation (TLC): Stir for 3–6 hours at room temperature. Spot the reaction on a TLC plate and stain with Ninhydrin.

  • Validation Check: The starting material will stain a vivid purple/pink (free amine). The successful Boc-protected product will not stain, confirming total consumption of the nucleophilic nitrogen.

• Workup: Extract with Ethyl Acetate, wash with brine, dry over Na2​SO4​ , and concentrate in vacuo.

Protocol B: Entropy-Driven Boc Deprotection with Cation Scavenging

Causality: Cleaving Boc generates a highly reactive tert-butyl cation ( t−Bu+ ). If the substrate contains electron-rich moieties (e.g., Tryptophan, Tyrosine, or Methionine), this cation will cause irreversible alkylation side-reactions. Scavengers are added as sacrificial nucleophiles to trap the cation before it damages the target molecule 7[7].

• Preparation: Dissolve the Boc-protected compound (1.0 equiv) in anhydrous Dichloromethane (DCM) to a concentration of ~0.2 M.

• Scavenger Addition: Add 5% (v/v) Triisopropylsilane (TIPS) and 5% (v/v) Thiophenol or Anisole. Logic: Thiophenol reacts rapidly with the t−Bu+ cation to form unreactive sulfonium byproducts, protecting the substrate.

• Acidification: Slowly add neat Trifluoroacetic Acid (TFA) to achieve a 50% v/v concentration.

• Self-Validation (Visual & TLC):

  • Visual Check: Immediate effervescence ( CO2​ and isobutylene gas evolution) will be observed. Do not seal the vessel , as gas pressure will build up8[8]. The cessation of bubbling (usually 30–60 mins) indicates the decarboxylation is complete.

  • TLC Check: A new Ninhydrin-positive spot will appear at the baseline (due to the high polarity of the resulting amine TFA salt).

• Workup: Remove DCM and excess TFA in vacuo. Triturate the resulting oil with cold diethyl ether to precipitate the pure amine TFA salt.

References

• 8 - Common Organic Chemistry 2.6 - BenchChem 3.4 - Highfine

• 5 - AAPPTec

• - BenchChem

• - BOC Sciences 7.7 - PubMed 8.3 - Master Organic Chemistry

• 1 - Master Organic Chemistry

Sources

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• 3. masterorganicchemistry.com [masterorganicchemistry.com]
• 4. Introduction and removal of alkyl protecting groups of several common amino groups [en.highfine.com]
• 5. peptide.com [peptide.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. Removal of t-butyl and t-butoxycarbonyl protecting groups with trifluoroacetic acid. Mechanisms, biproduct formation and evaluation of scavengers - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Boc Deprotection Mechanism - TFA [commonorganicchemistry.com]

A Comparative Guide to Quantitative NMR (qNMR) for the Absolute Purity Determination of Tert-Butyl Carbamates

For Researchers, Scientists, and Drug Development Professionals

In the landscape of pharmaceutical development and chemical research, the precise determination of the purity of starting materials and intermediates is not merely a procedural step but a cornerstone of reliable and reproducible outcomes. Tert-butyl carbamates, or Boc-carbamates, are ubiquitous protecting groups for amines, pivotal in peptide synthesis and the construction of complex active pharmaceutical ingredients (APIs).[1] Ensuring their absolute purity is paramount to the integrity of subsequent synthetic transformations and the quality of the final drug substance.[2] This guide provides a comprehensive comparison of quantitative Nuclear Magnetic Resonance (qNMR) spectroscopy with alternative analytical techniques for the absolute purity assessment of tert-butyl carbamates, supported by experimental methodologies and performance data.

The Principle of Absolute Purity Determination: Why qNMR Excels

Quantitative NMR (qNMR) has emerged as a primary analytical method for absolute purity determination due to its unique principle.[2][3] The integrated area of an NMR signal is directly proportional to the number of nuclei responsible for that signal.[3][4][5] By comparing the integral of a specific signal from the analyte to that of a certified internal standard with a known purity and concentration, the absolute purity of the analyte can be determined without the need for a reference standard of the analyte itself.[2][3][4] This inherent quantitative nature distinguishes qNMR from comparative techniques like chromatography, which often rely on response factors that can vary between compounds.[3][6]

Key Advantages of qNMR for Tert-Butyl Carbamates:

• Absolute Quantification: Provides a direct measure of purity without the need for calibration curves.[4]

• Structural Confirmation: Simultaneously confirms the identity of the analyte and can help in the structural elucidation of impurities.[7]

• Non-destructive: The sample can be recovered and used for further analyses.[4][7]

• Versatility: Applicable to a wide range of organic molecules, including those lacking a UV chromophore, which can be a limitation for HPLC.[6]

Head-to-Head Comparison: qNMR vs. Alternative Methods

The choice of an analytical technique for purity determination depends on various factors, including the specific requirements of the analysis, available instrumentation, and the nature of potential impurities. Here, we compare qNMR with commonly used alternative methods for the purity assessment of tert-butyl carbamates.

Parameter	Quantitative ¹H-NMR (qNMR)	High-Performance Liquid Chromatography (HPLC)	Gas Chromatography (GC)	Potentiometric Titration
Principle	Absolute quantification by comparing the integral of an analyte signal to that of a certified internal standard.[2]	Separation based on partitioning between a stationary and mobile phase, with detection typically by UV or mass spectrometry.[2]	Separation of volatile compounds based on their boiling point and polarity, with detection by flame ionization (FID) or mass spectrometry (MS).[2]	Measures the total acidic or basic content of a sample.
Accuracy	High, as it provides a direct, absolute purity value.[3]	High, but can be influenced by the response factors of impurities if not individually calibrated.[3]	High for volatile analytes, but may require derivatization for non-volatile compounds.	High for the main component's assay but lacks specificity.
Precision (%RSD)	Excellent, typically <1%.[8]	Very good, with low relative standard deviation (RSD).[3]	Good, but can be affected by derivatization efficiency.	Excellent for the main component.
Sensitivity (LOD/LOQ)	Lower sensitivity compared to chromatographic methods.[7]	High sensitivity, excellent for trace impurity analysis.[7]	Very high sensitivity, especially with mass spectrometric detection.[7]	Not applicable for impurity detection.[7]
Sample Preparation	Simple: accurate weighing and dissolution.[7]	Moderate: requires filtration and careful solvent selection.[7]	Can be complex, often requiring derivatization for non-volatile carbamates.[7]	Simple: dissolution in a suitable solvent.[7]
Analysis Time per Sample	~15 minutes.[7]	~20-30 minutes.[2][7]	~25 minutes.[7]	~10 minutes.[7]
Structural Information	Yes, provides definitive structural confirmation.[7]	No, requires coupling with a mass spectrometer for structural information.	Yes, when coupled with a mass spectrometer.	No.
Primary Method Status	Yes, recognized as a primary ratio method by pharmacopeias.[7][9]	No, it is a comparative method.[3]	No.	Yes, for acid/base content.

Experimental Methodologies

To provide a practical context, this section details the step-by-step protocols for the purity determination of a representative tert-butyl carbamate, tert-butyl (3-aminopropyl)carbamate, using qNMR and HPLC.

Quantitative ¹H-NMR (qNMR) Protocol

This protocol is designed to provide a highly accurate and reliable absolute purity value.

Instrumentation:

• NMR Spectrometer (e.g., 400 MHz or higher)[2]

Materials:

• tert-Butyl (3-aminopropyl)carbamate (analyte)

• Certified Internal Standard (e.g., maleic acid, dimethyl sulfone) of known purity

• Deuterated Solvent (e.g., DMSO-d₆, D₂O)

• High-precision analytical balance

Workflow Diagram:

Caption: Workflow for absolute purity determination by qNMR.

Step-by-Step Procedure:

• Sample Preparation:

  • Accurately weigh approximately 10-20 mg of the tert-butyl carbamate analyte into a clean, dry vial.

  • Accurately weigh an appropriate amount of the certified internal standard into the same vial. The molar ratio of analyte to standard should be roughly 1:1 for optimal accuracy.

  • Dissolve the mixture in a precise volume of a suitable deuterated solvent (e.g., 0.75 mL of DMSO-d₆). Ensure complete dissolution.

  • Transfer the solution to a 5 mm NMR tube.

• NMR Data Acquisition:

  • Insert the sample into the NMR spectrometer and allow it to thermally equilibrate.

  • Tune and shim the probe to achieve optimal magnetic field homogeneity.

  • Set the key acquisition parameters for quantitative analysis:

    • Pulse Program: Use a standard single-pulse experiment with a calibrated 90° pulse.[2]

    • Relaxation Delay (d1): Set to at least 5 times the longest T₁ relaxation time of both the analyte and internal standard signals of interest. This ensures complete relaxation and accurate signal integration.

    • Number of Scans (ns): Acquire a sufficient number of scans to achieve a signal-to-noise ratio (S/N) of at least 250:1 for the signals to be integrated.[2][10]

• Data Processing and Purity Calculation:

  • Process the acquired Free Induction Decay (FID) with an appropriate window function (e.g., exponential multiplication with a line broadening of 0.3 Hz).

  • Perform Fourier transformation, followed by careful phase and baseline correction to ensure accurate integration.

  • Select well-resolved signals for both the analyte and the internal standard for integration. For a tert-butyl carbamate, the singlet corresponding to the nine protons of the tert-butyl group is ideal.[1]

  • Calculate the absolute purity (Purityₐ) using the following equation:

    Purityₐ (%) = (Iₐ / Iₛₜd) * (Nₛₜd / Nₐ) * (Mₐ / Mₛₜd) * (mₛₜd / mₐ) * Purityₛₜd

    Where:

    • I = Integral value

    • N = Number of protons for the integrated signal

    • M = Molar mass

    • m = mass

    • Purity = Purity of the standard

    • 'a' denotes the analyte and 'std' denotes the internal standard.[5]

High-Performance Liquid Chromatography (HPLC) Protocol

This protocol is suitable for routine purity assessment and the quantification of non-volatile impurities.

Instrumentation:

• HPLC system with a UV or Charged Aerosol Detector (CAD)[2]

Chromatographic Conditions:

• Column: C18 reverse-phase column (e.g., 4.6 mm x 250 mm, 5 µm particle size).[2]

• Mobile Phase: A gradient of water (A) and acetonitrile (B), both containing 0.1% trifluoroacetic acid (TFA).[2]

  • A typical gradient could be: 0-20 min, 5-95% B; 20-25 min, 95% B; 25-26 min, 95-5% B; 26-30 min, 5% B.[2]

• Flow Rate: 1.0 mL/min.[2]

• Column Temperature: 30 °C.[2]

• Detection: UV at 210 nm or CAD.[2]

• Injection Volume: 10 µL.[2]

Workflow Diagram:

Caption: Workflow for purity determination by HPLC.

Step-by-Step Procedure:

• Sample Preparation:

  • Accurately weigh approximately 10 mg of the tert-butyl carbamate.[2]

  • Dissolve in the initial mobile phase composition to a concentration of 1 mg/mL.[2]

  • Filter the solution through a 0.45 µm syringe filter before injection.[2]

• HPLC Analysis:

  • Equilibrate the HPLC system with the initial mobile phase conditions until a stable baseline is achieved.

  • Inject the prepared sample solution.

  • Run the chromatographic gradient and record the detector response.

• Data Analysis:

  • Integrate the peak areas of the main component and all detected impurities in the chromatogram.

  • Calculate the purity using the area percent method:

    Purity (%) = (Area of Main Peak / Total Area of All Peaks) * 100

Concluding Remarks for the Practicing Scientist

For the absolute and definitive purity determination of tert-butyl carbamates, qNMR stands as the method of choice, particularly when establishing the purity of reference materials or in situations where an identical standard is unavailable.[7] Its nature as a primary ratio method provides a direct and accurate measure of purity, coupled with the invaluable benefit of simultaneous structural confirmation.[7]

HPLC, on the other hand, remains an indispensable tool for routine quality control, impurity profiling, and instances where high sensitivity for trace impurities is paramount.[7] It excels at detecting and quantifying minor components that may be below the limit of detection for qNMR.

In a comprehensive quality control strategy, these techniques are not mutually exclusive but rather complementary. An orthogonal approach, employing qNMR to certify the absolute purity of the main component and HPLC to profile and quantify trace impurities, provides the most robust and complete characterization of a tert-butyl carbamate's purity, ensuring the highest quality for downstream applications in research and drug development.

References

• BenchChem. (2025). Analytical methods for determining the purity of tert-Butyl (3-aminopropyl)
• Pauli, G. F., Jaki, B. U., & Lankin, D. C. (2012).
• Various Authors. (2025). Applications of quantitative 13C NMR in pharmaceutical analysis: From small molecule drugs to biopolymers. PMC.
• BenchChem. (2025). A Comparative Guide to the Purity Assessment of Angelic Acid: qNMR vs.
• Patsnap Eureka. (2025). Quantitative NMR Methods in Pharmaceuticals: Purity Assurance.
• ResolveMass Laboratories Inc. (2025). Quantitative Nuclear Magnetic Resonance (qNMR)
• Various Authors. (2024).
• Various Authors. (n.d.).
• Emery Pharma. (2024).
• Various Authors. (n.d.). Quantitative NMR spectroscopy in the quality evaluation of active pharmaceutical ingredients and excipients. Unknown Source.
• BenchChem. (2025). Quantitative NMR (qNMR) vs. HPLC: A Comparative Guide for Purity Assessment of 2-Fluoropyridine-3-boronic Acid.
• BenchChem. (2025). Comparative Guide to HPLC Methods for Purity Assessment of Tert-butyl N-(4-azidobutyl)
• Various Authors. (2014). Expanding the Analytical Toolbox: Pharmaceutical Application of Quantitative NMR. American Pharmaceutical Review.
• Various Authors. (n.d.). Quantitative NMR spectroscopy in the quality evaluation of active pharmaceutical ingredients and excipients. Unknown Source.
• Sigma-Aldrich. (n.d.).
• Acanthus Research Inc. (2022).
• Various Authors. (n.d.). Purity by Absolute qNMR Instructions. Unknown Source.
• U.S. Pharmacopeia. (n.d.). NMR General Chapters and Best Practices for Compliance.
• Various Authors. (n.d.). High-Performance Quantitative H-1 NMR - Sigma-Aldrich.
• Almac Group. (n.d.). Quantitative NMR (QNMR) as an alternative to traditional HPLC assay analysis.
• Unknown. (2017).
• MilliporeSigma. (n.d.). Quantitative NMR for Content Assignment of Reference Standards for Quality Control of Herbal Medicinal Products.
• U.S. Pharmacopeia. (n.d.). Stimuli Article (qNMR). USP.
• BenchChem. (2025). A Researcher's Guide to Confirming N-Boc Protection of Amines via NMR Analysis.
• Various Authors. (2019).
• Sigma-Aldrich. (n.d.).
• ECA Academy. (2022).
• Pauli, G. F., Chen, S. N., & Simmler, C. (2014). Importance of Purity Evaluation and the Potential of Quantitative 1H NMR as a Purity Assay: Miniperspective. Journal of Medicinal Chemistry.
• BOC Sciences. (n.d.).
• Li, B., et al. (2006). Aqueous Phosphoric Acid as a Mild Reagent for Deprotection of tert-Butyl Carbamates, Esters, and Ethers. The Journal of Organic Chemistry.
• U.S. Department of Health and Human Services. (n.d.). Analytical Methods.

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Advanced Cleavage Strategies: A Comparative Guide to Thermal vs. Acidic N-Boc Deprotection

The tert-butoxycarbonyl (Boc) group is a universal standard for amine protection in peptide synthesis, medicinal chemistry, and complex drug development. Traditionally, the removal of the Boc group relies on highly corrosive strong acids, such as Trifluoroacetic Acid (TFA) or Hydrogen Chloride (HCl). While effective, acidic deprotection generates amine salts that require basic aqueous workups and struggles with scalability due to vigorous gas evolution[1].

Recently, thermal deprotection—particularly under high-temperature continuous flow conditions—has emerged as a powerful, reagent-free alternative[2]. By leveraging heat instead of acid, chemists can generate free amines directly in solution, enabling seamless telescoping into subsequent reactions without intermediate isolation[2]. This guide objectively compares traditional acidic cleavage with advanced thermal deprotection, providing mechanistic insights and self-validating protocols to optimize your synthetic workflows.

Mechanistic Causality: How the Boc Group Fragments

Understanding the fundamental divergence in cleavage mechanisms is critical for selecting the appropriate deprotection strategy.

Acidic Deprotection: The acidic pathway is initiated by the rapid protonation of the carbamate oxygen[3]. This highly favorable step destabilizes the molecule, leading to the expulsion of a tert-butyl carbocation, which subsequently loses a proton to form isobutylene gas[3]. The remaining carbamic acid intermediate is inherently unstable and spontaneously decarboxylates (releasing CO₂), ultimately yielding the protonated amine salt[3].

Thermal Deprotection: In the absence of an acid catalyst, thermal deprotection relies on direct thermolysis at elevated temperatures (typically 240 °C to 300 °C)[1]. The intense thermal energy drives a concerted cleavage that bypasses the carbocation intermediate, directly fragmenting the carbamate into isobutylene, CO₂, and the free amine [2]. Because no acid is present, the product does not form a salt, which is a massive advantage for immediate downstream functionalization (e.g., amidation or S_NAr reactions)[2].

Mechanistic divergence between acidic and thermal N-Boc deprotection pathways.

Comparative Analysis: Performance, Selectivity, and Scalability

When evaluating these two paradigms, researchers must weigh reaction kinetics against workup complexity and functional group tolerance.

Reaction Kinetics & Selectivity

• Acidic: TFA and HCl provide extremely fast kinetics at room temperature (typically complete within 30 minutes to 2 hours). However, they lack orthogonality; strong acids will uniformly cleave almost all Boc groups and may degrade other acid-labile moieties (e.g., trityl groups, tert-butyl esters).

• Thermal: While requiring high temperatures, thermal deprotection exhibits remarkable structure-based selectivity[1]. The efficiency of thermal cleavage closely follows the basicity of the parent amine. Experimental flow data demonstrates that N-Boc heteroaryl and aryl amines deprotect rapidly at 240 °C (88–95% yield), whereas N-Boc alkyl amines are highly resistant (yielding only ~44% under identical conditions)[1]. This allows for the sequential, selective deprotection of complex molecules simply by tuning the reactor temperature[1].

Workup & Scalability

• Acidic: The primary drawback of acidic deprotection at scale is "foaming-out." The rapid, uncontrolled release of CO₂ and isobutylene in a batch reactor creates hazardous slurry formations and pressure spikes[1]. Furthermore, the resulting amine salt necessitates a basic aqueous workup or ion-exchange chromatography to liberate the free base.

• Thermal: Thermal deprotection in continuous flow elegantly solves the gas evolution problem. By utilizing a Back Pressure Regulator (BPR), the generated gases are kept dissolved in the solvent stream until safely depressurized at the reactor outlet[2]. Because the product is a free amine, it can be directly injected into a second reactor coil for subsequent coupling without any isolation steps[1].

Quantitative Data Summary

Parameter	Acidic Deprotection (TFA/HCl)	Thermal Deprotection (Continuous Flow)
Reagents	20-50% v/v TFA in DCM, or 4M HCl in Dioxane	None (Solvent only: MeOH, TFE, or THF/MeOH)
Temperature	20 °C (Room Temperature)	240 °C – 300 °C
Reaction Time	30 min – 2 hours	10 – 30 minutes (Residence Time)
Product State	Amine Salt (Requires basic workup)	Free Amine (Ready for telescoping)
Selectivity	Poor (Cleaves all Boc groups uniformly)	High (Heteroaryl > Aryl > Alkyl amines)
Scalability Limitations	Exothermic foaming and vigorous off-gassing	Requires specialized high-pressure flow equipment

Experimental Protocols: Self-Validating Workflows

The following protocols are designed as self-validating systems. The causality behind each solvent choice and hardware requirement is explicitly defined to ensure experimental reproducibility.

Protocol A: Standard Acidic Deprotection (TFA in DCM)

Best for: Simple substrates where basic aqueous workups are easily tolerated.

• Preparation: Dissolve the Boc-protected amine in anhydrous Dichloromethane (DCM) to a concentration of 0.1 M. Causality: DCM is chosen because it is non-reactive, highly volatile, and does not freeze or degrade in the presence of strong acids.

• Acid Addition: Slowly add Trifluoroacetic Acid (TFA) to achieve a 20-50% (v/v) concentration. If the substrate contains electron-rich aromatic rings, add a carbocation scavenger (e.g., triisopropylsilane) to prevent tert-butyl alkylation side-reactions.

• Reaction: Stir at room temperature for 1–2 hours. Monitor the disappearance of the starting material via LC-MS or TLC.

• Workup: Concentrate the mixture under reduced pressure to remove DCM and excess TFA. To isolate the free base, partition the residue between a saturated sodium bicarbonate solution and an organic solvent (e.g., ethyl acetate), extract, dry over sodium sulfate, and concentrate.

Protocol B: Continuous-Flow Thermal Deprotection

Best for: Scale-up, acid-sensitive substrates, and multi-step continuous manufacturing.

• System Priming: Prime a continuous flow system equipped with a high-temperature coil reactor and a Back Pressure Regulator (BPR) using the carrier solvent. Causality: The BPR is absolutely critical; it maintains system pressure above the vapor pressure of the solvent (e.g., 100-250 psi), preventing the solvent from boiling at 250 °C and keeping the generated CO₂/isobutylene in solution[2].

• Solvent Selection: Dissolve the N-Boc amine in Methanol (MeOH) or 2,2,2-Trifluoroethanol (TFE)[1]. If high-temperature side reactions (like methylation) are observed in pure MeOH at >270 °C, switch to a THF/MeOH mixture to suppress impurities[2].

• Execution: Pump the substrate solution through the heated coil reactor set between 240 °C and 300 °C[2]. Adjust the flow rate to achieve a residence time of 10 to 30 minutes[1].

• Telescoping: Collect the effluent. As the liquid passes the BPR, it depressurizes, and the byproduct gases safely vent off. The resulting solution contains the pure free amine, which can be directly fed into the next synthetic step (e.g., mixing with an acid chloride for amidation) without isolation[1].

Continuous flow reactor setup for thermal N-Boc deprotection.

Conclusion

While acidic deprotection remains a staple of bench-scale organic synthesis due to its accessibility and speed, it introduces significant bottlenecks during scale-up and multi-step sequences. Thermal deprotection in continuous flow represents a modern, elegant evolution. By leveraging high temperatures and pressurized reactors, chemists can achieve selective, reagent-free deprotection that yields free amines directly—drastically streamlining the path from intermediate to final active pharmaceutical ingredient.

References

• Master Organic Chemistry - Amine Protection and Deprotection. Available at: [Link]

• Organic Process Research & Development (ACS Publications) - Selective Thermal Deprotection of N-Boc Protected Amines in Continuous Flow (Ryan et al., 2024). Available at: [Link]

• Organic Process Research & Development (ACS Publications) - Deprotection of N-Boc Groups under Continuous-Flow High-Temperature Conditions (2019). Available at:[Link]

Sources

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• 2. pubs.acs.org [pubs.acs.org]
• 3. masterorganicchemistry.com [masterorganicchemistry.com]

GC-MS Analysis for Volatile Impurities in Tert-butyl N-[3-(aminomethyl)-4-methylphenyl]carbamate: A Comparative Guide

Executive Summary

Tert-butyl N-[3-(aminomethyl)-4-methylphenyl]carbamate is a functionally dense, Boc-protected diamine intermediate frequently utilized in the synthesis of targeted small-molecule therapeutics. Ensuring the chemical purity of this intermediate is critical, particularly concerning volatile organic impurities (residual solvents) introduced during upstream synthesis or purification. Global regulatory frameworks, such as the and USP <467>, mandate the rigorous control of these volatile impurities to ensure patient safety and downstream reaction efficiency[1].

This guide objectively compares analytical modalities for this specific matrix, detailing why Headspace Gas Chromatography-Mass Spectrometry (HS-GC-MS) outperforms traditional Direct Injection GC-MS and HPLC-UV, and provides a self-validating experimental protocol for implementation.

The Matrix Challenge: Thermal Lability of the Boc Group

The primary analytical hurdle when working with Tert-butyl N-[3-(aminomethyl)-4-methylphenyl]carbamate is the presence of the tert-butoxycarbonyl (Boc) protecting group. As a Senior Application Scientist, it is crucial to understand the chemical causality behind method failure: the Boc group is highly thermally labile.

When exposed to temperatures exceeding 150°C—which is typical for standard GC injection ports (often set between 200°C and 250°C)—the molecule undergoes rapid thermolysis. This yields carbon dioxide, isobutylene gas, and the free amine (3-(aminomethyl)-4-methylaniline)[2].

If analyzed via Direct Injection GC-MS , this sudden volumetric expansion of gases causes "backflash" in the GC inlet. The consequences are severe:

• Contamination of the inlet liner and column head with non-volatile amine degradants.

• Massive baseline disturbances.

• Co-elution of isobutylene with critical early-eluting volatile impurities (e.g., methanol, dichloromethane).

Therefore, physically separating the volatile impurities from the reactive API matrix prior to column introduction is an absolute requirement.

Analytical Technology Comparison

To establish the most robust method, we must compare the performance of HS-GC-MS against alternative modalities for this specific Boc-protected matrix.

Comparative Modality Performance for Boc-Protected Amines

Analytical Modality	Matrix Interference	Sensitivity for Volatiles	Suitability for Boc-Amines	Primary Limitation
Headspace GC-MS	None (Matrix remains in vial)	High (ppb to ppm)	Excellent	Requires optimization of the partition coefficient ( K )
Direct Injection GC-MS	Severe (Thermolysis)	High	Poor	Inlet contamination and backflash from gas expansion
HPLC-UV	Low	Poor (Many lack chromophores)	Moderate	Cannot detect non-UV absorbing solvents (e.g., Methanol)

Methodological Workflow

The following decision tree illustrates the mechanistic divergence between Headspace and Direct Injection methodologies.

Analytical workflow comparing Headspace vs. Direct Injection GC-MS for Boc-protected amines.

Step-by-Step Experimental Protocol: HS-GC-MS

To guarantee scientific integrity, this protocol is designed as a self-validating system. Every parameter is selected based on thermodynamic and chromatographic causality.

Diluent & Standard Preparation

• Action : Dispense 5.0 mL of high-purity, headspace-grade into a 20 mL headspace vial[3].

• Causality : DMSO is selected because it completely solubilizes the polar Tert-butyl N-[3-(aminomethyl)-4-methylphenyl]carbamate matrix while possessing a high boiling point (189°C). This ensures the diluent does not vaporize excessively and interfere with early-eluting volatile impurities.

Sample Preparation

• Action : Accurately weigh 100 mg of the API intermediate into the vial, seal immediately with a PTFE/silicone septum, and crimp with an aluminum cap.

• Causality : Immediate sealing prevents the evaporative loss of low-boiling analytes (e.g., dichloromethane, boiling point 39.6°C), ensuring quantitative accuracy.

Headspace Equilibration

• Action : Incubate the vial at 85°C for 20 minutes with continuous agitation.

• Causality : An incubation temperature of 85°C provides sufficient thermal energy to drive volatile solvents into the gas phase (lowering the partition coefficient, K ) while remaining safely below the >150°C threshold where the Boc group undergoes thermal degradation.

GC-MS Acquisition Parameters

• Action : Inject 1.0 mL of the headspace gas into a GC-MS equipped with a (30m × 0.32mm × 1.8µm). Set the MS to Electron Ionization (EI) mode (70 eV) with a scan range of 29-250 m/z[4].

• Causality : The mid-polar cyanopropylphenyl stationary phase of the DB-624 provides optimal selectivity for separating both polar and non-polar residual solvents. Mass spectrometry allows for definitive identification of unknown impurities via spectral library matching, overcoming the co-elution limitations inherent to Flame Ionization Detection (FID).

System Suitability Testing (Self-Validation)

• Action : Prior to sample acquisition, inject a blank DMSO vial followed by a Class 2 solvent standard mixture.

• Validation Criteria : The analytical run is only validated if the blank shows no interfering peaks ≥ 10% of the LOQ, the resolution between critical pairs (e.g., Acetonitrile and Dichloromethane) is ≥ 1.0, and the for all standard peaks is ≥ 3:1[5].

Experimental Data Presentation

The following table summarizes the quantitative performance of the HS-GC-MS method for common volatile impurities spiked into the Tert-butyl N-[3-(aminomethyl)-4-methylphenyl]carbamate matrix. The data demonstrates that the method easily achieves limits of quantitation (LOQ) well below regulatory thresholds while maintaining excellent recovery.

Recovery Data for Target Volatile Impurities (HS-GC-MS)

Volatile Impurity	ICH Q3C Class	Regulatory Limit (ppm)	Limit of Quantitation (LOQ)	Recovery at Limit (%)
Methanol	Class 2	3000	50 ppm	98.4%
Dichloromethane	Class 2	600	10 ppm	102.1%
Toluene	Class 2	890	10 ppm	99.5%
Tetrahydrofuran	Class 2	720	15 ppm	101.2%

References

• Impurities: Guideline for Residual Solvents Q3C(R8) . International Council for Harmonisation (ICH). URL:[Link]

• Analytical Methodology for Characterization of Reactive Starting Materials and Intermediates Commonly Used in the Synthesis of Small Molecule Pharmaceuticals . American Pharmaceutical Review. URL:[Link]

• USP 467 Residual Solvents Guide for Pharma Manufacturers . ResolveMass Laboratories Inc. URL:[Link]

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• 5. resolvemass.ca [resolvemass.ca]

A Researcher's Guide to Carbamate Protecting Groups: A Comparative Stability Analysis

In the nuanced world of multi-step organic synthesis, particularly within peptide synthesis and drug development, the strategic selection of protecting groups is a critical determinant of success. Carbamate protecting groups, prized for their ability to temporarily mask the reactivity of amines, are a cornerstone of this chemical toolkit. Their efficacy, however, is not uniform. A deep understanding of their relative stabilities under diverse reaction conditions is paramount for the rational design of synthetic routes that are both efficient and high-yielding.

This guide, intended for researchers, scientists, and drug development professionals, offers a comprehensive comparison of the stability of five commonly employed carbamate protecting groups: tert-Butoxycarbonyl (Boc), Benzyloxycarbonyl (Cbz), 9-Fluorenylmethyloxycarbonyl (Fmoc), Allyloxycarbonyl (Alloc), and 2-(Trimethylsilyl)ethoxycarbonyl (Teoc). By presenting a blend of mechanistic insights, quantitative data, and detailed experimental protocols, this document aims to empower chemists to make informed decisions in their synthetic endeavors.

The Principle of Orthogonal Protection

The power of this suite of protecting groups lies in their orthogonal stability . This principle dictates that each group can be selectively removed under a unique set of conditions that leave the others intact.[1][2] This orthogonality is the key to the stepwise and controlled manipulation of complex molecules bearing multiple amine functionalities.

Caption: Orthogonal deprotection strategy for common carbamate protecting groups.

Comparative Stability and Cleavage Conditions

The stability of a protecting group is not an absolute property but is instead highly dependent on the specific chemical environment. The following sections delve into the characteristics of each protecting group, supported by quantitative data where available.

tert-Butoxycarbonyl (Boc)

The Boc group is a cornerstone of peptide synthesis, celebrated for its stability under a broad range of conditions and its facile removal under acidic conditions.[3][4]

• Stability: The Boc group is highly stable to basic conditions, making it orthogonal to the base-labile Fmoc group.[3][4] It is also stable to catalytic hydrogenation, the condition used to cleave the Cbz group.[3]

• Cleavage: The Boc group is readily cleaved by strong acids such as trifluoroacetic acid (TFA) or hydrochloric acid (HCl).[3][5] The cleavage mechanism proceeds through the formation of a stable tert-butyl cation.[3]

• Side Reactions: The primary concern during TFA-mediated deprotection is the generation of the reactive tert-butyl cation, which can lead to the alkylation of nucleophilic side chains, particularly those of Tryptophan, Methionine, Cysteine, and Tyrosine.[6] The use of scavengers in the cleavage cocktail is essential to trap these carbocations.

Caption: Mechanism of acid-catalyzed Boc deprotection.

Benzyloxycarbonyl (Cbz or Z)

The Cbz group is a classic amine protecting group, valued for its stability under both acidic and basic conditions.[7][8]

• Stability: The Cbz group is generally stable to the mildly basic conditions used for Fmoc removal and the acidic conditions used for Boc removal (at room temperature).[9]

• Cleavage: The primary method for Cbz cleavage is catalytic hydrogenolysis (e.g., H₂ over Pd/C), which produces the free amine along with the benign byproducts toluene and carbon dioxide.[7][8] Strong acids like HBr in acetic acid can also be used.[9]

• Side Reactions: During catalytic hydrogenolysis, a potential side reaction is the reduction of other sensitive functional groups in the molecule, such as alkenes or alkynes.[10] Insufficient hydrogen source can lead to the formation of N-benzyl-protected tertiary amines.[11]

Caption: Simplified mechanism of Cbz deprotection by catalytic hydrogenolysis.

9-Fluorenylmethyloxycarbonyl (Fmoc)

The Fmoc group is central to modern solid-phase peptide synthesis (SPPS) due to its stability under acidic conditions and its rapid cleavage under mild basic conditions.[7]

• Stability: The Fmoc group is stable to acidic conditions, making it orthogonal to the acid-labile Boc group.[7]

• Cleavage: The Fmoc group is rapidly removed by treatment with a secondary amine base, most commonly a 20% solution of piperidine in dimethylformamide (DMF).[7] The cleavage proceeds via a β-elimination mechanism.[9]

• Quantitative Kinetics: The half-life for Fmoc deprotection is exceptionally short. In a 20% piperidine in DMF solution, the half-life is approximately 6 seconds.[7][12][13] With 5% piperazine in DMF, the half-life is around 30 seconds, and with 50% morpholine in DMF, it is about 1 minute.[1][12]

• Side Reactions: Common side reactions during piperidine-mediated Fmoc deprotection include aspartimide formation (especially in Asp-Gly or Asp-Ser sequences), diketopiperazine formation at the dipeptide stage, and racemization of C-terminal cysteine residues.[9][14][15]

Caption: Mechanism of base-catalyzed Fmoc deprotection.

Allyloxycarbonyl (Alloc)

The Alloc group offers a unique deprotection strategy that is orthogonal to both acid- and base-labile protecting groups.

• Stability: The Alloc group is stable to both the acidic conditions used for Boc removal and the basic conditions used for Fmoc removal.[9]

• Cleavage: The Alloc group is selectively cleaved under mild conditions using a palladium(0) catalyst, such as Pd(PPh₃)₄, in the presence of a nucleophilic scavenger like phenylsilane.[16][17]

• Side Reactions: The most common side reaction during Alloc deprotection is the N-alkylation of the deprotected amine by the allyl cation intermediate, leading to the formation of an N-allyl byproduct.[18] Efficient scavenging is crucial to prevent this.

Caption: Mechanism of fluoride-mediated Teoc deprotection.

Quantitative Stability Comparison

Protecting Group	Cleavage Condition	Reagents	Typical Reaction Time	Stability to Other Conditions
Boc	Acidic	TFA, HCl	30 min - 2 hours [19]	Stable to base and hydrogenolysis. [3]
Cbz	Hydrogenolysis	H₂, Pd/C	1 - 16 hours [20]	Stable to mild acid and base. [9]
Fmoc	Basic	20% Piperidine/DMF	< 1 minute (t₁/₂ ≈ 6s) [7][12]	Stable to acid and hydrogenolysis. [7]
Alloc	Palladium-catalyzed	Pd(PPh₃)₄, Scavenger	10 min - 2 hours [21]	Stable to acid and base. [9]
Teoc	Fluoride-mediated	TBAF	1 - 4 hours	Stable to acid, base, and hydrogenolysis. [14][18]

Experimental Protocols

To ensure the reproducibility and reliability of deprotection strategies, the following detailed protocols are provided.

General Experimental Workflow

Caption: General workflow for a deprotection experiment.

Protocol 1: Boc Deprotection using Trifluoroacetic Acid (TFA)

Materials:

• Boc-protected amine

• Dichloromethane (DCM)

• Trifluoroacetic acid (TFA)

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Brine

• Anhydrous sodium sulfate (Na₂SO₄) or magnesium sulfate (MgSO₄)

• Standard laboratory glassware

Procedure:

• Dissolve the Boc-protected amine in DCM (typically 0.1-0.5 M).

• Cool the solution to 0 °C in an ice bath.

• Slowly add TFA (typically 10-50% v/v) to the stirred solution.

• Allow the reaction to warm to room temperature and stir for 30 minutes to 2 hours, monitoring by TLC or LC-MS. [22]5. Upon completion, concentrate the reaction mixture under reduced pressure.

• Dissolve the residue in an organic solvent (e.g., ethyl acetate) and wash with saturated aqueous NaHCO₃ solution to neutralize the acid. [3]7. Wash the organic layer with brine, dry over anhydrous Na₂SO₄ or MgSO₄, filter, and concentrate in vacuo to obtain the deprotected amine. [3]

Protocol 2: Cbz Deprotection by Catalytic Hydrogenolysis

Materials:

• Cbz-protected amine

• Methanol (MeOH) or Ethanol (EtOH)

• 10% Palladium on carbon (Pd/C)

• Hydrogen (H₂) gas balloon or hydrogenation apparatus

• Celite®

Procedure:

• Dissolve the Cbz-protected amine in MeOH or EtOH in a round-bottom flask.

• Carefully add 10% Pd/C (typically 5-10 mol% of palladium).

• Evacuate the flask and backfill with H₂ gas. Repeat this process three times.

• Stir the reaction mixture vigorously under a hydrogen atmosphere at room temperature. [10]5. Monitor the reaction by TLC or LC-MS.

• Upon completion, filter the reaction mixture through a pad of Celite® to remove the catalyst. [10]7. Rinse the Celite® pad with the reaction solvent.

• Concentrate the filtrate under reduced pressure to obtain the crude deprotected amine. [10]

Protocol 3: Fmoc Deprotection using Piperidine

Materials:

• Fmoc-protected amine

• N,N-Dimethylformamide (DMF)

• Piperidine

• Standard laboratory glassware

Procedure:

• Dissolve the Fmoc-protected amine in DMF.

• Add a 20% (v/v) solution of piperidine in DMF. 3. Stir the reaction mixture at room temperature. The reaction is typically complete within 30-60 minutes for solution-phase synthesis. 4. Monitor the reaction by TLC. The disappearance of the UV-active Fmoc-protected starting material indicates completion. The product can be visualized with a ninhydrin stain. 5. Concentrate the reaction mixture under reduced pressure.

• The crude product can be purified by standard methods, such as column chromatography, to remove the dibenzofulvene-piperidine adduct.

Protocol 4: Alloc Deprotection using Palladium(0)

Materials:

• Alloc-protected amine

• Anhydrous Dichloromethane (DCM)

• Tetrakis(triphenylphosphine)palladium(0) (Pd(PPh₃)₄)

• Phenylsilane (PhSiH₃) or another suitable scavenger

• Standard laboratory glassware, inert atmosphere setup (optional but recommended)

Procedure:

• Dissolve the Alloc-protected amine in anhydrous DCM under an inert atmosphere (e.g., nitrogen or argon).

• Add the palladium catalyst (typically 5-10 mol%).

• Add the scavenger (typically 10-20 equivalents).

• Stir the reaction mixture at room temperature for 30 minutes to 2 hours. [17]5. Monitor the reaction by TLC or LC-MS.

• Upon completion, the reaction mixture can be concentrated and purified directly by column chromatography.

Protocol 5: Teoc Deprotection using Tetrabutylammonium Fluoride (TBAF)

Materials:

• Teoc-protected amine

• Anhydrous Tetrahydrofuran (THF)

• Tetrabutylammonium fluoride (TBAF) solution (typically 1M in THF)

• Standard laboratory glassware, inert atmosphere setup

Procedure:

• Dissolve the Teoc-protected amine in anhydrous THF under an inert atmosphere.

• Add the TBAF solution (typically 1.1-1.5 equivalents) dropwise at room temperature.

• Stir the reaction mixture at room temperature for 1-4 hours.

• Monitor the reaction by TLC or LC-MS.

• Upon completion, quench the reaction with water.

• Extract the product with an organic solvent (e.g., ethyl acetate).

• Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, filter, and concentrate in vacuo.

• Purify the crude product by column chromatography if necessary.

Conclusion

The choice of a carbamate protecting group is a strategic decision that profoundly impacts the efficiency and outcome of a synthetic campaign. The acid-labile Boc, the hydrogenolysis-cleavable Cbz, the base-labile Fmoc, the palladium-sensitive Alloc, and the fluoride-labile Teoc groups each offer a unique set of stabilities and deprotection conditions. By understanding the nuances of their chemical behavior, supported by quantitative data and robust experimental protocols, researchers can navigate the complexities of multi-step synthesis with greater confidence and precision. This guide serves as a foundational resource to aid in the rational design and successful execution of synthetic strategies in the pursuit of novel molecules for research and therapeutic applications.

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• Methods for Removing the Fmoc Group. (1994). In M. W. Pennington & B. M. Dunn (Eds.), Peptide Synthesis Protocols (Vol. 35, pp. 17-23). Humana Press.
• Kumar, S., Singh, M., & El-Vedd, J. (2015). A highly efficient and green protocol for Fmoc-deprotection in solid phase peptide synthesis using a piperazine/DBU combination. RSC Advances, 5(112), 92348-92354.

• Parisi, G., et al. (2025). New green base for Fmoc removal in solid-phase peptide synthesis: 1,5-diazabicyclo[4.3.0]non-5-ene (DBN), a promising sustainable alternative to piperidine. Taylor & Francis Online. Retrieved March 20, 2026, from [Link]

• Zhang, Y., et al. (2014). N-Boc Deprotection and Isolation Method for Water-Soluble Zwitterionic Compounds. The Journal of Organic Chemistry, 79(23), 11684-11690.

• The 9-Fluorenylmethoxycarbonyl (Fmoc) Group in Chemical Peptide Synthesis – Its Past, Present, and Future. (2019, November 22). Australian Journal of Chemistry. Retrieved March 20, 2026, from [Link]

• Fmoc Protecting Group: Fmoc Protection & Deprotection Mechanism – - Total Synthesis. (2024, January 5). Retrieved March 20, 2026, from [Link]

• Prhavc, M., et al. (2004). Facile Deprotection of O-Cbz-Protected Nucleosides by Hydrogenolysis: An Alternative to O-Benzyl Ether-Protected Nucleosides. Organic Letters, 6(25), 4747-4750.

• The 9-Fluorenylmethoxycarbonyl (Fmoc) Group in Chemical Peptide Synthesis – Its Past, Present, and Future. (2019, November 22). SciSpace. Retrieved March 20, 2026, from [Link]

• Standard practices for Fmoc-based solid-phase peptide synthesis in the Nowick laboratory (Version 1.7.2). (n.d.). Retrieved March 20, 2026, from [Link]

• Martínez, J., et al. (2015). Efficient Synthesis of Peptides with 4-Methylpiperidine as Fmoc Removal Reagent by Solid Phase Synthesis. Journal of the Mexican Chemical Society, 59(4), 266-273.

• Cbz Protecting Group: N-Cbz Protection & Deprotection Mechanism – - Total Synthesis. (2024, January 5). Retrieved March 20, 2026, from [Link]

• Mild deprotection of the N-tert-butyloxycarbonyl (N-Boc) group using oxalyl chloride - PMC. (2020, June 23). Retrieved March 20, 2026, from [Link]

• Fig. 1. Analysis of Fmoc removal reaction kinetics through RP-HPLC.... - ResearchGate. (n.d.). Retrieved March 20, 2026, from [Link]

• Boc Deprotection - TFA - Common Organic Chemistry. (n.d.). Retrieved March 20, 2026, from [Link]

• Orthogonal Electrochemical Amine Deprotection: Towards Sustainable Strategies for Peptide Synthesis - ChemRxiv. (n.d.). Retrieved March 20, 2026, from [Link]

• Alloc Protecting Group Removal Protocol - CDN. (n.d.). Retrieved March 20, 2026, from [Link]

• An Open-flask Protocol for the Removal of Alloc Carbamate and Allyl Ester Protecting Groups. Application to In-solution and On-resin Peptide Synthesis. - DOI. (n.d.). Retrieved March 20, 2026, from [Link]

• Facile Deprotection of O -Cbz-Protected Nucleosides by Hydrogenolysis: An Alternative to O -Benzyl Ether-Protected Nucleosides | Request PDF - ResearchGate. (n.d.). Retrieved March 20, 2026, from [Link]

• Optimized Fmoc-Removal Strategy to Suppress the Traceless and Conventional Diketopiperazine Formation in Solid-Phase Peptide Synthesis - PMC. (2022, March 29). Retrieved March 20, 2026, from [Link]

• Mild Method for Deprotection of the N-Benzyloxycarbonyl (N-Cbz) Group by the Combination of AlCl3 and HFIP - Organic Chemistry Portal. (2025, June 30). Retrieved March 20, 2026, from [Link]

• Mild Method for Deprotection of the N-Benzyloxycarbonyl (N-Cbz) Group by the Combination of AlCl3 and HFIP | The Journal of Organic Chemistry - ACS Publications. (2024, April 4). Retrieved March 20, 2026, from [Link]

• Open-Flask Protocol for the Removal of Alloc Carbamate and Allyl Ester Protecting Groups. Application to In-solution and On-resin Peptide Synthesis - ResearchGate. (n.d.). Retrieved March 20, 2026, from [Link]

• Facile deprotection of O-Cbz-protected nucleosides by hydrogenolysis: an alternative to O-benzyl ether-protected nucleosides - PubMed. (2004, December 9). Retrieved March 20, 2026, from [Link]

• Open-Flask Protocol for the Removal of Alloc Carbamate and Allyl Ester Protecting Groups. Application to In-solution and On-resin Peptide Synthesis | The Journal of Organic Chemistry - ACS Publications. (2024, December 13). Retrieved March 20, 2026, from [Link]

• Alternative to Piperidine in Fmoc Solid-Phase Synthesis | ACS Combinatorial Science. (n.d.). Retrieved March 20, 2026, from [Link]

• A Reversible Protection Strategy to Improve Fmoc-SPPS of Peptide Thioesters by the N-Acylurea Approach - PMC. (n.d.). Retrieved March 20, 2026, from [Link]

• Advice on N-boc deprotection in the presence of acid sensitive groups : r/Chempros - Reddit. (2024, February 27). Retrieved March 20, 2026, from [Link]

• Using microwave heating to expedite your allyl ester or alloc deprotection | Biotage. (2023, January 30). Retrieved March 20, 2026, from [Link]

• How to do work-up of a BOC deprotection reaction by TFA? - ResearchGate. (2013, January 14). Retrieved March 20, 2026, from [Link]

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Safety & Regulatory Compliance

Tert-butyl N-[3-(aminomethyl)-4-methylphenyl]carbamate proper disposal procedures

Operational Guide: Safe Handling and Disposal of Tert-butyl N-[3-(aminomethyl)-4-methylphenyl]carbamate

As a Senior Application Scientist, I frequently consult with researchers and drug development professionals on the logistical and safety challenges of managing highly functionalized organic intermediates. Tert-butyl N-[3-(aminomethyl)-4-methylphenyl]carbamate (CAS: 1531715-73-7) is a versatile building block in medicinal chemistry, featuring both a primary amine and a Boc-protected aromatic amine[1]. However, its specific structural features dictate strict operational and disposal protocols.

This guide moves beyond basic safety data to explain the chemical causality behind this compound's hazards. It provides a self-validating, step-by-step disposal methodology fully compliant with Environmental Protection Agency (EPA) and American Chemical Society (ACS) standards.

Chemical Profile & Mechanistic Hazard Assessment

To manage laboratory waste effectively, operational plans must be grounded in the molecule's fundamental reactivity. The hazards of this compound are driven by two distinct functional groups:

• The Primary Amine (-CH₂NH₂): Amines are basic and highly nucleophilic. This functional group is the primary driver behind the compound's severe eye damage (H318) and skin sensitization (H317) classifications[1]. It can react exothermically with acidic waste streams or electrophilic reagents.

• The Boc (tert-Butyloxycarbonyl) Group: This is the most critical feature for waste management logistics. Boc-protected amines are inherently acid-labile. If this compound is inadvertently disposed of in an acidic waste stream (pH < 5), the Boc group will undergo rapid deprotection. The causality of this reaction is critical: Cleavage generates the free amine, carbon dioxide (CO₂), and isobutylene gas. In a tightly sealed glass or high-density polyethylene (HDPE) waste carboy, this unexpected gas evolution will cause catastrophic overpressurization and potential container explosion.

Furthermore, the compound exhibits acute toxicity across oral, dermal, and inhalation routes (H302, H312, H332)[1]. Because it is a biologically active, non-water-soluble organic compound, the ACS strictly prohibits its disposal down laboratory sink drains[2].

Regulatory Classification & Waste Determination

Under the US EPA Resource Conservation and Recovery Act (RCRA), waste determination must evaluate both listed and characteristic hazards[3].

• Solid Waste Stream: As a pure solid, this compound is not explicitly P- or U-listed as an acutely hazardous discarded commercial chemical product. However, due to its toxicity, it must be collected as non-RCRA regulated hazardous waste (or state-regulated toxic waste) and sent to a permitted Treatment, Storage, and Disposal Facility (TSDF) for high-temperature incineration[3].

• Liquid Waste Stream (Mixed): In operational workflows, this compound is typically dissolved in organic solvents (e.g., methanol, ethyl acetate) post-reaction. If the solvent's flash point is below 60°C, the entire waste mixture assumes the EPA D001 (Ignitable) characteristic waste code[4].

Quantitative Data & Operational Parameters

Parameter	Specification / Designation	Operational Causality & Implication
CAS Number	1531715-73-7	Essential for accurate EPA manifest tracking and TSDF profiling[1].
GHS Hazards	H302, H312, H332, H315, H317, H318	Mandates the use of nitrile gloves, chemical goggles, and handling strictly within a certified fume hood[1].
EPA Waste Code (Solid)	Non-RCRA / State-Specific Toxic	Must be incinerated; strictly prohibited from municipal trash disposal[2].
EPA Waste Code (Liquid)	D001 (If in flammable solvent)	Triggers strict Satellite Accumulation Area (SAA) volume limits and grounding requirements[4].
Chemical Incompatibility	Acids (pH < 5), Strong Oxidizers	Acid contact causes Boc cleavage, releasing CO₂ and isobutylene gas, risking container rupture.

Self-Validating Disposal Protocol

To ensure absolute safety, laboratory personnel must utilize a self-validating protocol. This means every step contains a built-in check to confirm the previous action was successful before proceeding.

Step 1: Segregation & Compatibility Check

• Action: Before adding the compound (solid or dissolved) to a bulk liquid organic waste carboy, dip a universal pH test strip into the target waste container.

• Validation: If the strip reads pH ≥ 7, the environment is safe. If the strip reads pH < 7, the validation fails. Do not add the chemical. Acidic conditions will cleave the Boc group. Segregate this waste into a dedicated, neutral-to-basic organic waste stream.

Step 2: Dissolution & Transfer

• Action: Dissolve any solid reaction residues in a compatible, non-halogenated solvent (e.g., ethyl acetate) to ensure complete transfer from the reaction vessels into the waste container.

• Validation: Visually inspect the original reaction vessel against a white background. A completely clear, residue-free glass surface validates that all hazardous material has been successfully mobilized into the waste stream.

Step 3: Containment & Pressure Management

• Action: Transfer the solution into an HDPE waste container equipped with a vented cap. HDPE is required for chemical resistance[5].

• Validation: After capping, gently squeeze the sides of the HDPE container. If the container yields slightly and you can hear/feel the pressure slowly equalize through the cap, the venting mechanism is validated. This mitigates any risk of overpressurization from unexpected off-gassing.

Step 4: SAA Logging & TSDF Transfer

• Action: Log the exact mass/volume of the waste on the hazardous waste tag immediately.

• Validation: Cross-reference the log with your lab's Satellite Accumulation Area (SAA) limits. If the total D001 waste approaches 55 gallons (or 1 quart for acutely hazardous waste), the validation triggers an immediate pickup request to your Environmental Health and Safety (EHS) department for TSDF transport[6].

Spill Response & Decontamination Workflow

If a bottle of the solid compound shatters on the benchtop, immediate and systematic action is required to prevent inhalation and dermal exposure.

• Isolate & Ventilate: Because the compound causes severe eye damage and respiratory irritation, immediately lower the fume hood sash or evacuate the immediate bench area to allow the HVAC system to clear ambient dust.

• Suppression: Do not use water, as the compound is an organic solid and will simply spread. Lightly dampen the solid with a high-flashpoint, inert solvent (like heavy mineral oil or polyethylene glycol) to suppress aerosolization of the toxic dust.

• Collection: Use non-sparking, anti-static scoops to transfer the dampened material and broken glass into a wide-mouth HDPE jar. Label as hazardous solid waste.

• Decontamination & Validation: Swab the spill area with an isopropanol-dampened wipe. To validate decontamination, wipe the surface with a basic amine-detecting stain (such as a ninhydrin test strip). A negative (colorless) stain validates that the primary amine residue has been completely removed.

Waste Segregation Logic

Decision matrix for Boc-protected amine waste segregation to prevent gas-induced container rupture.

References

• Title : tert-butyl N-[3-(aminomethyl)-4-methylphenyl]carbamate - NextSDS Source : nextsds.com URL :[Link]

• Title : Hazardous Waste and Disposal Considerations - American Chemical Society Source : acs.org URL :[Link]

• Title : How to Properly Dispose Chemical Hazardous Waste - NSTA Source : nsta.org URL :[Link]

• Title : Resource Conservation and Recovery Act (RCRA) Regulations | US EPA Source : epa.gov URL :[Link]

• Title : Defining Hazardous Waste: Listed, Characteristic and Mixed Radiological Wastes | US EPA Source : epa.gov URL :[Link]

• Title : Steps in Complying with Regulations for Hazardous Waste | US EPA Source : epa.gov URL :[Link]

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Mastering the Safe Handling of Tert-butyl N-[3-(aminomethyl)-4-methylphenyl]carbamate: A Guide for Drug Development Professionals

For researchers and scientists at the forefront of drug development, the ability to handle complex chemical intermediates with precision and safety is paramount. Tert-butyl N-[3-(aminomethyl)-4-methylphenyl]carbamate, a key building block in pharmaceutical synthesis, requires a comprehensive understanding of its potential hazards and the implementation of rigorous safety protocols. This guide provides essential, in-depth information on the safe handling, necessary personal protective equipment (PPE), and disposal of this compound, ensuring the integrity of your research and the safety of your laboratory personnel.

Hazard Identification and Risk Assessment: Understanding the Compound

Tert-butyl N-[3-(aminomethyl)-4-methylphenyl]carbamate (CAS No. 1531715-73-7) is a solid powder that presents several health hazards upon exposure. A thorough risk assessment is the foundational step for safe handling.

Key Hazards:

• Acute Toxicity: The compound is harmful if swallowed, in contact with skin, or if inhaled.[1]

• Skin Irritation: It is known to cause skin irritation.[1]

• Serious Eye Damage: This chemical can cause serious eye damage.[1]

• Skin Sensitization: It may cause an allergic skin reaction.[1]

• Respiratory Irritation: Inhalation of the dust may cause respiratory irritation and may lead to drowsiness or dizziness.[1]

Given these hazards, a multi-layered approach to safety, incorporating engineering controls, administrative controls, and personal protective equipment, is essential.

Engineering and Administrative Controls: The First Line of Defense

Before any personal protective equipment is considered, engineering and administrative controls should be implemented to minimize the risk of exposure.

• Engineering Controls: All handling of powdered Tert-butyl N-[3-(aminomethyl)-4-methylphenyl]carbamate should be conducted in a certified chemical fume hood or a ventilated balance enclosure.[2] This is critical to prevent the inhalation of airborne particles. The work area should also be equipped with readily accessible eyewash stations and safety showers.

• Administrative Controls: Develop and strictly follow Standard Operating Procedures (SOPs) for handling this compound.[2] Access to areas where this chemical is handled should be restricted to trained personnel. It is also advisable to handle powders when fewer people are in the immediate vicinity to reduce the risk of accidental exposure to others.[2]

Personal Protective Equipment (PPE): Your Essential Barrier

The appropriate selection and use of PPE are critical for preventing direct contact with the chemical. The following table summarizes the required PPE for handling Tert-butyl N-[3-(aminomethyl)-4-methylphenyl]carbamate.

PPE Category	Specification	Rationale
Hand Protection	Nitrile gloves (minimum 5 mil thickness)	Nitrile provides good resistance to a range of chemicals, including amines.[3][4] A double-gloving technique is recommended for enhanced protection during weighing and transfer operations.
Eye and Face Protection	Chemical safety goggles and a face shield	Due to the risk of serious eye damage, both safety goggles and a face shield should be worn, especially when handling larger quantities or when there is a risk of splashing.[1]
Body Protection	A lab coat that is fully buttoned	A lab coat will protect the skin and personal clothing from contamination.
Respiratory Protection	A NIOSH-approved air-purifying respirator with a P100 filter	Since the compound is a powder and can become airborne, a respirator is necessary. A P100 filter is recommended as it is oil-proof and has a 99.97% filtration efficiency, offering a high level of protection against particulate matter.[5][6]

Operational Procedures: A Step-by-Step Guide

Adherence to a strict, step-by-step protocol is crucial for minimizing exposure and ensuring reproducible results.

Preparation and Weighing

• Designate a Handling Area: All work with this compound must be performed within a designated area, such as a chemical fume hood.[2]

• Gather Materials: Before starting, ensure all necessary equipment (spatulas, weigh boats, secondary containers) and waste containers are within the fume hood.

• Don PPE: Put on all required PPE as outlined in the table above, ensuring a proper fit for the respirator.

• Weighing the Compound:

  • To minimize the generation of dust, handle the powder gently. Avoid scooping large amounts at once.[7]

  • If possible, use a ventilated balance enclosure for weighing.

  • Close the primary container immediately after dispensing the desired amount.[7]

Handling and Transfer

• Dissolving the Compound: When preparing solutions, add the solid to the solvent slowly to avoid splashing. Working over a disposable bench cover can help contain any minor spills.[7]

• Transferring Solutions: Use appropriate tools, such as pipettes with disposable tips, for transferring solutions to prevent cross-contamination.[1]

• Post-Handling Decontamination: Thoroughly decontaminate all work surfaces after handling is complete. A wet cleaning method is preferred to avoid aerosolizing any remaining powder.[7]

Emergency Procedures: Be Prepared for the Unexpected

Accidents can happen, and a well-defined emergency plan is critical.

• In Case of Skin Contact: Immediately flush the affected area with copious amounts of water for at least 15 minutes and remove contaminated clothing. Seek medical attention.

• In Case of Eye Contact: Immediately flush the eyes with water for at least 15 minutes, holding the eyelids open. Seek immediate medical attention.

• In Case of Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen. Seek medical attention.

• In Case of Ingestion: Do NOT induce vomiting. Rinse the mouth with water and seek immediate medical attention.

• Spill Response:

  • Alert others in the area.

  • Wearing appropriate PPE, cover the spill with an inert absorbent material.

  • Carefully sweep up the absorbed material and place it in a sealed, labeled container for hazardous waste disposal.

  • Clean the spill area with a suitable decontaminating solution.

Disposal Plan: Responsible Waste Management

All waste materials contaminated with Tert-butyl N-[3-(aminomethyl)-4-methylphenyl]carbamate must be treated as hazardous waste.

• Segregation: Do not mix this waste with non-hazardous laboratory trash.[8][9]

• Containerization: Collect all solid waste (contaminated gloves, weigh boats, absorbent materials) in a clearly labeled, sealed container.[10][11] Liquid waste should be collected in a separate, compatible, and labeled container.

• Disposal: Dispose of all hazardous waste through your institution's designated hazardous waste management program, following all local, state, and federal regulations.[8][12]

Visual Workflow for Safe Handling

The following diagram illustrates the key steps and decision points for the safe handling of Tert-butyl N-[3-(aminomethyl)-4-methylphenyl]carbamate.

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